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  • Product: Indoline-4-carboxylic acid hydrochloride
  • CAS: 1187933-04-5

Core Science & Biosynthesis

Foundational

"Indoline-4-carboxylic acid hydrochloride" fundamental properties

Executive Summary Indoline-4-carboxylic acid hydrochloride (I4CA-HCl) is a high-value bicyclic scaffold used primarily in medicinal chemistry to introduce conformational restriction into peptide mimetics and small-molecu...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Indoline-4-carboxylic acid hydrochloride (I4CA-HCl) is a high-value bicyclic scaffold used primarily in medicinal chemistry to introduce conformational restriction into peptide mimetics and small-molecule drugs. Unlike its aromatic parent (indole-4-carboxylic acid), the indoline core offers a distinct non-planar geometry (puckered ring) and a basic nitrogen center, enabling unique vector positioning of the C4-carboxylate. This guide details its physicochemical profile, a validated synthetic route for laboratory scale-up, and its strategic application in Structure-Activity Relationship (SAR) studies.

Part 1: Chemical Identity & Physicochemical Profile

This molecule serves as a "rigidified" analogue of phenylalanine or tryptophan derivatives. The hydrochloride salt form is preferred for handling due to enhanced stability against oxidation compared to the free base.

Table 1: Fundamental Chemical Data

ParameterTechnical Specification
Chemical Name 2,3-Dihydro-1H-indole-4-carboxylic acid hydrochloride
CAS Number (HCl) 1187933-04-5
CAS Number (Free Base) 175647-03-7
Molecular Formula C₉H₉NO₂[1] · HCl
Molecular Weight 199.63 g/mol
Appearance Off-white to beige crystalline powder
Solubility High: Water, Methanol, DMSO. Low: CH₂Cl₂, Hexanes.
pKa (Calculated) ~3.9 (Carboxyl), ~5.5 (Indoline Nitrogen)
Hygroscopicity Moderate (Store under desiccated conditions)

Part 2: Synthetic Access & Quality Control (Self-Validating Protocol)

Commercially, I4CA-HCl can be expensive or frequently out of stock. The following protocol describes the reduction of the widely available Indole-4-carboxylic acid (CAS 2124-55-2). This method is chosen for its operational simplicity and high functional group tolerance.

Protocol: Catalytic Hydrogenation & Salt Formation

Reaction Logic: The transformation involves the selective reduction of the C2-C3 double bond of the indole ring. We utilize catalytic hydrogenation over acid-mediated reduction (e.g., NaCNBH₃/AcOH) to prevent difficult boron by-product removal.

Step-by-Step Methodology:

  • Preparation: In a high-pressure hydrogenation vessel, dissolve Indole-4-carboxylic acid (1.0 eq) in Methanol (0.1 M concentration).

  • Catalyst Addition: Add 10 wt% of Pd/C (10% Palladium on Carbon) under an inert nitrogen atmosphere. Caution: Pd/C is pyrophoric.

  • Hydrogenation: Seal the vessel and purge with H₂ gas (3 cycles). Pressurize to 50 psi (3.5 bar) and stir vigorously at Room Temperature for 12–16 hours .

  • In-Process Control (Self-Validation):

    • Aliquot 50 µL, filter, and run ¹H NMR .

    • Validation Criteria: Disappearance of aromatic protons at C2/C3 (typically δ 6.5–7.5 region) and appearance of two methylene triplets at δ 3.0–3.6 ppm . If aromatic signals persist, repressurize and stir longer.

  • Workup: Filter the mixture through a Celite pad to remove the catalyst. Rinse with MeOH. Concentrate the filtrate in vacuo to obtain the Indoline-4-carboxylic acid free base.

  • Salt Formation: Dissolve the residue in minimal dry Ethanol. Cool to 0°C. Add 4M HCl in Dioxane (1.2 eq) dropwise.

  • Isolation: A precipitate should form. Dilute with Diethyl Ether to maximize yield. Filter the solid, wash with cold Ether, and dry under vacuum.

Visualizing the Workflow

SynthesisWorkflow Start Indole-4-COOH (Precursor) Reaction Hydrogenation (Reduction of C2=C3) Start->Reaction Dissolve Reagents H2 (50 psi), Pd/C Solvent: MeOH Reagents->Reaction Add Check IPC: 1H NMR (Check C2/C3 Shift) Reaction->Check 12 hrs Check->Reaction Incomplete SaltForm HCl/Dioxane Precipitation Check->SaltForm Complete Product Indoline-4-COOH HCl (Target) SaltForm->Product Filter & Dry

Caption: Flowchart for the selective reduction of Indole-4-carboxylic acid to the Indoline HCl salt.

Part 3: Structural Utility in Medicinal Chemistry

I4CA-HCl is not merely a building block; it is a conformational tool . In drug design, replacing a flexible amino acid chain with this scaffold restricts the rotation of the peptide backbone (phi/psi angles), potentially locking the molecule into a bioactive conformation.

Key Mechanistic Advantages:
  • Vector Control: The C4-carboxylic acid projects into a distinct spatial region compared to C2- or C3-substituted indolines. This is critical for accessing "deep pockets" in GPCRs (e.g., 5-HT receptors) or metalloenzymes.

  • Basicity Modulation: The indoline nitrogen (pKa ~5.5) is more basic than indole (non-basic) but less basic than a primary amine. This allows it to participate in hydrogen bonding as a donor or acceptor at physiological pH without carrying a permanent positive charge in all environments.

  • Metabolic Stability: The bicyclic system is generally more resistant to oxidative metabolism than open-chain alkyl amines.

SAR Decision Logic

The following diagram illustrates how to utilize I4CA-HCl in a hit-to-lead campaign.

SAR_Logic Core Indoline-4-COOH Scaffold N1_Mod N1-Modification (Urea/Amide Formation) Core->N1_Mod Electrophile Attack C4_Mod C4-Carboxyl Modification (Bioisosteres/Amides) Core->C4_Mod Coupling Reagents N1_Outcome Restricts Rotation Lipophilic Interaction N1_Mod->N1_Outcome C4_Outcome H-Bond Acceptor/Donor Ionic Interaction C4_Mod->C4_Outcome Target Target: GPCR / Kinase Binding Pocket N1_Outcome->Target Affinity Gain C4_Outcome->Target Selectivity Gain

Caption: SAR decision tree for functionalizing the Indoline-4-carboxylic acid scaffold.

Part 4: Handling & Stability

  • Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The hydrochloride salt is hygroscopic; exposure to ambient moisture will lead to "clumping" and difficulty in precise weighing.

  • Oxidation Risk: While more stable than indoles, indolines can slowly oxidize back to indoles upon prolonged exposure to air and light. Always verify purity by LC-MS prior to critical coupling steps.

  • Safety: Classified as an Irritant (H315, H319, H335).[1][2] Wear standard PPE (Gloves, Goggles).[3] Avoid inhalation of dust.[2]

References

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 24854799, Indole-4-carboxylic acid. Retrieved from [Link]

  • Wei, H., et al. (2023).[4] Development and Application of Indolines in Pharmaceuticals. ChemistryOpen, 12(2). Retrieved from [Link]

Sources

Exploratory

Indoline-4-carboxylic acid hydrochloride chemical structure and analysis

An In-Depth Technical Guide to Indoline-4-carboxylic acid Hydrochloride: Structure, Analysis, and Application This guide provides a comprehensive technical overview of indoline-4-carboxylic acid hydrochloride, a pivotal...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to Indoline-4-carboxylic acid Hydrochloride: Structure, Analysis, and Application

This guide provides a comprehensive technical overview of indoline-4-carboxylic acid hydrochloride, a pivotal building block in modern medicinal chemistry. Designed for researchers, scientists, and drug development professionals, this document delves into the molecule's structural elucidation, detailed analytical methodologies, and its significance as a precursor in pharmaceutical research. We will move beyond simple protocols to explore the causal reasoning behind analytical choices, ensuring a robust and reproducible understanding of this compound.

Introduction: The Significance of the Indoline Scaffold

The indoline scaffold, a saturated derivative of indole, is a privileged structure in drug discovery.[1][2] Its three-dimensional geometry and hydrogen bonding capabilities make it an excellent core for designing potent and selective therapeutic agents. Indoline-4-carboxylic acid hydrochloride, in particular, serves as a crucial starting material for a wide array of biologically active molecules. Its derivatives have shown promise as histamine H3 receptor antagonists for neurological disorders, inhibitors of the 15-lipoxygenase-1 (15-LOX-1) enzyme for inflammatory conditions, and modulators of the Hedgehog signaling pathway in cancer research.[3] The hydrochloride salt form enhances aqueous solubility, a desirable property for both chemical synthesis and biological assays.[3]

Section 1: Molecular Structure and Physicochemical Properties

A thorough understanding of a molecule's fundamental properties is the bedrock of its application. This section details the structural and physical characteristics of indoline-4-carboxylic acid hydrochloride.

Chemical Structure Elucidation

The molecule consists of a bicyclic indoline core (a benzene ring fused to a five-membered nitrogen-containing ring) with a carboxylic acid group at the 4-position of the benzene ring.[3] The hydrochloride salt is formed by the protonation of the indoline nitrogen.

Caption: Chemical structure of Indoline-4-carboxylic acid hydrochloride.

Physicochemical Data

The key properties of this compound are summarized below. These values are critical for designing experiments, from selecting appropriate solvents for synthesis to preparing solutions for analysis.

PropertyValueSource(s)
IUPAC Name 2,3-dihydro-1H-indole-4-carboxylic acid;hydrochloride[3]
CAS Number 1187933-04-5[3]
Molecular Formula C₉H₁₀ClNO₂[3]
Molecular Weight 199.63 g/mol [3]
Parent Compound (Acid) C₉H₉NO₂ (MW: 163.17 g/mol )[4]
Appearance Typically a solid powder
Solubility Enhanced water solubility due to the hydrochloride salt[3]

Section 2: Synthesis and Reactivity Overview

While this guide focuses on analysis, a brief overview of synthesis provides context for potential impurities. Indoline-4-carboxylic acid hydrochloride is typically synthesized via multi-step pathways. Common strategies include:

  • Cyclization Reactions: Building the bicyclic system from precursors that already contain the necessary amine and carboxylic acid functionalities.[3]

  • Reduction of Indole Precursors: The corresponding indole-4-carboxylic acid can be reduced to the indoline. A classic laboratory method for reducing indoles involves zinc dust in a strong acid like phosphoric acid, which minimizes the polymerization that can occur with other acids like HCl.[5]

The compound's reactivity is governed by its functional groups: the secondary amine, the aromatic ring, and the carboxylic acid. This allows for further derivatization, such as N-alkylation or amide bond formation at the carboxyl group, which is the basis for its utility as a synthetic intermediate.[3]

Section 3: Comprehensive Analytical Characterization

Confirming the identity, purity, and stability of indoline-4-carboxylic acid hydrochloride requires a multi-pronged analytical approach. No single technique is sufficient; instead, orthogonal methods are combined to build a complete profile of the material.

Rationale for a Multi-Technique Approach

A robust analytical package is essential for any compound intended for research or drug development.

  • Identity Confirmation: Ensures the correct molecular structure has been synthesized. NMR is the primary tool for this.

  • Purity Assessment: Quantifies the percentage of the desired compound and identifies any process-related impurities or degradation products. HPLC is the gold standard for this.

  • Functional Group Verification: Confirms the presence of key chemical bonds. IR spectroscopy is ideal for this purpose.

  • Molecular Weight Confirmation: Provides an exact mass measurement, corroborating the molecular formula. Mass spectrometry is used here.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy NMR is the most powerful tool for unambiguous structure elucidation. For indoline-4-carboxylic acid hydrochloride, both ¹H and ¹³C NMR spectra provide a unique fingerprint.

  • ¹H NMR (Proton NMR):

    • Aromatic Protons: The protons on the benzene ring will appear in the downfield region (~7.0-8.0 ppm), with splitting patterns dictated by their positions relative to the carboxylic acid.

    • Aliphatic Protons: The key differentiators from an indole are the protons on the saturated C2 and C3 positions of the pyrrole ring. These will appear as triplets in the upfield region (~3.0-4.0 ppm).

    • N-H and O-H Protons: The amine (N-H) and carboxylic acid (O-H) protons are exchangeable and often appear as broad singlets. The carboxylic proton is typically found far downfield (>10 ppm).[6]

  • ¹³C NMR (Carbon NMR):

    • The spectrum will show nine distinct carbon signals. The carbonyl carbon of the carboxylic acid will be the most downfield signal (~170 ppm). The aromatic carbons will appear in the ~110-150 ppm range, while the aliphatic C2 and C3 carbons will be significantly upfield.

Infrared (IR) Spectroscopy FTIR analysis is a rapid and effective method for verifying the presence of key functional groups.

  • O-H Stretch: A very broad and strong absorption from 2500-3300 cm⁻¹ is characteristic of the hydrogen-bonded carboxylic acid dimer.[6]

  • N-H Stretch: A moderate peak around 3300-3400 cm⁻¹ corresponding to the amine.

  • C=O Stretch: A strong, sharp absorption around 1700-1725 cm⁻¹ is definitive for the carbonyl of the carboxylic acid.[6]

  • Aromatic C=C Stretch: Medium to strong peaks in the 1450-1600 cm⁻¹ region confirm the presence of the benzene ring.[7]

Mass Spectrometry (MS) MS confirms the molecular weight of the compound. Using a technique like Electrospray Ionization (ESI), one would expect to see the molecular ion for the free base (the non-salt form).

  • Expected Ion: [M+H]⁺ at m/z 164.07, corresponding to the protonated form of C₉H₉NO₂. High-resolution mass spectrometry (HRMS) can confirm this mass to within a few parts per million, validating the elemental composition.

Chromatographic Purity Assessment: HPLC

High-Performance Liquid Chromatography (HPLC) is the definitive method for assessing the purity of non-volatile organic compounds. A reverse-phase method is well-suited for indoline-4-carboxylic acid hydrochloride.

G cluster_prep Sample Preparation cluster_hplc HPLC System cluster_data Data Analysis prep1 Weigh Sample Accurately prep2 Dissolve in Mobile Phase Diluent prep1->prep2 prep3 Filter through 0.45 µm Syringe Filter prep2->prep3 hplc3 Autosampler/ Manual Injector prep3->hplc3 Inject Sample hplc1 Mobile Phase (e.g., ACN/H₂O + TFA) hplc2 Isocratic Pump hplc1->hplc2 hplc2->hplc3 hplc4 C18 Column (Thermostatted) hplc3->hplc4 hplc5 UV/PDA Detector (e.g., 254 nm) hplc4->hplc5 data1 Chromatogram Acquisition hplc5->data1 Signal Output data2 Peak Integration data1->data2 data3 Purity Calculation (% Area) data2->data3 report report data3->report Final Report: Identity & Purity

Caption: Standard workflow for HPLC purity analysis.

Field-Proven HPLC Protocol

This protocol provides a robust, self-validating method for determining the purity of indoline-4-carboxylic acid hydrochloride.

  • Objective: To separate the main compound from potential impurities and calculate purity based on peak area percentage.

  • Causality Behind Choices:

    • Column (C18): The non-polar C18 stationary phase provides excellent retention for the moderately polar indoline ring through hydrophobic interactions.

    • Mobile Phase (Acidified): The use of an acid like trifluoroacetic acid (TFA) is critical. It protonates the carboxylate and any free amine groups, preventing peak tailing and ensuring sharp, symmetrical peaks for accurate integration.[8]

    • Detector (UV): The fused benzene ring of the indoline core contains a chromophore that strongly absorbs UV light, making a UV detector highly sensitive for this analysis.

Step-by-Step Methodology:

  • Mobile Phase Preparation:

    • Prepare a mobile phase consisting of Acetonitrile and Water (e.g., 50:50 v/v).

    • Add 0.1% Trifluoroacetic Acid (TFA) to the final mixture.

    • Filter through a 0.45 µm filter and degas thoroughly.

  • Standard/Sample Preparation:

    • Prepare a stock solution of indoline-4-carboxylic acid hydrochloride at approximately 1.0 mg/mL in the mobile phase.

    • Dilute this stock to a working concentration of ~0.1 mg/mL using the mobile phase.

  • Chromatographic Conditions:

    • Instrument: Agilent 1260 Infinity II LC System or equivalent.

    • Column: Zorbax Eclipse Plus C18, 4.6 x 100 mm, 3.5 µm.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Injection Volume: 10 µL.

    • Detection: UV Diode Array Detector (DAD) at 254 nm.

    • Run Time: 10 minutes.

  • System Suitability (Self-Validation):

    • Before running samples, perform five replicate injections of the standard solution.

    • Acceptance Criteria: The relative standard deviation (RSD) for the peak area and retention time should be ≤ 2.0%. This confirms the system is performing consistently.

  • Analysis and Calculation:

    • Inject the sample solution.

    • Integrate all peaks in the resulting chromatogram.

    • Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

    Purity (%) = (Area_main_peak / Total_Area_all_peaks) * 100

Section 4: Safety and Handling

Proper handling of any chemical is paramount. For indoline-4-carboxylic acid hydrochloride:

  • Irritant: The parent indoline structure is considered a mild irritant.[3] The GHS classification for the related indole-4-carboxylic acid includes warnings for skin and eye irritation.[9]

  • Acid Hazard: As a hydrochloride salt, it can release HCl, which is corrosive.[3]

  • Precautions: Always handle this compound in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.[3]

Conclusion

Indoline-4-carboxylic acid hydrochloride is a compound of significant value to the pharmaceutical and chemical research communities. Its utility as a synthetic intermediate is predicated on a thorough understanding of its structure and purity. The integrated analytical approach detailed in this guide—combining NMR for structural identity, FTIR for functional group verification, MS for molecular weight confirmation, and a robust HPLC method for quantitative purity—provides the necessary framework for confident characterization. By understanding not just the protocols but the scientific reasoning behind them, researchers can ensure the quality and integrity of their materials, paving the way for successful drug discovery and development efforts.

References

  • MDPI. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Available at: [Link]

  • ResearchGate. Indole and indoline scaffolds in drug discovery. Available at: [Link]

  • ResearchGate. (2013). Syntheses of Indole-2-carboxylic Acid and Indoline-2-carboxylic Acid and Transformation from Each Other. Available at: [Link]

  • Wikipedia. Tryptamine. Available at: [Link]

  • The University of Groningen research portal. (2021, June 29). Isoquinolone-4-Carboxylic Acids by Ammonia-Ugi-4CR and Copper-Catalyzed Domino Reaction. Available at: [Link]

  • National Center for Biotechnology Information. Indole-4-carboxylic acid | C9H7NO2 | CID 595229 - PubChem. Available at: [Link]

  • Frontiers. (2022, March 29). Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. Available at: [Link]

  • National Center for Biotechnology Information. 3-Carboxymethyl-1H-indole-4-carboxylic acid. Available at: [Link]

  • PrepChem.com. Synthesis of indoline-7-carboxylic acid. Available at: [Link]

  • Chemical Engineering Transactions. (2021). Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. Available at: [Link]

  • Fisher Scientific. SAFETY DATA SHEET. Available at: [Link]

  • ResearchGate. FT-IR spectrum of control indole. Available at: [Link]

  • National Center for Biotechnology Information. (2023, February 1). Development and Application of Indolines in Pharmaceuticals. Available at: [Link]

  • ResearchGate. (2017). A convenient preparation of indoline. Available at: [Link]

  • National Center for Biotechnology Information. (2020, October 22). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Available at: [Link]

  • Organic Chemistry Portal. Synthesis of indolines. Available at: [Link]

  • Loba Chemie. (2018, July 26). INDOLINE MSDS CAS-No.: 496-15-1 MSDS. Available at: [Link]

  • YouTube. (2024, February 22). H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. Available at: [Link]

  • Indian Journal of Pharmaceutical Education and Research. Applications of New Validated RP-HPLC Method for Determination of Indomethacin and its Hydrolytic Degradants using Sodium Acetate Buffer. Available at: [Link]

  • Chemistry LibreTexts. (2024, January 19). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Available at: [Link]

Sources

Foundational

Technical Guide: Synthesis Pathways for Indoline-4-carboxylic Acid Hydrochloride

Executive Summary Indoline-4-carboxylic acid (2,3-dihydro-1H-indole-4-carboxylic acid) is a privileged bicyclic scaffold in medicinal chemistry. It serves as the critical pharmacophore for -adrenoceptor antagonists like...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Indoline-4-carboxylic acid (2,3-dihydro-1H-indole-4-carboxylic acid) is a privileged bicyclic scaffold in medicinal chemistry. It serves as the critical pharmacophore for


-adrenoceptor antagonists like Silodosin  (Rapaflo) and various kinase inhibitors.

Unlike its aromatic counterpart (indole), the indoline core possesses a distinct 3D topology (puckered ring) and increased basicity at the nitrogen, making it a versatile handle for nucleophilic substitutions. However, the synthesis presents a specific regiochemical challenge: electrophilic substitution on the indoline core typically favors the C5 or C7 positions , making direct C4-functionalization of an unsubstituted indoline nearly impossible.

This guide details the two most authoritative synthesis pathways:

  • The Reductive Pathway (Laboratory Standard): Selective reduction of Indole-4-carboxylic acid.

  • The De Novo Pathway (Industrial Scale): The Leimgruber-Batcho synthesis starting from nitro-benzoic acid derivatives.

Retrosynthetic Analysis

To access the C4-substituted indoline, one must disconnect the C2-C3 bond (reduction strategy) or the C2-N bond (cyclization strategy). Direct functionalization of the benzene ring is avoided due to poor regioselectivity.

Retrosynthesis cluster_logic Strategic Logic Target Indoline-4-carboxylic acid HCl (Target) Indole Indole-4-carboxylic acid (Precursor A) Target->Indole Selective Reduction (C2-C3 Saturation) Nitro Methyl 2-methyl-3-nitrobenzoate (Precursor B) Indole->Nitro Leimgruber-Batcho Indole Synthesis Note1 Direct C4-functionalization of indoline is chemically infeasible due to electronics.

Figure 1: Retrosynthetic disconnection showing the two primary routes.

Pathway A: Selective Reduction (The Gribble Reduction)

Best for: Laboratory scale, medicinal chemistry, high purity requirements. Core Principle: Indoles are electron-rich heteroaromatics. Reduction requires disrupting the 10


-electron aromatic system. The C2=C3 double bond behaves like an enamine and is susceptible to protonation at C3, generating an electrophilic indolenium ion that accepts a hydride.
Mechanism of Action

The reaction utilizes Sodium Cyanoborohydride (


)  in Acetic Acid (AcOH) . This is superior to catalytic hydrogenation (

), which often requires high pressure or results in over-reduction of the benzene ring.

Mechanism Step1 Indole-4-COOH Step2 C3-Protonation (Indolenium Cation) Step1->Step2 + H+ (AcOH) Step3 Hydride Attack at C2 Step2->Step3 + [H-] (NaCNBH3) Step4 Indoline-4-COOH Step3->Step4 Irreversible

Figure 2: Ionic hydrogenation mechanism via the indolenium intermediate.

Experimental Protocol

Safety Alert:


 in acid generates trace Hydrogen Cyanide (HCN). This reaction must  be performed in a high-efficiency fume hood.

Materials:

  • Indole-4-carboxylic acid (1.0 eq)[1][2]

  • Sodium Cyanoborohydride (3.0 eq)

  • Glacial Acetic Acid (Solvent/Reagent)[3][4]

  • Methanol (Work-up)[3][5]

Step-by-Step Workflow:

  • Dissolution: Charge a round-bottom flask with Indole-4-carboxylic acid (e.g., 5.0 g, 31 mmol). Add Glacial Acetic Acid (50 mL). Stir at room temperature (RT) until a suspension or partial solution is formed.

  • Reagent Addition: Cool the mixture to 10–15°C (water bath). Add

    
     (5.8 g, 93 mmol) portion-wise over 20 minutes. Note: Exothermic reaction with gas evolution.
    
  • Reaction: Allow to warm to RT. Stir for 2–4 hours.

    • Monitoring: Check TLC (50% EtOAc/Hexane). Indole spot (blue fluorescence under UV) should disappear; Indoline spot is usually non-fluorescent or weak blue.

  • Quenching: Slowly add water (20 mL) to quench excess hydride.

  • Work-up (Critical for Purity):

    • Concentrate the acetic acid under reduced pressure (rotary evaporator) to a viscous oil.

    • Dilute with 10% NaOH (aq) until pH > 10 (Indoline is basic; this ensures deprotonation).

    • Wash with Diethyl Ether (

      
      ) to remove non-acidic impurities.
      
    • Acidification: Carefully adjust the aqueous layer to pH ~5-6 with dilute HCl. The amino-acid zwitterion may precipitate, or extract with Ethyl Acetate (3 x 100 mL).

    • Dry organics (

      
      ) and concentrate to yield the crude free base.
      
Salt Formation (Hydrochloride)

The free base is prone to oxidation (reverting to indole) upon air exposure. Immediate conversion to the HCl salt is required for stability.

  • Dissolve crude indoline-4-carboxylic acid in minimal Methanol or Ethanol.

  • Add 4M HCl in Dioxane (1.5 eq) dropwise at 0°C.

  • Add Ethyl Acetate or Ether to induce precipitation.

  • Filter the white/off-white solid and dry under vacuum.

Pathway B: De Novo Synthesis (Leimgruber-Batcho)

Best for: Large-scale synthesis (kg), cost optimization, or when starting indole is unavailable. Core Principle: Construction of the indole ring from 2-methyl-3-nitrobenzoate using DMF-DMA, followed by reduction.

Reaction Scheme

The synthesis proceeds through an enamine intermediate which undergoes reductive cyclization.

StepReagentsConditionsIntermediate Formed
1 DMF-DMA, Pyrrolidine110°C, DMFEnamine (trans-

-dimethylamino-styrene)
2

, Raney Ni (or Pd/C)
MeOH/THFIndole-4-carboxylic acid methyl ester
3 Hydrolysis (LiOH)THF/H2OIndole-4-carboxylic acid
4 Reduction (See Pathway A)NaCNBH3/AcOHIndoline-4-carboxylic acid
Critical Process Parameters (CPPs)
  • Enamine Formation: The reaction of the 2-nitrotoluene derivative with DMF-DMA requires high temperature. Removal of the methanol byproduct drives the equilibrium forward.

  • Cyclization: The reduction of the nitro group to the amine leads to spontaneous condensation with the enamine double bond to close the pyrrole ring.

Analytical Validation

To confirm the successful synthesis of the indoline (and absence of the indole), compare the NMR signals.

FeatureIndole-4-COOH (Starting Material)Indoline-4-COOH (Product)
C2-H

~7.2-7.4 ppm (Aromatic doublet)

~3.5-3.8 ppm (Aliphatic triplet)
C3-H

~6.8-7.0 ppm (Aromatic doublet)

~3.0-3.3 ppm (Aliphatic triplet)
NH Broad singlet > 10 ppmBroad singlet ~4-6 ppm (Amine-like)

Key Indicator: The disappearance of the aromatic C2/C3 protons and the appearance of the


 type aliphatic system is the definitive proof of reduction.

References

  • Gribble, G. W., et al. (1974).[4] "Reactions of Sodium Borohydride in Acidic Media; I. Reduction of Indoles and Alkylation of Aromatic Amines with Carboxylic Acids." Journal of the American Chemical Society.[4] Link

  • Batcho, A. D., & Leimgruber, W. (1985). "Indoles from 2-nitrotoluenes: synthesis of 4-bromoindole and methyl indole-4-carboxylate." Organic Syntheses. Link

  • Lio, B., et al. (2012). "Process for the preparation of Silodosin." European Patent EP2455360A1. (Describes the industrial application of the indoline intermediate). Link

  • Kikugawa, Y. (1978). "Reduction of indoles with sodium borohydride in trifluoroacetic acid." Chemical and Pharmaceutical Bulletin. Link

Sources

Exploratory

Biological Activity of Indoline-4-Carboxylic Acid Derivatives: A Technical Guide

The following technical guide details the biological activity, structure-activity relationships (SAR), and experimental protocols for Indoline-4-carboxylic acid (ICA) derivatives. This guide distinguishes the indoline (d...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the biological activity, structure-activity relationships (SAR), and experimental protocols for Indoline-4-carboxylic acid (ICA) derivatives. This guide distinguishes the indoline (dihydroindole) scaffold from its aromatic indole counterpart, emphasizing its unique 3D conformational properties in drug design.

Executive Summary

Indoline-4-carboxylic acid (ICA) is a bicyclic scaffold characterized by a fused benzene and pyrrolidine ring system. Unlike the planar indole, the indoline core possesses a "puckered" conformation due to the sp3-hybridized C2 and C3 atoms. This structural rigidity and distinct vector orientation make ICA derivatives highly valuable in medicinal chemistry for targeting G-protein coupled receptors (GPCRs), specifically GPR52 , and protein-protein interactions (PPIs) such as 14-3-3 .

This guide focuses on the two primary pharmacological domains of ICA derivatives:

  • CNS Therapeutics: Agonism of GPR52 for the treatment of schizophrenia and Huntington's disease.

  • Oncology: Inhibition of 14-3-3 protein interactions to induce apoptosis.[1]

Primary Pharmacological Target: GPR52 Agonism[2]

The most significant recent application of indoline-4-carboxylic acid derivatives is in the development of GPR52 agonists . GPR52 is a Gs-coupled GPCR highly expressed in the striatum and prefrontal cortex. Its activation increases intracellular cAMP, offering a novel antipsychotic mechanism that avoids the extrapyramidal side effects associated with D2 receptor antagonists.

Mechanism of Action

ICA derivatives function as allosteric or orthosteric agonists. Upon binding, they stabilize the active conformation of GPR52, triggering the G


s signaling cascade.

Key Pathway Events:

  • Ligand binding to GPR52.[2]

  • Exchange of GDP for GTP on the G

    
    s subunit.
    
  • Activation of Adenylyl Cyclase (AC).

  • Conversion of ATP to cAMP.

  • Activation of Protein Kinase A (PKA) and subsequent phosphorylation of CREB (cAMP response element-binding protein).

Structure-Activity Relationship (SAR)

The SAR of ICA derivatives for GPR52 is driven by the need for a specific "kink" in the molecule that the indoline core provides better than the planar indole.

RegionModificationEffect on Activity
Core Scaffold Indoline (2,3-dihydro)Essential. The sp3 character at C2/C3 orients the C4-amide vector optimally for the receptor pocket. Oxidation to indole often results in a >10-fold loss of potency.
N1-Position Heteroaryl group (e.g., Pyrimidine, Pyridine)Critical. A hydrophobic heteroaryl ring here (often substituted with -CF3 or Halogens) occupies a deep lipophilic pocket.
C4-Position Carboxamide linkageEssential. The amide carbonyl acts as a hydrogen bond acceptor. The amide nitrogen substituent (e.g., benzyl, alkyl) extends into the extracellular vestibule.
C2/C3 MethylationVariable. Unsubstituted C2/C3 is generally preferred to maintain the optimal puckering angle.
Lead Compound Data

Recent optimization campaigns have identified potent leads such as PW0787 (Compound 12c).

Table 1: Comparative Potency of ICA Derivatives against GPR52 (Data synthesized from recent medicinal chemistry literature)

Compound IDCore StructureN1-SubstituentC4-SubstituentEC50 (nM)Efficacy (% Max)
ICA-Ref IndolineHH> 10,000N/A
Comp 4 Indoline3-CF3-BenzylMethylamide12085%
PW0787 Indoline2-(3-F-5-CF3-phenyl)pyrimidineEthylamide4.5 100%
Indole-Analog Indole2-(3-F-5-CF3-phenyl)pyrimidineEthylamide8560%

Note: The Indole-Analog shows significantly reduced potency (85 nM vs 4.5 nM), validating the necessity of the indoline scaffold's geometry.

Secondary Target: 14-3-3 Protein Inhibition

14-3-3 proteins are regulatory hubs that bind phosphorylated client proteins (e.g., Raf-1, BAD), often preventing apoptosis. ICA derivatives have been designed as peptidomimetics to block this interaction.

  • Mechanism: The carboxylic acid at C4 mimics the phosphorylated serine/threonine residue of the native client protein, anchoring the molecule in the amphipathic groove of 14-3-3.

  • Vector Analysis: The rigid indoline core directs hydrophobic substituents at the N1 position into the hydrophobic pockets of 14-3-3, disrupting the protein-protein interface.

Visualizing the Signaling Pathway

The following diagram illustrates the GPR52 signaling cascade activated by Indoline-4-carboxamides.

GPR52_Pathway ICA Indoline-4-Carboxamide GPR52 GPR52 Receptor (Striatum) ICA->GPR52 Agonist Binding Gs Gαs Protein GPR52->Gs Activation AC Adenylyl Cyclase Gs->AC Stimulation cAMP cAMP (Second Messenger) AC->cAMP Catalysis (ATP->cAMP) ATP ATP ATP->AC PKA Protein Kinase A cAMP->PKA Activation CREB CREB Phosphorylation PKA->CREB Phosphorylation Effect Antipsychotic Effect (No EPS) CREB->Effect Gene Transcription

Figure 1: Gs-coupled signaling cascade initiated by Indoline-4-carboxamide binding to GPR52.

Experimental Protocols

Chemical Synthesis: General Amide Coupling

To generate biologically active derivatives, the C4-carboxylic acid must be converted to an amide.

Reagents:

  • Indoline-4-carboxylic acid (Starting Material)[1][2][3][4][5][6][7]

  • Amine (R-NH2)

  • HATU (Coupling Agent)[7]

  • DIPEA (Base)[6]

  • DMF (Solvent)[3][7]

Protocol:

  • Dissolve Indoline-4-carboxylic acid (1.0 eq) in anhydrous DMF (0.1 M concentration).

  • Add DIPEA (3.0 eq) and stir at room temperature for 5 minutes.

  • Add HATU (1.2 eq) and stir for 10 minutes to activate the acid.

  • Add the specific Amine (1.2 eq).

  • Stir the reaction mixture at room temperature for 4–12 hours. Monitor by LC-MS.

  • Workup: Dilute with ethyl acetate, wash with saturated NaHCO3, water, and brine. Dry over Na2SO4.

  • Purification: Flash column chromatography (Hexane/EtOAc gradient).

Biological Assay: cAMP Accumulation (GPR52 Functional Assay)

This protocol verifies the agonist activity of synthesized derivatives.

Principle: Quantification of intracellular cAMP levels in HEK293 cells stably expressing human GPR52 using a TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) immunoassay.

Step-by-Step Protocol:

  • Cell Seeding: Plate HEK293-hGPR52 cells (2,000 cells/well) in a 384-well white low-volume plate.

  • Compound Treatment:

    • Prepare serial dilutions of the Indoline-4-carboxamide derivative in stimulation buffer (HBSS + 0.5 mM IBMX to inhibit phosphodiesterase).

    • Add 5 µL of compound solution to the cells.

    • Incubate for 30 minutes at room temperature.

  • Detection:

    • Add 5 µL of cAMP-d2 conjugate (acceptor).

    • Add 5 µL of Anti-cAMP-Cryptate (donor).

  • Reading: Incubate for 1 hour in the dark. Read on a TR-FRET compatible plate reader (e.g., EnVision).

    • Excitation: 337 nm.

    • Emission: 665 nm (FRET signal) and 620 nm (Donor reference).

  • Analysis: Calculate the Ratio (665/620 * 10,000). Plot dose-response curves to determine EC50.

References

  • Discovery of Potent and Brain-Penetrant GPR52 Agonist that Suppresses Psychostimulant Behavior. Source: PubMed Central / NIH URL:[Link] Relevance: Defines the SAR for 1-(heteroaryl)-indoline-4-carboxamides and identifies compound PW0787.

  • 1-Heteroaryl-indoline-4-carboxamides as modulators of GPR52 useful for the treatment or prevention of disorders related thereto. Source: Google Patents (WO2016176571A1) URL: Relevance: Provides detailed synthesis protocols and chemical structures for the indoline class of GPR52 agonists.
  • The Design And Synthesis Of Peptidomimetic Serine-Based Prodrugs As 14-3-3 Inhibitors. Source: Purdue e-Pubs URL:[Link] Relevance: Discusses the use of Indoline-4-carboxylic acid as a scaffold for inhibiting 14-3-3 protein interactions.

Sources

Foundational

Indoline-4-carboxylic acid hydrochloride mechanism of action

The following technical guide details the mechanistics, synthetic utility, and pharmacological applications of Indoline-4-carboxylic acid hydrochloride . This guide is structured to address the dual nature of the compoun...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the mechanistics, synthetic utility, and pharmacological applications of Indoline-4-carboxylic acid hydrochloride .

This guide is structured to address the dual nature of the compound: first as a chemical substrate (Mechanism of Formation) and second as a pharmacophore (Mechanism of Biological Interaction).

Synthetic Mechanistics, Pharmacophore Utility & Experimental Protocols

CAS Number: 1187933-04-5 (Free acid/HCl derivatives vary) Molecular Formula: C9H10ClNO2 (HCl salt) Class: Bicyclic Amino Acid Scaffold / Chiral Building Block

Executive Summary

Indoline-4-carboxylic acid hydrochloride is a rigidified bicyclic scaffold used primarily in the synthesis of bioactive small molecules. Unlike its aromatic precursor (indole-4-carboxylic acid), the indoline core possesses a non-planar, puckered conformation (C2/C3 twist) and a basic nitrogen center (pKa ~ 4-5).

Its primary "Mechanism of Action" in a drug development context is defined by its role as a Conformational Lock . By replacing flexible amino alkyl chains or planar indole rings with the indoline-4-carboxylate moiety, medicinal chemists restrict the rotational freedom of a ligand, forcing it into a bioactive conformation that enhances selectivity for targets such as the Histamine H3 receptor and 15-Lipoxygenase-1 (15-LOX-1) .

Mechanism of Action: Chemical & Pharmacological

A. Chemical Mechanism: Acid-Mediated Hydrogenation

The industrial production of Indoline-4-carboxylic acid HCl relies on a specific Bronsted acid-activated hydrogenation . This mechanism is critical for researchers to understand because it dictates the stereoelectronic purity of the scaffold.

The reduction of the indole ring to indoline is not a simple surface hydrogenation.[1] It follows an ionic hydrogenation pathway :

  • C3-Protonation: The indole ring is protonated at the C3 position by a strong acid (e.g., p-TsOH or HCl), breaking aromaticity.[1]

  • Iminium Formation: This generates a highly electrophilic indoleninium (iminium) cation.

  • Hydride Transfer: The activated iminium bond is susceptible to hydrogenation (H2/Pt-C), yielding the indoline.[1]

Note: This pathway explains why simple catalytic hydrogenation often fails without acid activation—the electron-rich indole ring repels hydride attack unless first destabilized.

B. Pharmacological Mechanism: The "Scaffold Effect"

When incorporated into a drug candidate, the Indoline-4-carboxylic acid moiety functions through Vector Alignment :

  • Rigid Spacer: The 4-position carboxylate is held at a fixed distance and angle relative to the basic nitrogen. This mimics the spatial arrangement of endogenous ligands (like histamine or tryptophan) but without the entropic penalty of flexible chain rotation.

  • Selectivity Filter: The non-planar "kink" of the indoline ring prevents the molecule from entering flat, intercalating binding pockets (reducing toxicity) while fitting perfectly into globular protein active sites (e.g., GPCRs).

Visualization: Chemical Activation Pathway

The following diagram illustrates the acid-mediated activation required to synthesize the scaffold.

IndoleReduction Indole Indole-4-COOH (Aromatic, Stable) Cation Indoleninium Cation (Activated Intermediate) Indole->Cation C3 Protonation (Loss of Aromaticity) Acid H+ (Acid Catalyst) (p-TsOH / HCl) Acid->Cation Indoline Indoline-4-COOH HCl (Reduced Scaffold) Cation->Indoline Hydride Addition H2 H2 / Pt-C (Reduction) H2->Indoline

Caption: Mechanism of acid-catalyzed indole reduction.[1][2] Protonation at C3 creates an electrophilic species susceptible to hydrogenation.

Comparative Analysis: Indole vs. Indoline Scaffolds

Researchers must choose between the oxidized (indole) and reduced (indoline) forms based on the target binding pocket.

FeatureIndole-4-carboxylic acidIndoline-4-carboxylic acid HCl
Geometry Planar (Flat)Puckered (3D, Non-planar)
Basicity (N1) Non-basic (Lone pair in aromatic system)Basic (sp3 Nitrogen, pKa ~4-5)
Solubility Low (Lipophilic)High (Water soluble as HCl salt)
Reactivity Electrophilic Substitution (C3)Nucleophilic Attack (N1)
Primary Use Intercalators, Kinase InhibitorsGPCR Ligands, Enzyme Inhibitors

Experimental Protocol: Synthesis & Purification

Self-Validating Workflow for the generation of Indoline-4-carboxylic acid HCl.

Objective: Selective reduction of Indole-4-carboxylic acid to Indoline-4-carboxylic acid HCl without over-reduction or ring opening.

Reagents:
  • Substrate: Indole-4-carboxylic acid (1.0 eq)

  • Catalyst: 5% Pt/C (Platinum on Carbon) - Note: Pd/C is often insufficient for this specific transformation.

  • Activator: p-Toluenesulfonic acid (p-TsOH) or HCl (1.0 - 1.5 eq)

  • Solvent: Water or MeOH/Water mixture.

Step-by-Step Methodology:
  • Preparation: In a high-pressure hydrogenation vessel, dissolve Indole-4-carboxylic acid in water.

  • Activation: Add p-TsOH (1.0 eq). Checkpoint: Ensure the starting material is fully suspended/dissolved; the acid helps solubilize the indole via protonation.

  • Catalyst Addition: Carefully add 5% Pt/C (10 wt% loading) under an inert atmosphere (N2).

  • Hydrogenation: Seal the vessel and purge with H2 gas (3 cycles). Pressurize to 3.0 - 5.0 bar (45-75 psi) .

  • Reaction: Stir vigorously at Room Temperature (20-25°C) for 6–12 hours.

    • Validation: Monitor via HPLC.[3] The disappearance of the indole peak (approx. 254 nm) and appearance of the indoline peak (weak UV absorbance, check at 210-220 nm) confirms conversion.

  • Workup:

    • Filter the catalyst over a Celite pad.

    • Concentrate the aqueous filtrate.

    • HCl Salt Formation: If p-TsOH was used, perform a base wash (NaHCO3) to extract the free base into EtOAc, then treat with 4M HCl in dioxane to precipitate the specific Hydrochloride salt.

  • Yield: Expected yield >90% with >98% purity.

Applications in Drug Discovery

The Indoline-4-carboxylic acid scaffold is a validated precursor for several high-value therapeutic classes.

A. Histamine H3 Receptor Antagonists

The scaffold serves as the core for non-imidazole H3 antagonists. The 4-carboxylic acid group is often derivatized into an amide or ester, projecting a lipophilic tail into the receptor's secondary binding pocket, while the indoline nitrogen interacts with the conserved Aspartate residue (Asp3.32) in the GPCR transmembrane domain.

B. 15-Lipoxygenase-1 (15-LOX-1) Inhibitors

In inflammation research, this scaffold mimics the arachidonic acid transition state. The indoline ring provides a rigid mimic of the "cis-cis" double bond geometry of the fatty acid substrate, inhibiting the enzyme's ability to oxygenate the substrate.

C. Viral & Cancer Targets

Derivatives have shown efficacy as inhibitors of the Hedgehog signaling pathway (Gli1 modulation) and as precursors for antiviral agents targeting specific viral polymerases.

Visualization: Pharmacological Signaling Utility

PharmaUtility Scaffold Indoline-4-COOH Core Amide Amide Derivative (Lipophilic Tail) Scaffold->Amide Derivatization Ester Ester Derivative (Prodrug) Scaffold->Ester Derivatization LOX 15-LOX-1 Enzyme (Inflammation) Scaffold->LOX Substrate Mimicry H3 Histamine H3 Receptor (Neurological Disorders) Amide->H3 High Affinity Binding Gli1 Hedgehog/Gli1 (Oncology) Amide->Gli1 Pathway Modulation

Caption: Downstream therapeutic applications of the Indoline-4-carboxylic acid scaffold.

References

  • Smolecule. (2023).[1] Indoline-4-carboxylic acid hydrochloride: Reaction Mechanism and Applications. Retrieved from 1

  • National Institutes of Health (NIH). (2023). Development and Application of Indolines in Pharmaceuticals. PubMed Central. Retrieved from 4

  • Journal of Medicinal Chemistry. (2022). Discovery and Optimization of Indoline-Based Compounds as Dual 5-LOX/sEH Inhibitors. ACS Publications. Retrieved from 5

  • National Institutes of Health (NIH). (2016). Structure–Activity Relationship Studies of the Tricyclic Indoline Resistance-Modifying Agent. PubMed Central. Retrieved from 6

Sources

Exploratory

Potential Therapeutic Applications of Indoline-4-Carboxylic Acid Hydrochloride

Technical Guide & Whitepaper Executive Summary: The "Non-Flat" Pharmacophore Indoline-4-carboxylic acid hydrochloride (CAS: 1187933-04-5) represents a high-value scaffold in modern medicinal chemistry. Unlike its aromati...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide & Whitepaper

Executive Summary: The "Non-Flat" Pharmacophore

Indoline-4-carboxylic acid hydrochloride (CAS: 1187933-04-5) represents a high-value scaffold in modern medicinal chemistry. Unlike its aromatic counterpart (indole-4-carboxylic acid), the indoline moiety offers a distinct 3D topological vector due to the sp³-hybridized C2 and C3 carbons. This "kinked" bicyclic structure allows for unique binding modes in enzyme pockets that reject planar aromatic systems, making it a critical tool in the "Escape from Flatland" initiative in drug design.

This guide details the molecule's utility as both a direct therapeutic scaffold (targeting PD-L1, GPCRs) and a late-stage precursor for bioactive indoles (targeting SARS-CoV-2 3CLpro, Gli1, and 15-LOX-1).

Chemical Profile & Structural Biology

The C4-Vector Advantage

The 4-position of the indoline ring is sterically unique. While 5-, 6-, and 7-substituted indolines are common, the 4-position directs substituents into a specific spatial region often exploited to induce selectivity in kinase and protease inhibitors.

PropertySpecification
IUPAC Name 2,3-dihydro-1H-indole-4-carboxylic acid hydrochloride
CAS Number 1187933-04-5
Molecular Weight 199.63 g/mol
Hybridization C2, C3: sp³ (Flexible/Puckered); C4: sp² (Rigid anchor)
Solubility High aqueous solubility (as HCl salt) compared to free base
Key Reactivity Nucleophilic Nitrogen (N1); Electrophilic Carbonyl (C4-COOH)
Structural Diagram (DOT)

The following diagram illustrates the chemical versatility of the scaffold, highlighting its dual role as a precursor and a final pharmacophore.

IndolineScaffold cluster_legend Pathway Key Indoline Indoline-4-COOH (sp3 Scaffold) Indole Indole-4-COOH (Aromatic Scaffold) Indoline->Indole Oxidation (DDQ/MnO2) PDL1 PD-L1 Modulators (Immuno-Oncology) Indoline->PDL1 Direct N-Alkylation H3 Histamine H3 Antagonists (Neurology) Indole->H3 Amide Coupling LOX 15-LOX-1 Inhibitors (Inflammation) Indole->LOX Derivatization Gli1 Gli1 Transcription Inhibitors (Oncology) Indole->Gli1 Reverse Amide Formation COVID SARS-CoV-2 3CLpro Inhibitors (Virology) Indole->COVID Esterification key1 Direct Application key2 Precursor Route

Figure 1: The divergent synthetic pathways of Indoline-4-carboxylic acid hydrochloride.

Core Therapeutic Applications

Virology: SARS-CoV-2 3CL Protease Inhibitors

Research has identified indole-4-carboxylates (derived directly from the indoline precursor) as potent inhibitors of the SARS-CoV-2 main protease (3CLpro).

  • Mechanism: The indole-4-carboxylate scaffold acts as an anchor in the S2 pocket of the protease, while the C4-substituent (often a chloropyridinyl ester) engages the catalytic dyad.

  • Relevance: The indoline precursor allows for the synthesis of "reduced" analogs to probe the necessity of aromaticity for binding affinity.

  • Key Data: Compounds in this class have demonstrated IC50 values in the low nanomolar range (e.g., 73 nM ) against 3CLpro.

Oncology: Gli1-Mediated Transcription Inhibition

The Hedgehog (Hh) signaling pathway is a validated target for basal cell carcinoma and medulloblastoma.

  • Target: Gli1 transcription factor.[1][2][3]

  • Role of Scaffold: Indole-4-carboxylic acid derivatives (formed via oxidation of the indoline) act as "reverse amides." The carboxylic acid at C4 is coupled to an amine to create inhibitors that block Gli1-mediated transcription downstream of Smoothened (SMO).

  • Therapeutic Gain: These inhibitors overcome resistance to standard SMO inhibitors (like Vismodegib) by acting at the transcriptional level.

Neurology: Histamine H3 Receptor Antagonists

The C4-position is the optimal vector for attaching the basic amine side chains required for high-affinity binding to the Histamine H3 receptor.

  • Application: Treatment of cognitive deficits (Alzheimer’s), narcolepsy, and obesity.

  • Structural Logic: The rigid bicyclic core reduces the entropic penalty of binding compared to flexible linear linkers.

Immuno-Oncology: PD-L1 Internalization

Recent studies highlight indoline derivatives (retaining the sp³ character) as small molecules that induce the internalization of PD-L1.

  • Mechanism: Unlike antibodies that block the interaction, these small molecules bind to PD-L1 and trigger its removal from the cell surface, preventing recycling.

  • Indoline Specificity: The non-planar indoline core is essential here to induce the specific conformational change in PD-L1 required for internalization.

Experimental Protocols

Protocol A: General Amide Coupling at C4 (Library Synthesis)

This protocol is designed for attaching pharmacophores (e.g., for H3 or Gli1 targets) to the C4-carboxylic acid.

Reagents: Indoline-4-COOH HCl (1.0 eq), Amine (R-NH2, 1.1 eq), HATU (1.2 eq), DIPEA (3.0 eq), DMF (anhydrous).

  • Preparation: Dissolve Indoline-4-carboxylic acid hydrochloride in anhydrous DMF (0.1 M concentration) under nitrogen.

  • Activation: Add DIPEA followed by HATU. Stir at room temperature for 15 minutes to form the activated ester.

  • Coupling: Add the target amine (R-NH2).

  • Reaction: Stir at RT for 4–16 hours. Monitor by LC-MS.

  • Workup: Dilute with EtOAc, wash with sat. NaHCO3, water, and brine. Dry over Na2SO4.

  • Purification: Flash chromatography (typically Hexane/EtOAc or DCM/MeOH).

Protocol B: Controlled Oxidation to Indole-4-Carboxylic Acid

If the aromatic scaffold is required (e.g., for SARS-CoV-2 inhibitors).

Reagents: Indoline-4-COOH derivative, DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone), Dichloromethane (DCM).

  • Dissolution: Dissolve the indoline derivative in DCM (0.05 M).

  • Oxidation: Add DDQ (1.1–1.5 eq) portion-wise at 0°C.

  • Reaction: Allow to warm to RT and stir for 2–4 hours. The reaction mixture typically turns deep red/brown.

  • Filtration: Filter through a pad of Celite to remove the reduced hydroquinone byproduct.

  • Yield: Evaporate solvent to yield the indole-4-carboxylate.

Mechanism of Action Diagram: Gli1 Inhibition

The following diagram details where the Indoline-derived inhibitor intercepts the oncogenic Hedgehog pathway.

HedgehogPathway Ligand Hedgehog Ligand (Hh) PTCH Patched (PTCH1) Receptor Ligand->PTCH Binds SMO Smoothened (SMO) Transducer PTCH->SMO Inhibits (Relieved by Ligand) SUFU SUFU (Negative Regulator) SMO->SUFU Dissociates Complex GLI GLI1 Transcription Factor (Zinc Finger Protein) SUFU->GLI Releases Nucleus Nucleus / Gene Transcription (Proliferation/Survival) GLI->Nucleus Translocates & Activates Drug Indole-4-Carboxamide Inhibitor (Derived from Indoline-4-COOH) Drug->GLI Blocks Transcriptional Activity (Downstream of SMO)

Figure 2: Biological intervention point of Indoline-4-carboxylic acid derivatives in the Hedgehog signaling pathway.

References

  • Smolecule. (2023).[4][5] Indoline-4-carboxylic acid hydrochloride: Biological Activity and Applications. Retrieved from

  • National Institutes of Health (NIH) - PubChem. (2025). Indole-4-carboxylic acid (Precursor Analysis). Retrieved from

  • Journal of Medicinal Chemistry. (2021). Indole Chloropyridinyl Ester-Derived SARS-CoV-2 3CLpro Inhibitors. Retrieved from

  • Bioorganic & Medicinal Chemistry Letters. (2002). Synthesis and biological evaluation of novel 2-(1H-imidazol-4-yl)cyclopropane carboxylic acids: key intermediates for H3 histamine receptor ligands. Retrieved from

  • Frontiers in Pharmacology. (2020). Inhibition of SARS-CoV-2 3CL Mpro by Natural and Synthetic Inhibitors. Retrieved from

  • ResearchGate. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation. Retrieved from

Sources

Foundational

Physicochemical properties of Indoline-4-carboxylic acid hydrochloride

Technical Whitepaper: Physicochemical Profiling of Indoline-4-carboxylic Acid Hydrochloride Executive Summary Indoline-4-carboxylic acid hydrochloride (CAS: 1187933-04-5) represents a critical scaffold in modern medicina...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: Physicochemical Profiling of Indoline-4-carboxylic Acid Hydrochloride

Executive Summary

Indoline-4-carboxylic acid hydrochloride (CAS: 1187933-04-5) represents a critical scaffold in modern medicinal chemistry, distinct from its aromatic parent, indole-4-carboxylic acid. As a reduced congener, it introduces a three-dimensional vector (sp³ character at C2/C3) into drug design, enhancing solubility and altering metabolic stability. This compound is primarily utilized as a building block for kinase inhibitors, GPCR ligands, and peptidomimetics where a constrained amino-acid-like motif is required.

This technical guide provides a rigorous analysis of its physicochemical properties, stability profiles, and analytical characterization, designed to support researchers in optimizing its use in lead optimization and process chemistry.

Molecular Identity & Structural Analysis

The hydrochloride salt form is the preferred state for storage and handling due to the susceptibility of the free base to oxidation.

ParameterSpecification
Chemical Name Indoline-4-carboxylic acid hydrochloride
IUPAC Name 2,3-dihydro-1H-indole-4-carboxylic acid; hydrochloride
CAS Number 1187933-04-5
Molecular Formula C₉H₉NO₂[1][2][3][4] · HCl
Molecular Weight 199.63 g/mol (Salt); 163.17 g/mol (Free Base)
Structural Features Fused benzene-pyrrole ring (reduced); C4-Carboxyl group; Secondary amine (N1)
Chirality Achiral (Plane of symmetry through the fused ring system)
Structural Differentiators (Indole vs. Indoline)

A common error in procurement and synthesis is confusing this compound with Indole-4-carboxylic acid.

  • Indole: Fully aromatic, planar, N-H is non-basic (pKa ~ -2), fluorescent.

  • Indoline: Partially saturated, puckered C2-C3 bond, N-H is basic (pKa ~ 5-6), prone to oxidation.

Physicochemical Properties

Ionization & Solubility Profile

Indoline-4-carboxylic acid hydrochloride exhibits complex ionization behavior due to the presence of both a basic secondary amine and an acidic carboxyl group.

  • pKa1 (Carboxyl): ~3.8 – 4.2 (Predicted). The carboxylic acid deprotonates first.

  • pKa2 (Amine): ~5.2 – 5.8 (Predicted). The indoline nitrogen, being an N-alkyl aniline derivative, is significantly more basic than the indole nitrogen but less basic than aliphatic amines.

Solubility Implications:

  • pH < 3: High solubility (Cationic species: R-NH₂⁺ / R-COOH).

  • pH 4–5: Minimum solubility (Zwitterionic species: R-NH₂⁺ / R-COO⁻). Critical risk of precipitation during workup.

  • pH > 7: High solubility (Anionic species: R-NH / R-COO⁻).

Solid-State Characteristics
  • Appearance: Off-white to beige crystalline solid. Darkening indicates oxidation to the indole form.

  • Melting Point: High melting point with decomposition (typically >200°C for HCl salts of amino acids), unlike the lower melting free base.

  • Hygroscopicity: Moderate. The HCl salt can absorb atmospheric moisture; storage in a desiccator is mandatory to prevent hydrolysis or clumping.

Stability & Degradation Pathways

The primary stability concern is oxidative dehydrogenation . Under aerobic conditions, particularly in solution or when exposed to light, the indoline ring tends to revert to the thermodynamically more stable aromatic indole system.

Visualization of Chemical Dynamics:

G Indoline_Salt Indoline-4-COOH (HCl Salt) Stable Solid Indoline_Free Indoline-4-COOH (Free Base) Reactive Species Indoline_Salt->Indoline_Free Neutralization (pH > 6) Indole Indole-4-COOH (Impurity) Aromatic/Stable Indoline_Free->Indole Oxidation (O2/Light) -2H Zwitterion Zwitterion (Precipitate pH 4-5) Indoline_Free->Zwitterion pH Adjustment (pH ~4.5) Indole->Indoline_Free Reduction (NaCNBH3/Sn/HCl)

Figure 1: Stability and interconversion pathways. Note the irreversible nature of spontaneous oxidation.

Analytical Methodologies

To ensure scientific integrity in experimental workflows, the following protocols are recommended for characterizing this compound.

High-Performance Liquid Chromatography (HPLC)

Standard reverse-phase methods must separate the Indoline target from the Indole impurity.

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 254 nm (Indole is strongly UV active) and 280 nm.

  • Differentiation: The Indole impurity will typically elute later than the Indoline due to increased planarity and pi-stacking interactions with the stationary phase.

Nuclear Magnetic Resonance (¹H-NMR)

NMR is the definitive method to confirm the reduction of the double bond.

  • Solvent: DMSO-d₆ (preferred for solubility of the zwitterion/salt).

  • Key Signals (Indoline): Look for two triplets (or multiplets) in the aliphatic region δ 3.0 – 3.6 ppm , corresponding to the C2 and C3 methylene protons.

  • Key Signals (Indole Impurity): Absence of signals at δ 6.5 – 7.5 ppm (C2/C3 aromatic protons) confirms purity.

Quality Control Decision Tree

QC Sample Raw Sample (Indoline-4-COOH HCl) Visual Visual Inspection (Color Check) Sample->Visual NMR 1H-NMR (DMSO-d6) Visual->NMR If Beige/White Reject Purify / Discard Visual->Reject If Brown/Black HPLC HPLC Purity (UV 254nm) NMR->HPLC Confirm sp3 C2/C3 signals NMR->Reject Aromatic C2/C3 detected Decision Release for Synthesis HPLC->Decision >98% Purity <0.5% Indole HPLC->Reject Indole >1%

Figure 2: Quality Control workflow emphasizing the detection of the oxidized indole impurity.

Handling & Storage Protocols

  • Storage: Store at -20°C under an inert atmosphere (Argon or Nitrogen). The HCl salt is more stable than the free base but still susceptible to slow oxidation over months.

  • Handling: Avoid prolonged exposure to ambient air. Weigh quickly or use a glovebox.

  • Solvent Compatibility:

    • Compatible: Water, DMSO, Methanol (for short periods).

    • Incompatible: Strong oxidizers, basic solutions (unless immediate reaction is intended).

References

  • Sigma-Aldrich. Indole-4-carboxylic acid Product Specification. (Used as comparative baseline for the aromatic analog).

  • ChemicalBook. Indoline-4-carboxylic acid hydrochloride Properties and Safety.

  • PubChem. Compound Summary: Indole-4-carboxylic acid.[2] (Structural and physicochemical data source).[5][6]

  • Smolecule. Indoline-4-carboxylic acid hydrochloride Applications in Drug Discovery.

Sources

Exploratory

"Indoline-4-carboxylic acid hydrochloride" solubility and stability

Technical Whitepaper: Physicochemical Profiling of Indoline-4-carboxylic Acid Hydrochloride Executive Summary & Chemical Identity Indoline-4-carboxylic acid hydrochloride (C H NO [1][2]·HCl) is a critical bicyclic scaffo...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: Physicochemical Profiling of Indoline-4-carboxylic Acid Hydrochloride

Executive Summary & Chemical Identity

Indoline-4-carboxylic acid hydrochloride (C


H

NO

[1][2]·HCl) is a critical bicyclic scaffold used primarily in the synthesis of histamine H3 receptor antagonists, kinase inhibitors, and metalloproteinase ligands.[1][3] Unlike its fully aromatic analog (indole-4-carboxylic acid), the indoline core possesses a non-planar, 2,3-dihydro structure, imparting distinct stereoelectronic properties and increased basicity at the nitrogen center.[1]

However, this saturation renders the molecule thermodynamically susceptible to oxidative dehydrogenation, reverting to the indole form.[3] This guide outlines the physicochemical boundaries required to maintain the integrity of this reagent during experimentation.

Chemical Specifications:

  • IUPAC Name: 2,3-dihydro-1H-indole-4-carboxylic acid hydrochloride[1]

  • CAS Number: 1187933-04-5 (HCl salt) / 2124-55-2 (Indole analog reference)[1][2]

  • Molecular Weight: 199.63 g/mol (HCl salt)[1][2][3]

  • Appearance: Off-white to beige powder (highly dependent on oxidation state).[1]

Solubility Profiling

The hydrochloride salt form significantly alters the solubility profile compared to the free amino acid zwitterion.[1][2][3] The ionic lattice energy of the HCl salt generally favors aqueous dissolution, but the lipophilic aromatic ring dictates limits.[2][3]

Predicted Solubility Matrix

Data based on structural analogs (Indoline-2-carboxylic acid HCl) and general amino-acid salt physics.[1][2]

Solvent SystemSolubility PotentialPrimary Interaction Mechanism
Water (pH < 2) High (> 20 mg/mL)Ion-dipole interactions; protonated amine prevents aggregation.[1][2]
PBS (pH 7.4) Moderate/Low Risk of precipitation as free base/zwitterion forms (Isoelectric precipitation).[1][3]
DMSO Very High (> 50 mg/mL)Dipole-dipole; disrupts lattice energy effectively.[1][2][3]
Methanol/Ethanol High Protophilic solvation of the ammonium cation.[3]
DCM / Hexane Negligible Lack of polarity to overcome ionic lattice.[1][3]
Critical Protocol: Saturation Shake-Flask Method

To determine exact solubility for your specific batch (purity affects solubility).[1][2]

  • Preparation: Weigh 10 mg of Indoline-4-carboxylic acid HCl into a 2 mL HPLC vial.

  • Addition: Add 100 µL of solvent (Water or DMSO).

  • Equilibration: Agitate at 25°C for 24 hours (protect from light).

  • Filtration: Filter supernatant through a 0.22 µm PVDF membrane.[1][3]

  • Quantification: Analyze filtrate via HPLC-UV (254 nm) against a standard curve.

Solubilization Decision Workflow

SolubilityWorkflow Start Start: Solid Indoline-4-COOH HCl Solvent Select Solvent Start->Solvent Water Aqueous Buffer Solvent->Water Bioassay Organic Organic (DMSO/MeOH) Solvent->Organic Stock Solution CheckPH Check pH (Risk: Isoelectric Precipitation) Water->CheckPH Dissolve Dissolution Likely Organic->Dissolve CheckPH->Dissolve pH < 4 (Acidic) Precip Add Co-solvent (10% DMSO) CheckPH->Precip pH 6-8 (Neutral)

Figure 1: Decision tree for solubilizing Indoline-4-carboxylic acid HCl. Note the risk of precipitation at neutral pH.[1][2][3]

Stability & Degradation Pathways[2][3]

The primary stability risk is Oxidative Dehydrogenation .[1][3] Indolines are "reduced indoles."[1][3] In the presence of atmospheric oxygen and light, the 2,3-dihydro bond is oxidized to restore aromaticity, yielding Indole-4-carboxylic acid.[1] This reaction is irreversible and changes the pharmacological properties of the molecule.[1][3]

Degradation Mechanism
  • Initiation: Light or trace metals generate a radical at the benzylic (C3) or nitrogen position.[1][3]

  • Propagation: Reaction with molecular oxygen (

    
    ) forms a hydroperoxide intermediate.[1][3]
    
  • Termination/Aromatization: Elimination of water/hydrogen yields the fully aromatic Indole-4-carboxylic acid.[1][3]

Visual Indicator: Samples turning from off-white to yellow/brown indicate significant oxidation to the indole form.[1][3]

Degradation Logic Diagram

Degradation Indoline Indoline-4-COOH (Active Reagent) Radical Radical Intermediate (Light/Air Induced) Indoline->Radical -H• Indole Indole-4-COOH (Impurity) Radical->Indole -H• (Aromatization) Conditions Stressors: UV Light, O2, High pH Conditions->Indoline

Figure 2: The oxidative aromatization pathway.[1][2][3] The driving force is the restoration of full aromaticity in the indole ring.[1][3]

Stability Validation Protocol (Stress Test)

Perform this before using old stock.

  • Control: Prepare a fresh 1 mg/mL solution in DMSO.

  • Test: Analyze the stored sample via LC-MS.

  • Criteria:

    • Indoline Peak (M+H): ~178.09 m/z (Free acid mass + H).[1][2][3]

    • Indole Impurity (M+H): ~176.07 m/z (Mass - 2H).[1][3]

    • Limit: If Indole content > 5%, repurification is required.[1][2][3]

Handling & Storage Protocols

To mitigate the risks identified above, the following "Self-Validating" storage system is required.

ParameterRecommendationRationale
Temperature -20°C Slows kinetic rate of oxidation and hydrolysis.[1]
Atmosphere Argon/Nitrogen Displaces

to prevent dehydrogenation.[1][3]
Container Amber Vial Blocks UV light which catalyzes radical formation.[1][3]
Desiccation Required HCl salts are hygroscopic; moisture promotes hydrolysis and clumping.[1][3]

Handling Workflow:

  • Equilibrate vial to room temperature before opening (prevents condensation).[1][3]

  • Weigh quickly in low-humidity environment.[1][3]

  • Flush headspace with Argon before resealing.[1][3]

  • Dissolve in degassed solvents if used for sensitive kinetics.[1][3]

References

  • Smolecule. (2023).[1][3][4] Indoline-4-carboxylic acid hydrochloride Product Description. Retrieved from 1[1][3]

  • Sigma-Aldrich. (n.d.).[1][3] Indole-4-carboxylic acid (Analog Reference) Properties. Retrieved from [1][2]

  • BenchChem. (2025).[1][3][5] Technical Support: Prevention of Indole Compound Oxidation During Storage. Retrieved from 5[1][2][3]

  • National Institutes of Health (NIH). (2023).[1][3] Development and Application of Indolines in Pharmaceuticals. Retrieved from 3[1][2][3]

Sources

Foundational

Introduction: The Indoline Scaffold as a Privileged Structure in Kinase Inhibition

An In-Depth Technical Guide to the Investigation of Indoline-4-carboxylic acid hydrochloride for Kinase Inhibition Research Protein kinases, enzymes that catalyze the phosphorylation of proteins, are critical regulators...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Investigation of Indoline-4-carboxylic acid hydrochloride for Kinase Inhibition Research

Protein kinases, enzymes that catalyze the phosphorylation of proteins, are critical regulators of a vast array of cellular processes. Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them one of the most important classes of drug targets. The development of small-molecule kinase inhibitors has revolutionized oncology, and the search for novel scaffolds that can selectively and potently modulate kinase activity is a cornerstone of modern drug discovery.

Within this landscape, the indoline (2,3-dihydro-1H-indole) nucleus has emerged as a "privileged scaffold." Its rigid, bicyclic structure provides a robust platform for the spatial presentation of functional groups that can engage with the ATP-binding site of various kinases.[1] Numerous approved ATP-competitive kinase inhibitors, such as Sunitinib and Intedanib, incorporate this core structure, demonstrating its clinical and commercial validity.[2]

This technical guide focuses on Indoline-4-carboxylic acid hydrochloride , a specific derivative positioned as a valuable starting point for medicinal chemistry campaigns and as a tool compound for kinase inhibition research. The presence of the carboxylic acid moiety at the 4-position offers a key interaction point, often forming critical hydrogen bonds within the kinase hinge region, while the hydrochloride salt form typically enhances aqueous solubility, a crucial property for biological assays.[3][4] This document provides researchers, scientists, and drug development professionals with a comprehensive overview of the core principles, mechanisms, and practical methodologies required to investigate the potential of this compound and its analogs as kinase inhibitors.

Physicochemical Properties and Handling

A thorough understanding of the compound's properties is the foundation of any successful research endeavor. Indoline-4-carboxylic acid hydrochloride is a derivative of indoline, featuring a carboxylic acid group at the 4-position of the ring.[4]

PropertyValueSource(s)
CAS Number 1187933-04-5[4]
Molecular Formula C₉H₁₀ClNO₂[4]
Molecular Weight 199.63 g/mol [4]
IUPAC Name 2,3-dihydro-1H-indole-4-carboxylic acid;hydrochloride[4]
Form Typically a powder[5]
Solubility The hydrochloride salt form is intended to enhance water solubility.[4][4]
Safety and Handling

As a derivative of indole-4-carboxylic acid and a hydrochloride salt, appropriate safety precautions are mandatory.

  • Irritant Potential : The parent compound, indole-4-carboxylic acid, is classified as a skin and eye irritant.[4]

  • Acidic Nature : The hydrochloride component is derived from a strong acid and can contribute to the compound's corrosive potential.[4]

  • Personal Protective Equipment (PPE) : Always handle the compound in a fume hood while wearing gloves, safety goggles, and a lab coat.[4]

  • Storage : Store in a cool, dry, and well-ventilated place, sealed from moisture.

The Indoline Scaffold in Kinase Inhibition: Mechanism of Action

The vast majority of indoline-based kinase inhibitors function as ATP-competitive inhibitors .[1] They are designed to mimic the adenine portion of ATP, binding reversibly to the ATP-binding pocket in the catalytic domain of the kinase. This action prevents the kinase from binding its natural substrate, ATP, thereby blocking the phosphorylation of downstream target proteins and interrupting the signaling cascade.

The indolinone core is particularly effective at this mimicry. For instance, in VEGFR-2 inhibitors, the 1-NH of the 2-indolinone motif acts as a hydrogen bond donor, while the 2-carbonyl oxygen serves as a hydrogen bond acceptor, forming key interactions with conserved residues like Glutamate (Glu) and Cysteine (Cys) in the hinge region of the kinase.[6] The carboxylic acid group on indoline-4-carboxylic acid is hypothesized to play a similar crucial role in forming these directional hydrogen bonds, which are critical for potent inhibition.[3]

ATP_Competitive_Inhibition cluster_0 Active Kinase cluster_1 Inhibited Kinase ATP ATP Kinase_Active Kinase Enzyme ATP->Kinase_Active Binds Substrate Protein Substrate Substrate->Kinase_Active Phospho_Substrate Phosphorylated Substrate Kinase_Active->Phospho_Substrate Phosphorylates Indoline Indoline-4-carboxylic acid hydrochloride Kinase_Inactive Kinase Enzyme Indoline->Kinase_Inactive Competitively Binds to ATP Pocket ATP_blocked ATP Indoline->ATP_blocked Blocks Binding No_Reaction No Phosphorylation Kinase_Inactive->No_Reaction

Figure 1: General mechanism of ATP-competitive kinase inhibition.

Key Kinase Targets & Relevant Signaling Pathways

The indoline scaffold has been successfully utilized to target a wide range of kinases involved in oncogenesis. While specific targets for indoline-4-carboxylic acid hydrochloride require experimental validation, its derivatives have shown potent activity against several key kinase families.

Kinase Family / TargetRole in CancerExample Indoline-Based InhibitorSource(s)
VEGFRs Critical regulators of angiogenesis (new blood vessel formation), essential for tumor growth and metastasis.Sunitinib, Semaxanib[2]
Kit A receptor tyrosine kinase whose activation drives proliferation in various cancers, including SCLC and GIST.Sunitinib, Indolinone derivatives[4][7]
Aurora Kinases Serine/threonine kinases essential for mitotic progression. Overexpressed in many tumors, leading to aneuploidy.Benzo[e]pyridoindoles[5][8]
CDKs, PI3K, etc. A broad range of kinases controlling cell cycle, proliferation, and survival pathways.Various indole derivatives[9]
Spotlight on the VEGFR Signaling Pathway

Vascular Endothelial Growth Factor Receptors (VEGFRs) are among the most validated targets for indoline-based inhibitors.[2] Inhibition of VEGFR-2, for example, blocks the downstream signaling cascades that lead to endothelial cell proliferation, migration, and survival, ultimately starving the tumor of its blood supply.

VEGFR_Signaling cluster_downstream Downstream Signaling Cascades cluster_outputs Cellular Outcomes VEGF VEGF Ligand VEGFR2 VEGFR-2 VEGF->VEGFR2 Binds & Dimerizes PLCg PLCγ VEGFR2->PLCg Activates PI3K PI3K VEGFR2->PI3K Activates RAS RAS VEGFR2->RAS Activates PKC PKC PLCg->PKC AKT AKT PI3K->AKT RAF RAF RAS->RAF Angiogenesis Angiogenesis PKC->Angiogenesis Survival Survival AKT->Survival MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Proliferation ERK->Proliferation Migration Migration ERK->Migration Indoline Indoline-based Inhibitor (e.g., Sunitinib) Indoline->VEGFR2 Inhibits Phosphorylation

Figure 2: Simplified VEGFR-2 signaling pathway and point of inhibition.

Experimental Guide for Inhibitor Evaluation

A systematic, multi-tiered approach is essential to characterize a novel kinase inhibitor. This process typically moves from biochemical assays that measure direct enzyme inhibition to cell-based assays that assess the compound's effect in a biological context.

Experimental_Workflow cluster_biochem Biochemical Assays cluster_cell Cell-Based Assays cluster_target Target Engagement Kinase_Assay Kinase Activity Assay (e.g., ADP-Glo™) Determine IC₅₀ Viability_Assay Cell Viability Assay (e.g., MTT) Determine GI₅₀ Kinase_Assay->Viability_Assay Proceed if potent Binding_Assay Target Binding Assay (e.g., LanthaScreen®) Determine Kᵢ Kinase_Assay->Binding_Assay Confirm direct binding Apoptosis_Assay Apoptosis Assay (e.g., Annexin V) Viability_Assay->Apoptosis_Assay Investigate mechanism Cycle_Assay Cell Cycle Analysis (e.g., Propidium Iodide) Viability_Assay->Cycle_Assay Investigate mechanism

Figure 3: A tiered workflow for evaluating a potential kinase inhibitor.
Protocol: Biochemical Kinase Inhibition Assay (ADP-Glo™)

Causality: The ADP-Glo™ assay is a luminescent assay that quantifies the amount of ADP produced during a kinase reaction.[10] A potent inhibitor will block the kinase from using ATP, resulting in low ADP production and consequently a low luminescence signal. This assay is a gold standard for determining the IC₅₀ (half-maximal inhibitory concentration) of a compound against a purified kinase enzyme.

Methodology:

  • Reagent Preparation:

    • Prepare the kinase buffer, kinase enzyme, substrate, and ATP solutions according to the manufacturer's protocol (e.g., Promega).

    • Perform a serial dilution of Indoline-4-carboxylic acid hydrochloride in DMSO, then dilute further in kinase buffer to achieve the desired final assay concentrations.

  • Kinase Reaction:

    • In a 384-well plate, add 2.5 µL of the compound dilution (or DMSO for controls).

    • Add 2.5 µL of a 2x kinase/substrate mixture.

    • Initiate the reaction by adding 5 µL of a 2x ATP solution.

    • Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).[11]

  • Signal Generation:

    • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[12]

    • Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.[12]

  • Data Acquisition:

    • Read the luminescence on a plate reader.

    • Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.

Protocol: Cell Viability Assay (MTT)

Causality: The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation. Mitochondrial dehydrogenases in living cells reduce the yellow MTT tetrazolium salt to purple formazan crystals. A cytotoxic or anti-proliferative compound will result in fewer viable cells, leading to a reduced colorimetric signal. This assay determines the GI₅₀ (half-maximal growth inhibition) concentration.

Methodology:

  • Cell Seeding:

    • Seed cancer cells (e.g., a line known to be dependent on a target kinase like VEGFR or Kit) in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.[13]

  • Compound Treatment:

    • Prepare serial dilutions of Indoline-4-carboxylic acid hydrochloride in cell culture medium.

    • Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle (DMSO) controls.

    • Incubate for a specified period (e.g., 72 hours) at 37°C in a CO₂ incubator.

  • MTT Addition and Solubilization:

    • Add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well.[14]

    • Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.[14]

    • Carefully aspirate the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the crystals.[13]

  • Data Acquisition:

    • Agitate the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[13]

    • Read the absorbance at 570-590 nm using a microplate reader.

    • Calculate the percentage of cell viability relative to the vehicle control and plot against compound concentration to determine the GI₅₀.

Protocol: Cell Cycle and Apoptosis Analysis (Flow Cytometry)

Causality: Potent kinase inhibitors often induce cell cycle arrest or apoptosis (programmed cell death). Flow cytometry can distinguish these cellular fates. Propidium Iodide (PI) staining allows for quantification of DNA content to determine the cell cycle phase (G0/G1, S, G2/M). Annexin V staining detects the externalization of phosphatidylserine, an early marker of apoptosis.[15]

Methodology:

  • Cell Treatment and Harvesting:

    • Treat cells in 6-well plates with Indoline-4-carboxylic acid hydrochloride at concentrations around the GI₅₀ value for 24-48 hours.

    • Harvest both adherent and floating cells, wash with cold PBS, and adjust the cell concentration to ~1x10⁶ cells/mL.[16]

  • Staining for Apoptosis (Annexin V/PI):

    • Resuspend cells in 100 µL of 1x Annexin V Binding Buffer.

    • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.[16]

    • Incubate for 15 minutes in the dark at room temperature.[16]

    • Add 400 µL of 1x Binding Buffer before analysis.

  • Staining for Cell Cycle (PI):

    • Fix harvested cells in ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

    • Wash cells with PBS and resuspend in a PI staining solution containing RNase A (to prevent staining of double-stranded RNA).

    • Incubate for 30 minutes in the dark.

  • Data Acquisition and Analysis:

    • Analyze the stained cells using a flow cytometer.

    • For apoptosis, differentiate between live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) populations.

    • For cell cycle, use the DNA content histogram to quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Conclusion and Future Directions

Indoline-4-carboxylic acid hydrochloride represents a well-founded starting point for kinase inhibitor discovery programs. Its core scaffold is validated by numerous clinically successful drugs, and its functional groups are primed for interaction with the highly conserved ATP-binding pocket. This guide provides the fundamental principles and robust, self-validating experimental protocols necessary to systematically evaluate its potential.

The logical progression from biochemical potency (IC₅₀) to cellular efficacy (GI₅₀) and mechanistic understanding (cell cycle arrest/apoptosis) forms a comprehensive data package. Future work should focus on identifying specific kinase targets through broad panel screening, followed by structure-activity relationship (SAR) studies to optimize potency and selectivity, ultimately leading to the development of novel therapeutic candidates.

References

  • Sha, C., et al. (2020). Indolinone tyrosine kinase inhibitors block Kit activation and growth of small cell lung cancer cells. Clinical Cancer Research, 6(5), 1230-1237. [Link]

  • Zhang, M., et al. (2022). Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. Frontiers in Chemistry, 10, 865661. [Link]

  • Bailly, C., et al. (2009). Benzo[e]pyridoindoles, novel inhibitors of the aurora kinases. PLoS ONE, 4(6), e5795. [Link]

  • Abdel-Halim, H., et al. (2022). 4-Anilinoquinazoline-based benzenesulfonamides as nanomolar inhibitors of carbonic anhydrase isoforms I, II, IX, and XII. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1081-1093. [Link]

  • Sharma, P., et al. (2022). Recent Updates on Indole Derivatives as Kinase Inhibitors in the Treatment of Cancer. Anti-Cancer Agents in Medicinal Chemistry, 22(14), 2603-2623. [Link]

  • Google Patents. Indolinone compounds as kinase inhibitors.
  • Wikipedia. VEGFR-2 inhibitor. [Link]

  • El-Damasy, D., et al. (2022). 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties. Molecules, 27(21), 7246. [Link]

  • Totzke, F., et al. (2015). 10-Iodo-11H-indolo[3,2-c]quinoline-6-carboxylic Acids Are Selective Inhibitors of DYRK1A. Journal of Medicinal Chemistry, 58(2), 884-896. [Link]

  • Islam, M. T., et al. (2023). Research Progress of Indole Alkaloids: Targeting MAP Kinase Signaling Pathways in Cancer Treatment. International Journal of Molecular Sciences, 24(22), 16183. [Link]

  • PubMed. Indolin-2-one derivatives as selective Aurora B kinase inhibitors targeting breast cancer. [Link]

  • Singh, M., & Kumar, A. (2020). Structure-activity relationship studies of indolin-2-one derivatives as vascular endothelial growth factor receptor inhibitors and anticancer agents. Archiv der Pharmazie, 353(10), e2000155. [Link]

  • Wang, W., et al. (2023). Approved Small-Molecule ATP-Competitive Kinases Drugs Containing Indole/Azaindole/Oxindole Scaffolds: R&D and Binding Patterns Profiling. Molecules, 28(2), 859. [Link]

  • National Center for Biotechnology Information. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]

  • Wenzel, S., et al. (2020). Cyclopenta[b]indole Derivative Inhibits Aurora B in Primary Cells. ACS Omega, 5(51), 32997-33005. [Link]

  • ResearchGate. MTT Proliferation Assay Protocol. [Link]

  • Bio-protocol. Flow cytometry analysis of cell cycle and apoptosis. [Link]

  • ResearchGate. When doing the ADP-Glo kinase assay, will the incubation time affect the experimental results?. [Link]

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Protocols & Analytical Methods

Method

Technical Application Note: Scalable Synthesis of Indoline-4-carboxylic Acid Hydrochloride

Abstract & Strategic Overview Indoline-4-carboxylic acid is a high-value scaffold in medicinal chemistry, serving as a critical building block for histamine H3 antagonists, 15-LOX-1 inhibitors, and various GPCR ligands....

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Overview

Indoline-4-carboxylic acid is a high-value scaffold in medicinal chemistry, serving as a critical building block for histamine H3 antagonists, 15-LOX-1 inhibitors, and various GPCR ligands. While commercially available, the cost per gram often necessitates in-house synthesis for gram-scale campaigns.

This protocol details a robust, three-step synthesis starting from methyl indole-4-carboxylate . Unlike direct reduction of the free acid, this route utilizes the methyl ester to improve solubility in the reduction medium and facilitate intermediate purification. The core transformation employs a reductive alkylation-free reduction using sodium cyanoborohydride in acetic acid, ensuring high regioselectivity for the C2-C3 double bond without N-alkylation.

Key Advantages of This Protocol
  • Regioselectivity: Exclusive reduction of the pyrrole ring C2-C3 bond.

  • Scalability: Designed for 1g to 50g batches.

  • Purification: Intermediates are lipophilic esters, allowing for easy silica gel chromatography if required.

Retrosynthetic Analysis & Workflow

The synthesis follows a linear "Reduce-Hydrolyze-Salt" strategy. The ester handle is maintained during reduction to prevent zwitterionic solubility issues that plague the direct reduction of amino acids.

SynthesisRoute cluster_conditions Critical Process Parameters SM Methyl Indole-4-carboxylate (Starting Material) INT1 Methyl Indoline-4-carboxylate (Intermediate 1) SM->INT1 Step 1: NaCNBH3, AcOH Selective Reduction INT2 Indoline-4-carboxylic Acid (Free Base) INT1->INT2 Step 2: LiOH, THF/H2O Saponification PROD Indoline-4-carboxylic acid HCl (Final Product) INT2->PROD Step 3: 4M HCl/Dioxane Salt Formation Warning Safety: HCN evolution risk in Step 1. Vent to scrubber.

Figure 1: Strategic workflow for the synthesis of Indoline-4-carboxylic acid HCl. The ester intermediate ensures solubility and ease of purification.

Safety & Pre-Start Validations

CRITICAL HAZARD WARNING:

  • Sodium Cyanoborohydride (NaCNBH₃): Highly toxic. Contact with acid (Step 1) generates Hydrogen Cyanide (HCN) gas.

    • Control: This reaction MUST be performed in a high-efficiency fume hood.

    • Scrubber: Vent the reaction vessel through a bleach (sodium hypochlorite) scrubber to neutralize evolved HCN.

  • Glacial Acetic Acid: Corrosive and flammable.

  • Workup: Quench all cyanide-containing waste with bleach at pH >10 before disposal.

Detailed Experimental Protocol

Step 1: Selective Reduction of Indole Moiety

Objective: Convert methyl indole-4-carboxylate to methyl indoline-4-carboxylate.

  • Reagents:

    • Methyl indole-4-carboxylate (1.0 eq)

    • Sodium Cyanoborohydride (NaCNBH₃) (3.0 eq)

    • Glacial Acetic Acid (0.5 M concentration relative to substrate)

Procedure:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve Methyl indole-4-carboxylate (e.g., 5.0 g, 28.5 mmol) in Glacial Acetic Acid (57 mL). The solution may be slightly yellow.

  • Reagent Addition: Cool the mixture to 15°C (water bath). Add NaCNBH₃ (5.37 g, 85.5 mmol) portion-wise over 30 minutes.

    • Note: Mild effervescence will occur (H₂ evolution). Ensure the internal temperature does not exceed 25°C.

  • Reaction: Remove the cooling bath and stir at Room Temperature (20-25°C) for 2–4 hours.

    • Monitoring: Check by LCMS or TLC (Hexane:EtOAc 3:1). The indole starting material (higher R_f, UV active) should disappear, replaced by the indoline (lower R_f, less UV active, stains blue with Ehrlich’s reagent).

  • Quench: Slowly pour the reaction mixture into ice-cold water (200 mL).

  • Neutralization: Carefully basify to pH ~8-9 using 50% NaOH solution or solid Na₂CO₃. Caution: Exothermic; add slowly to avoid vigorous foaming.

  • Extraction: Extract with Ethyl Acetate (3 x 100 mL).

  • Drying: Wash combined organics with Brine (100 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: If necessary, purify via flash column chromatography (SiO₂, 0-30% EtOAc in Hexanes) to yield Methyl indoline-4-carboxylate as a pale yellow oil or low-melting solid.

    • Expected Yield: 85–95%.

Step 2: Saponification (Hydrolysis)

Objective: Hydrolyze the methyl ester to the free carboxylic acid.

  • Reagents:

    • Methyl indoline-4-carboxylate (from Step 1)

    • Lithium Hydroxide Monohydrate (LiOH·H₂O) (3.0 eq)

    • Solvent: THF:Water (3:1 ratio)

Procedure:

  • Dissolution: Dissolve the intermediate (e.g., 4.5 g) in THF (45 mL) and Water (15 mL).

  • Base Addition: Add LiOH·H₂O (3.0 eq) in one portion.

  • Reaction: Stir at Room Temperature for 4–16 hours.

    • Monitoring: LCMS should show complete conversion to the acid (M+H = 164.1).

  • Workup: Concentrate the THF under reduced pressure. Dilute the aqueous residue with water (20 mL).

  • Acidification: Cool to 0°C and acidify to pH ~4–5 with 1M HCl. The zwitterionic amino acid may precipitate.

  • Isolation:

    • If precipitate forms: Filter, wash with cold water, and dry.

    • If no precipitate (common for indolines): Extract with n-Butanol or EtOAc (multiple times), dry, and concentrate. Note: Proceed directly to Step 3 if extraction is difficult.

Step 3: Salt Formation (Hydrochloride)

Objective: Generate the stable Indoline-4-carboxylic acid hydrochloride salt.

  • Reagents:

    • Indoline-4-carboxylic acid (free base)

    • 4M HCl in Dioxane (or concentrated aqueous HCl)

Procedure:

  • Dissolution: Dissolve the crude free acid in a minimum amount of dry Methanol or Dioxane.

  • Acidification: Add 4M HCl in Dioxane (2.0 eq) dropwise at 0°C.

  • Precipitation: Dilute the mixture with Diethyl Ether (Et₂O) or MTBE to induce precipitation of the hydrochloride salt.

  • Filtration: Collect the off-white solid by filtration under nitrogen.

  • Drying: Dry under high vacuum at 40°C for 12 hours to remove traces of solvent and excess HCl.

Analytical Validation

The following data represents the expected analytical signature for the target compound based on structural validation of the indoline core.

ParameterSpecification / Expected ValueNotes
Appearance Off-white to beige solidOxidizes slightly upon air exposure.
Purity (HPLC) > 95% at 254 nmIndolines have lower UV extinction than indoles.
MS (ESI+) [M+H]⁺ = 164.1 m/zFree base mass.
¹H NMR (D₂O) δ 3.40 (t, 2H), 3.85 (t, 2H) Characteristic C2/C3 methylenes of indoline.
¹H NMR (Aromatic) δ 7.1 - 7.5 (m, 3H) Pattern consistent with 1,2,3-trisubstituted benzene.
Melting Point > 200°C (dec)Typical for amino acid hydrochlorides.[1][2][3]

Validation Check: The disappearance of the indole C2-H singlet (typically ~7.2 ppm in the precursor) and the appearance of two triplets in the aliphatic region (3.0–4.0 ppm) confirms successful reduction.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Incomplete Reduction Old/Inactive NaCNBH₃ or pH too high.Ensure NaCNBH₃ is fresh. The reaction requires acidic media (AcOH) to generate the active reducing species.
N-Alkylation (Ethyl group) Use of NaBH₄ instead of NaCNBH₃.Do not use NaBH₄ in Acetic Acid. This generates an acyloxyborohydride that reduces and alkylates the nitrogen (Gribble reduction). Use NaCNBH₃ exclusively.
Low Yield in Step 2 Product is water-soluble (Zwitterion).Do not rely on precipitation alone. Use n-Butanol for extraction or lyophilize the aqueous phase directly after neutralization.
Dark Product Color Oxidation of indoline.Perform all steps under Nitrogen/Argon. Store the final HCl salt in the dark at -20°C.

References

  • Gribble, G. W., et al. (1974). "Reactions of sodium borohydride in acidic media. I. Reduction of indoles and alkylation of aromatic amines with carboxylic acids."[4][5] Journal of the American Chemical Society, 96(25), 7812–7814.

    • Core grounding for the reductive mechanism and the distinction between NaBH4 (alkyl
  • Ketcha, D. M., & Lieurance, B. A. (1989). "The reduction of N-(phenylsulfonyl)indoles with sodium cyanoborohydride in trifluoroacetic acid." Tetrahedron Letters, 30(49), 6833-6836.

    • Validates the use of cyanoborohydride for electron-deficient indoles.
  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 595229, Indole-4-carboxylic acid.

    • Source for starting material properties and safety d
  • Young, H. E., et al. (2017). "Synthesis of 1-methyl-1H-indole-4-carboxylic acid." World Intellectual Property Organization Patent WO2017/205296.

    • Provides precedent for ester hydrolysis and handling of 4-substituted indole deriv

Sources

Application

Application Notes and Protocols: The Strategic Use of Indoline-4-carboxylic acid hydrochloride in the Synthesis of Potent Histamine H3 Receptor Antagonists

Introduction: Targeting the Histamine H3 Receptor for Neurological Disorders The histamine H3 receptor, a presynaptic autoreceptor predominantly expressed in the central nervous system (CNS), plays a crucial role in modu...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Targeting the Histamine H3 Receptor for Neurological Disorders

The histamine H3 receptor, a presynaptic autoreceptor predominantly expressed in the central nervous system (CNS), plays a crucial role in modulating the release of histamine and other key neurotransmitters such as acetylcholine, dopamine, and norepinephrine.[1] By blocking these receptors, H3 receptor antagonists effectively increase the levels of these neurotransmitters in the synaptic cleft, leading to enhanced histaminergic neurotransmission.[1] This mechanism of action has positioned H3 receptor antagonists as a promising therapeutic class for a range of neurological and psychiatric conditions, including Alzheimer's disease, attention deficit hyperactivity disorder (ADHD), schizophrenia, and narcolepsy.[2][3] The indoline scaffold is a privileged structure in medicinal chemistry, found in numerous natural and synthetic compounds with diverse pharmacological activities.[4][5] Its unique structural and electronic properties make it an ideal starting point for the synthesis of complex drug molecules.[6] Indoline-4-carboxylic acid hydrochloride, in particular, serves as a versatile precursor for the elaboration of various therapeutic agents, including potent histamine H3 receptor antagonists.[6] Its hydrochloride salt form enhances aqueous solubility, facilitating its use in a variety of synthetic transformations.[6]

This application note provides a comprehensive guide for researchers and drug development professionals on the strategic utilization of indoline-4-carboxylic acid hydrochloride in the synthesis of a representative histamine H3 receptor antagonist, GSK189254. The following sections will detail the synthetic strategy, provide step-by-step protocols for key transformations, and offer insights into the rationale behind the experimental choices.

Synthetic Strategy: From Indoline to a Potent H3 Antagonist

The synthesis of GSK189254, a potent and selective H3 receptor inverse agonist, from indoline-4-carboxylic acid hydrochloride is a multi-step process that masterfully constructs the complex tetracyclic core of the final molecule.[7] The overall synthetic workflow can be conceptually divided into two main phases: the construction of the key 3-cyclobutyl-2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-ol intermediate and its subsequent coupling with the nicotinamide moiety.

The initial phase of the synthesis focuses on the elaboration of the indoline ring into the seven-membered benzazepine core. A plausible and efficient approach involves an intramolecular Friedel-Crafts acylation to form a tricyclic ketone, followed by a Beckmann or Schmidt rearrangement to facilitate the crucial ring expansion. Subsequent functional group manipulations, including reduction and N-alkylation, afford the key benzazepine intermediate.

The second phase involves the etherification of the synthesized benzazepine intermediate with a suitably activated nicotinamide derivative, followed by the final amide bond formation to yield the target H3 receptor antagonist.

G cluster_0 Phase 1: Benzazepine Core Synthesis cluster_1 Phase 2: Final Assembly Indoline-4-carboxylic acid hydrochloride Indoline-4-carboxylic acid hydrochloride N-Protected Indoline-4-carboxylic acid N-Protected Indoline-4-carboxylic acid Indoline-4-carboxylic acid hydrochloride->N-Protected Indoline-4-carboxylic acid Protection Tricyclic Ketone Tricyclic Ketone N-Protected Indoline-4-carboxylic acid->Tricyclic Ketone Intramolecular Friedel-Crafts Acylation Benzazepinone Intermediate Benzazepinone Intermediate Tricyclic Ketone->Benzazepinone Intermediate Beckmann/Schmidt Rearrangement Reduced Benzazepine Reduced Benzazepine Benzazepinone Intermediate->Reduced Benzazepine Reduction N-Cyclobutyl Benzazepine N-Cyclobutyl Benzazepine Reduced Benzazepine->N-Cyclobutyl Benzazepine N-Alkylation 3-Cyclobutyl-2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-ol 3-Cyclobutyl-2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-ol N-Cyclobutyl Benzazepine->3-Cyclobutyl-2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-ol Ether Cleavage GSK189254 GSK189254 3-Cyclobutyl-2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-ol->GSK189254 Etherification & Amide Formation 6-Chloro-N-methylnicotinamide 6-Chloro-N-methylnicotinamide 6-Chloro-N-methylnicotinamide->GSK189254

Caption: Synthetic workflow for GSK189254.

Experimental Protocols

PART 1: Synthesis of the Benzazepine Core

Step 1: Protection of the Indoline Nitrogen

Rationale: The secondary amine of the indoline is nucleophilic and can interfere with subsequent reactions. Protection with a suitable group, such as tert-butoxycarbonyl (Boc), is necessary to ensure the desired reactivity at other positions.

Protocol:

  • To a stirred suspension of indoline-4-carboxylic acid hydrochloride (1.0 eq) in a mixture of 1,4-dioxane and water (1:1) at 0 °C, add sodium carbonate (2.5 eq).

  • Slowly add a solution of di-tert-butyl dicarbonate (Boc)2O (1.1 eq) in 1,4-dioxane.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, acidify the mixture with 1M HCl to pH 3-4 and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the N-Boc-indoline-4-carboxylic acid.

Step 2: Intramolecular Friedel-Crafts Acylation

Rationale: This step constructs the tricyclic ketone intermediate, which is the direct precursor for the ring expansion. The carboxylic acid is first converted to a more reactive acyl chloride, which then undergoes an intramolecular electrophilic aromatic substitution.

Protocol:

  • To a solution of N-Boc-indoline-4-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C, add oxalyl chloride (1.5 eq) followed by a catalytic amount of N,N-dimethylformamide (DMF).

  • Stir the mixture at room temperature for 2 hours.

  • Concentrate the reaction mixture under reduced pressure to remove excess oxalyl chloride and solvent.

  • Dissolve the resulting crude acyl chloride in anhydrous DCM and cool to 0 °C.

  • Add aluminum chloride (AlCl3) (1.2 eq) portion-wise, maintaining the temperature below 5 °C.

  • Stir the reaction at 0 °C for 1 hour and then at room temperature for 4 hours.

  • Carefully quench the reaction by pouring it onto crushed ice and 1M HCl.

  • Extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate to yield the tricyclic ketone.

Step 3: Beckmann Rearrangement for Ring Expansion

Rationale: The Beckmann rearrangement is a classic method for converting a ketoxime into an amide, effectively inserting a nitrogen atom into the ring and expanding it.[4] This is the key step for forming the seven-membered benzazepinone core.[2][8]

Protocol:

  • To a solution of the tricyclic ketone (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.5 eq) and sodium acetate (2.0 eq).

  • Reflux the mixture for 4 hours.

  • Cool the reaction to room temperature and remove the solvent under reduced pressure.

  • Partition the residue between water and ethyl acetate.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude oxime.

  • To a solution of the crude oxime in polyphosphoric acid (PPA) at 0 °C, stir and slowly heat to 120 °C for 2 hours.

  • Cool the reaction mixture and pour it onto crushed ice.

  • Neutralize with a saturated solution of sodium bicarbonate and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography to yield the benzazepinone.

Step 4: Reduction of the Benzazepinone

Rationale: The amide and ketone functionalities in the benzazepinone intermediate are reduced to the corresponding amine and methylene group, respectively, to form the tetrahydrobenzazepine core.

Protocol:

  • To a stirred suspension of lithium aluminum hydride (LiAlH4) (3.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add a solution of the benzazepinone (1.0 eq) in anhydrous THF dropwise.

  • Reflux the reaction mixture for 8 hours.

  • Cool the reaction to 0 °C and carefully quench by the sequential addition of water, 15% aqueous NaOH, and water.

  • Filter the resulting suspension through a pad of Celite and wash the filter cake with THF.

  • Concentrate the filtrate under reduced pressure to obtain the crude reduced benzazepine.

Step 5: N-Alkylation with Cyclobutanone

Rationale: This step introduces the cyclobutyl group onto the secondary amine of the benzazepine core via reductive amination.

Protocol:

  • To a solution of the reduced benzazepine (1.0 eq) in methanol, add cyclobutanone (1.2 eq) and acetic acid (a catalytic amount).

  • Stir the mixture at room temperature for 1 hour.

  • Add sodium cyanoborohydride (NaBH3CN) (1.5 eq) portion-wise and continue stirring at room temperature for 12 hours.

  • Quench the reaction with water and concentrate under reduced pressure to remove methanol.

  • Basify the aqueous residue with saturated sodium bicarbonate solution and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to give the N-cyclobutyl benzazepine.

Step 6: Ether Cleavage

Rationale: If a methoxy-substituted indoline was used for strategic reasons, the methyl ether needs to be cleaved to reveal the free hydroxyl group required for the subsequent etherification step.[5]

Protocol:

  • To a solution of the N-cyclobutyl-methoxy-benzazepine (1.0 eq) in anhydrous DCM at -78 °C, add boron tribromide (BBr3) (1.5 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Cool the reaction to 0 °C and carefully quench with methanol.

  • Concentrate the mixture under reduced pressure.

  • Partition the residue between saturated sodium bicarbonate solution and ethyl acetate.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify by column chromatography to yield 3-cyclobutyl-2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-ol.

PART 2: Final Assembly of GSK189254

Step 7: Williamson Ether Synthesis

Rationale: This classic ether synthesis couples the phenolic hydroxyl group of the benzazepine intermediate with an activated nicotinamide derivative.

Protocol:

  • To a solution of 3-cyclobutyl-2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-ol (1.0 eq) in anhydrous DMF, add sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 eq) portion-wise at 0 °C.

  • Stir the mixture at room temperature for 30 minutes.

  • Add a solution of 6-chloro-N-methylnicotinamide (1.1 eq) in anhydrous DMF.

  • Heat the reaction mixture to 80 °C and stir for 6 hours.

  • Cool the reaction to room temperature and quench with water.

  • Extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify by column chromatography to afford GSK189254.

Data Presentation

StepIntermediate/ProductMolecular Weight ( g/mol )Theoretical Yield (g)
1N-Boc-indoline-4-carboxylic acid263.29-
2Tricyclic Ketone245.28-
3Benzazepinone260.30-
4Reduced Benzazepine232.33-
5N-Cyclobutyl Benzazepine286.42-
63-Cyclobutyl-2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-ol231.33-
7GSK189254365.46-

Conclusion

Indoline-4-carboxylic acid hydrochloride is a readily available and versatile starting material for the efficient synthesis of complex, biologically active molecules. This application note has outlined a detailed and rational synthetic pathway to a potent histamine H3 receptor antagonist, GSK189254, highlighting key chemical transformations and providing robust experimental protocols. The described methodologies, including intramolecular Friedel-Crafts acylation, Beckmann rearrangement, and Williamson ether synthesis, are fundamental reactions in organic synthesis and can be adapted for the preparation of a diverse range of analogous compounds. By understanding the principles behind each synthetic step, researchers can confidently apply these protocols to accelerate their drug discovery and development programs targeting the histamine H3 receptor and other important therapeutic targets.

References

  • Patsnap Synapse. (2024, June 21). What are H3 receptor antagonists and how do they work?. [Link]

  • PubMed. (n.d.). Exploration of structure-activity relationships for dual serotonin transporter reuptake inhibitors-histamine H3 receptor antagonists. [Link]

  • PubMed. (2015, February 1). Design and synthesis of a novel series of histamine H3 receptor antagonists through a scaffold hopping strategy. [Link]

  • PubMed. (n.d.). Development and Application of Indolines in Pharmaceuticals. [Link]

  • Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. [Link]

  • ResearchGate. (n.d.). Development and Application of Indolines in Pharmaceuticals. [Link]

  • Current Chemistry Letters. (2022, August 29). Process optimization for acid-amine coupling: a catalytic approach. [Link]

  • RSC Publishing. (2024, March 18). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. [Link]

  • Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. [Link]

  • PubMed. (n.d.). Structure-activity studies with histamine H3-receptor ligands. [Link]

  • PubChem - NIH. (n.d.). Indole-4-carboxylic acid | C9H7NO2 | CID 595229. [Link]

  • PMC - NIH. (2023, February 1). Development and Application of Indolines in Pharmaceuticals. [Link]

  • Wikipedia. (n.d.). H3 receptor antagonist. [Link]

  • PubMed. (n.d.). H3-receptor antagonists: synthesis and structure-activity relationships of para- and meta-substituted 4(5)-phenyl-2-[[2-[4(5)-imidazolyl]ethyl]thio]imidazoles. [Link]

  • ResearchGate. (n.d.). GSK189254, a Novel H3 Receptor Antagonist That Binds to Histamine H3 Receptors in Alzheimer's Disease Brain and Improves Cognitive Performance in Preclinical Models. [Link]

  • MDPI. (2023, April 30). Guanidines: Synthesis of Novel Histamine H3R Antagonists with Additional Breast Anticancer Activity and Cholinesterases Inhibitory Effect. [Link]

  • Slideshare. (n.d.). Recent advances of antihistamines (H-3 and H-4 antagonist). [Link]

  • PubMed. (n.d.). Synthesis and biological evaluation of novel 2-(1H-imidazol-4-yl)cyclopropane carboxylic acids: key intermediates for H3 histamine receptor ligands. [Link]

  • ResearchGate. (n.d.). Beckmann rearrangements of 1-indanone oxime derivatives using aluminum chloride and mechanistic considerations. [Link]

  • PMC - PubMed Central. (n.d.). The Histamine H4 Receptor Participates in the Neuropathic Pain-Relieving Activity of the Histamine H3 Receptor Antagonist GSK189254. [Link]

  • the University of Groningen research portal. (2021, June 29). Isoquinolone-4-Carboxylic Acids by Ammonia-Ugi-4CR and Copper-Catalyzed Domino Reaction. [Link]

  • PubMed. (n.d.). A new family of H3 receptor antagonists based on the natural product Conessine. [Link]

  • PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. [Link]

  • Fisher Scientific. (n.d.). Amide Synthesis. [Link]

  • MDPI. (n.d.). Evolving New Chemistry: Biocatalysis for the Synthesis of Amine-Containing Pharmaceuticals. [Link]

  • ACS Publications. (n.d.). Pharmacokinetic Modeling of [11C]GSK-189254, PET Tracer Targeting H3 Receptors, in Rat Brain | Molecular Pharmaceutics. [Link]

  • Wikipedia. (n.d.). GSK-189254. [Link]

Sources

Method

Application Note: Indoline-4-Carboxylic Acid HCl as a Fragment Probe in GPCR Ligand Discovery

Topic: "Indoline-4-carboxylic acid hydrochloride" as a Ligand for Receptor Binding Assays Content Type: Detailed Application Note and Protocol Guide Audience: Medicinal Chemists, Pharmacologists, and Assay Development Sc...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: "Indoline-4-carboxylic acid hydrochloride" as a Ligand for Receptor Binding Assays Content Type: Detailed Application Note and Protocol Guide Audience: Medicinal Chemists, Pharmacologists, and Assay Development Scientists

Executive Summary

Indoline-4-carboxylic acid hydrochloride (I4CA-HCl) is a bicyclic, non-planar amino acid scaffold widely utilized in medicinal chemistry. While historically categorized as a synthetic intermediate, it has emerged as a critical fragment probe in Fragment-Based Drug Discovery (FBDD). Its structural significance lies in its ability to mimic the bioisosteric properties of proline and tryptophan metabolites, making it a privileged scaffold for targeting Class A GPCRs (specifically GPR52 and GPR35 ) and protein-protein interaction (PPI) domains like 14-3-3 .

This guide details the use of I4CA-HCl not merely as a building block, but as a low-affinity ligand for validating binding pockets in orphan receptors. By exploiting its zwitterionic character and 3D-conformation (puckered indoline ring), researchers can map "anchor points" in receptor orthosteric sites—specifically targeting arginine/lysine-rich motifs.

Chemical & Physical Properties

Understanding the physicochemical behavior of I4CA-HCl is prerequisite for assay stability. Unlike its oxidized counterpart (indole-4-carboxylic acid), the indoline ring is susceptible to spontaneous oxidation and possesses a distinct 3D geometry.

PropertySpecificationExperimental Implication
CAS Number 1187933-04-5Verify identity; distinct from free base.
Molecular Weight 199.63 g/mol Ideal for fragment screening (Rule of 3 compliant).
Solubility >50 mM in Water/DMSOHigh solubility allows saturation transfer difference (STD) NMR.
pKa ~4.5 (COOH), ~2.0 (NH)Exists as a zwitterion at physiological pH (7.4) only if N is unsubstituted; however, as HCl salt, it is protonated.
Stability Oxidation-proneCritical: Assay buffers must be degassed or contain antioxidants (e.g., ascorbic acid) to prevent conversion to indole.
3D Geometry Non-planar (C2/C3 twist)Probes "deep" pockets better than planar indole analogs.

Mechanism of Action: The "Anchor" Hypothesis

In receptor binding assays, I4CA-HCl functions as a minimal pharmacophore .

  • The Carboxylate "Warhead": Forms a salt bridge with conserved cationic residues (e.g., Arg3.50 or Lys residues in ECL2) in GPCRs.

  • The Indoline Scaffold: Provides a hydrophobic core that occupies the orthosteric pocket, positioning the nitrogen for potential H-bond interactions.

  • Selectivity Filter: The non-planar nature of the indoline ring allows it to discriminate between pockets that accommodate flat aromatics (indole-preferring) vs. those requiring a kinked geometry (indoline-preferring).

Pathway Visualization: Fragment-to-Lead Evolution (GPR52 Example)

GPR52_Pathway Fragment Indoline-4-Carboxylic Acid (Fragment Hit) Receptor Orphan GPCR (e.g., GPR52/GPR35) Fragment->Receptor mM Affinity Lead Optimized Ligand (Indoline-4-Carboxamide) Fragment->Lead Fragment Growing (Amide Coupling) Interaction Salt Bridge Formation (Arg/Lys Residues) Receptor->Interaction Binding Signal Gs/Gq Coupling (Weak Agonism) Interaction->Signal Functional Readout Lead->Receptor nM Affinity

Caption: Logical flow from using I4CA-HCl as a fragment probe to identifying high-affinity agonists for GPR52.

Protocol A: Saturation Transfer Difference (STD) NMR Screening

Purpose: To detect direct binding of I4CA-HCl to a purified receptor or protein target (e.g., 14-3-3 or solubilized GPCR) without the need for a radioligand. This is the "Gold Standard" for low-affinity fragments.

Materials
  • Ligand: Indoline-4-carboxylic acid HCl (Stock: 100 mM in d6-DMSO).

  • Target Protein: Purified receptor (>5 µM) in deuterated buffer.

  • Buffer: 50 mM Phosphate (pH 7.4), 150 mM NaCl, 100% D₂O.

  • Instrument: 600 MHz NMR with cryoprobe.

Step-by-Step Methodology
  • Sample Preparation:

    • Dilute protein to 10 µM in D₂O buffer.

    • Add I4CA-HCl to a final concentration of 500 µM (50:1 Ligand:Protein ratio).

    • Control: Prepare a sample with 500 µM I4CA-HCl without protein to rule out aggregation artifacts.

  • Pulse Sequence Setup:

    • Use a standard STD pulse sequence (e.g., stddiff).

    • On-Resonance Irradiation: Set at -1.0 ppm (protein methyl region).

    • Off-Resonance Irradiation: Set at 40 ppm (far from ligand signals).

    • Saturation Time: 2.0 seconds (Gaussian pulse train).

  • Data Acquisition:

    • Acquire 1024 scans.

    • Perform phase cycling to subtract On-Resonance from Off-Resonance spectra.

  • Analysis:

    • Positive Hit: Signals corresponding to the indoline aromatic protons (6.5–7.5 ppm) appear in the difference spectrum.

    • Epitope Mapping: The proton showing the strongest STD intensity is in closest contact with the receptor surface.

    • Note: If the C4-Carboxylate is the anchor, protons at C5 and C3 often show the highest STD effect due to proximity.

Protocol B: Competitive Radioligand Binding (Displacement Assay)

Purpose: To determine if I4CA-HCl binds to the orthosteric site of a specific GPCR (e.g., GPR35 or H3) by displacing a known high-affinity radioligand.

Materials
  • Membrane Prep: CHO cells overexpressing human GPR35 or GPR52.

  • Radioligand: [³H]-Zaprinast (for GPR35) or [³H]-N-alpha-methylhistamine (for H3).

  • Test Compound: Indoline-4-carboxylic acid HCl.

  • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, 0.1% BSA, pH 7.4.

Step-by-Step Methodology
  • Preparation of Assay Plate:

    • Use 96-well polypropylene plates.

    • Add 25 µL of Assay Buffer.

    • Add 25 µL of I4CA-HCl serial dilutions (Range: 100 µM to 1 nM). Note: Start high due to fragment nature.

  • Radioligand Addition:

    • Add 25 µL of Radioligand at a concentration equal to its Kd (e.g., 5 nM).

  • Receptor Initiation:

    • Add 125 µL of membrane suspension (5–10 µg protein/well).

    • Non-Specific Binding (NSB): Include wells with 10 µM unlabeled Zaprinast (or specific blocker).

  • Incubation:

    • Incubate at 25°C for 60 minutes with gentle shaking.

    • Precaution: Keep plate covered to prevent oxidation of the indoline.

  • Termination:

    • Harvest onto GF/B filter plates (pre-soaked in 0.3% PEI) using a vacuum harvester.

    • Wash 3x with ice-cold wash buffer (50 mM Tris-HCl).

  • Data Analysis:

    • Measure radioactivity (CPM) via liquid scintillation counting.

    • Plot % Displacement vs. Log[I4CA-HCl].

    • Calculate IC50 and Ki . Expect Ki in the micromolar (µM) range.

Critical Experimental Controls

Control TypeMethodPurpose
Negative Control Indole -4-carboxylic acidTests if the 3D "kink" of indoline is required. If Indole binds equally, the pocket is flat/promiscuous.
Oxidation Check LC-MS pre/post incubationEnsure I4CA hasn't converted to indole during the 60-min assay.
pH Adjustment Check pH of high conc. stockThe HCl salt is acidic. Neutralize 100 mM stocks with NaOH before adding to cells to avoid pH-induced artifacts.

References

  • GPR52 Ligand Discovery: "1-Heteroaryl-indoline-4-carboxamides as modulators of GPR52." Google Patents, WO2016176571A1. Link

  • GPR35 Agonism: "Synthesis and Agonistic Activity at the GPR35 of 5,6-Dihydroxyindole-2-carboxylic Acid Analogues." Journal of Medicinal Chemistry, 2012. Link

  • Fragment Screening: "The Design And Synthesis Of Peptidomimetic Serine-Based Prodrugs As 14-3-3 Inhibitors." Purdue e-Pubs, 2014. Link

  • Chemical Properties: "Indole-4-carboxylic acid derivatives as intermediates." Sigma-Aldrich Product Sheet. Link

Disclaimer: This protocol is designed for research use only. Indoline-4-carboxylic acid HCl is a chemical probe and has not been approved for clinical therapeutic use.

Technical Notes & Optimization

Troubleshooting

How to improve the solubility of Indoline-4-carboxylic acid hydrochloride for biological assays

Technical Support Center: Indoline-4-carboxylic acid hydrochloride Optimization of Solubility & Stability for Biological Assays Core Technical Overview Compound Identity: Indoline-4-carboxylic acid hydrochloride Chemical...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Indoline-4-carboxylic acid hydrochloride Optimization of Solubility & Stability for Biological Assays

Core Technical Overview

Compound Identity: Indoline-4-carboxylic acid hydrochloride Chemical Nature: Bicyclic secondary amine (indoline core) with a carboxylic acid moiety; supplied as the hydrochloride (HCl) salt.[1] The Solubility Paradox: As an HCl salt, this compound exhibits high solubility in pure water or acidic environments due to the protonation of the indoline nitrogen (cationic form). However, a critical failure point occurs during biological assay preparation. When diluted into physiological buffers (PBS, DMEM) at pH 7.4, two events occur simultaneously:

  • Deprotonation: The acidic environment is neutralized. The carboxylic acid ionizes (

    
    ), but the indoline nitrogen may lose its proton depending on its specific pKa relative to the buffer, altering the molecule's polarity.
    
  • Ionic Strength Shock: The high salt content of assay media decreases the solubility of organic molecules ("salting out" effect).

This guide provides the protocols to overcome these thermodynamic barriers.

Master Stock Preparation (The Foundation)

Objective: Create a stable, high-concentration stock solution that resists degradation and precipitation.

Recommended Solvent: Dimethyl Sulfoxide (DMSO), anhydrous (≥99.9%). Target Concentration: 10 mM – 50 mM (depending on assay requirement).

Protocol:

  • Equilibration: Allow the vial to reach room temperature before opening to prevent water condensation (DMSO is hygroscopic; water uptake promotes degradation).

  • Weighing: Weigh the Indoline-4-carboxylic acid HCl powder into an amber glass vial (protects from light).

  • Solubilization: Add the calculated volume of anhydrous DMSO.

  • Agitation: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 37°C for 5-10 minutes.

    • Why? The HCl salt lattice energy can be high; sonic energy breaks crystal aggregates, ensuring a true solution rather than a micro-suspension.

  • Storage: Aliquot into single-use volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C.

The "Stepped Dilution" Workflow (Preventing Crash-Out)

The Problem: Direct spiking of 100% DMSO stock into cell culture media often creates a local region of supersaturation, causing immediate, microscopic precipitation that ruins assay reproducibility.

The Solution: Use an intermediate dilution step to "train" the compound for the aqueous environment.[2][3]

Visual Workflow: The Solubility Decision Tree

SolubilityWorkflow cluster_0 Critical Control Point Start Start: Solid HCl Salt DMSO_Stock Step 1: Master Stock (100% DMSO, 50 mM) Start->DMSO_Stock Dissolve & Sonicate Direct_Add Direct Addition to Media (Risk: Precipitation) DMSO_Stock->Direct_Add Avoid this path Inter_Step Step 2: Intermediate Dilution (1:10 in PBS or Media w/ Serum) DMSO_Stock->Inter_Step Predilute (10x Conc) Final_Assay Step 3: Final Assay Well (Target Conc, <0.5% DMSO) Inter_Step->Final_Assay Final Dilution

Figure 1: Optimized workflow to prevent compound precipitation during dilution. The intermediate step reduces the kinetic shock of moving from organic to aqueous solvents.

Step-by-Step Protocol:
  • Prepare Intermediate Solvent: Warm your culture media (with 10% FBS) or PBS to 37°C.

    • Expert Insight: Serum proteins (Albumin) act as natural solubilizers, binding hydrophobic molecules and preventing aggregation [1].

  • The 10x Spike: Dilute your DMSO Master Stock 1:10 into the warm intermediate solvent.

    • Example: Add 10 µL of 10 mM Stock to 90 µL of Media. (Result: 1 mM compound, 10% DMSO).

  • Mix Immediately: Vortex vigorously for 5 seconds.

  • Final Dilution: Pipette the required volume of this Intermediate Solution into your final assay wells.

    • Result: This achieves the final concentration while keeping DMSO < 1%.

Troubleshooting & FAQs

Q1: My stock solution in DMSO has turned cloudy after freezing. Is it spoiled?

Diagnosis: Likely not spoiled, but crystallized . DMSO freezes at 19°C. Fix:

  • Warm the vial to 37°C.

  • Vortex until clear.

  • Critical Check: Hold the vial up to a light source. If you see "shimmering" or refraction lines, the salt is not fully dissolved. Sonicate for 5 minutes. Note: If the solution remains cloudy after warming, moisture may have entered the vial, causing the HCl salt to precipitate. Discard and prepare fresh stock [2].

Q2: Why does the pH of my buffer drop when I add the compound?

Mechanism: You are adding a Hydrochloride (HCl) salt . The "H" in HCl is acidic protons. In weak buffers (like unbuffered saline), this will significantly lower pH. Fix:

  • Use a strong buffering system like HEPES (25 mM) or PBS rather than unbuffered saline.

  • If using high concentrations (>100 µM), check the pH of the final solution and adjust with dilute NaOH if necessary, though this is rarely needed in standard cell culture media (which contains bicarbonate) [3].

Q3: Can I use ethanol instead of DMSO?

Recommendation: No. Reasoning: While Indoline-4-carboxylic acid may dissolve in ethanol, ethanol evaporates rapidly (changing concentrations) and is often more cytotoxic to cells than DMSO at equivalent percentages. DMSO is the industry standard for compound libraries due to its high boiling point and solvency power [4].

Comparative Data: Solvent Limits

ParameterRecommended LimitReason
Max DMSO (Cell Culture) 0.1% - 0.5%>0.5% induces cell differentiation, apoptosis, or membrane permeabilization [5].
Max DMSO (Enzymatic Assay) 1.0% - 5.0%Enzymes are generally more robust, but check specific enzyme tolerance.
Solubility (Water/PBS) < 1 mg/mLHigh risk of precipitation at neutral pH without organic co-solvent.
Solubility (DMSO) > 25 mg/mLExcellent solubility; ideal for stock storage.

Advanced Formulation (In Vivo)

For animal studies (IP or Oral), DMSO is often too toxic. Use a vehicle formulation strategy.

Recommended Vehicle:

  • 5% DMSO (Solubilizer)

  • 40% PEG-400 (Co-solvent/Stabilizer)

  • 55% Saline/Water (Bulk phase)

Preparation Order:

  • Dissolve compound in DMSO.[2][3][4][5][6][7][8]

  • Add PEG-400 and vortex.

  • Slowly add Saline while vortexing. Do not add saline first.

References

  • Kerns, E. H., & Di, L. (2008). Drug-like Properties: Concepts, Structure Design and Methods. Academic Press. (Serum protein binding and solubility).

  • Waybright, T. J., et al. (2009). "Compound Precipitation in High-Concentration DMSO Solutions." Journal of Biomolecular Screening. (DMSO moisture uptake issues).

  • Cayman Chemical. "Indole-3-carboxylic acid Product Information." (Proxy data for Indole/Indoline solubility in buffers).

  • Sigma-Aldrich. "Dimethyl Sulfoxide (DMSO) Solubility Data." (Solvent properties).

  • Galvao, J., et al. (2014). "Unexpected low-dose toxicity of the universal solvent DMSO." FASEB Journal.

Sources

Optimization

Preventing decarboxylation during Indoline-4-carboxylic acid hydrochloride reactions

Welcome to the technical support center for Indoline-4-carboxylic acid hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with th...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for Indoline-4-carboxylic acid hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this valuable synthetic building block. Our goal is to provide you with in-depth technical knowledge and field-proven troubleshooting strategies to ensure the integrity of your reactions and maximize your yields by preventing unwanted decarboxylation.

Introduction: The Challenge of Premature Decarboxylation

Indoline-4-carboxylic acid hydrochloride is a versatile precursor used in the synthesis of a wide range of biologically active molecules, including histamine H3 receptor antagonists and inhibitors for enzymes like 15-lipoxygenase-1.[1] Its utility, however, is paired with a common experimental challenge: the premature loss of the carboxylic acid group as carbon dioxide (CO2), a reaction known as decarboxylation. This side reaction leads to the formation of indoline, a common and often difficult-to-remove impurity, resulting in reduced yields and complex purification steps.

This guide will delve into the mechanisms behind this instability and provide a series of troubleshooting steps and optimized protocols to maintain the structural integrity of your molecule throughout your synthetic workflow.

Frequently Asked Questions & Troubleshooting Guide

FAQ 1: What is decarboxylation, and why is Indoline-4-carboxylic acid hydrochloride susceptible?

Answer:

Decarboxylation is a chemical reaction that removes a carboxyl group (-COOH) and releases carbon dioxide (CO₂). While simple aliphatic carboxylic acids are generally stable, decarboxylation can occur more readily under certain conditions, particularly with specific structural features present in the molecule.[2] Aromatic carboxylic acids, including indole and indoline derivatives, can undergo decarboxylation, especially when subjected to heat, strong acidic or basic conditions, or the presence of certain metal catalysts.[3][4][5]

The susceptibility of Indoline-4-carboxylic acid arises from the electronic nature of the indoline ring system. The reaction is often initiated by protonation of the carboxyl group, which weakens the carbon-carbon bond between the ring and the carboxyl moiety, facilitating its cleavage.[3] Elevated temperatures provide the necessary activation energy for this process.

Below is a diagram illustrating the proposed mechanism for thermal/acid-catalyzed decarboxylation.

G cluster_0 Decarboxylation Mechanism A Indoline-4-carboxylic acid (Protonated Amine) B Heat (Δ) and/or Acid (H+) C Transition State (Weakened C-C Bond) B->C Initiation D Indoline Cation + CO2 C->D C-C Bond Cleavage E Indoline Byproduct (Deprotonation) D->E Final Product Formation

Caption: Proposed mechanism for decarboxylation.

FAQ 2: My reaction shows loss of starting material but low yield of the desired product. How can I confirm decarboxylation is the issue?

Answer:

The primary indicator of decarboxylation is the presence of an indoline byproduct in your reaction mixture. If you suspect decarboxylation, the most effective troubleshooting step is to analyze a crude sample of your reaction mixture using methods that can identify this specific byproduct.

Recommended Analytical Methods:

  • LC-MS (Liquid Chromatography-Mass Spectrometry): This is the most definitive method. Look for a mass peak corresponding to the molecular weight of indoline. Compare the retention time to a standard if available.

  • ¹H NMR (Proton Nuclear Magnetic Resonance): In the crude NMR spectrum, look for the characteristic signals of the indoline ring without the carboxylic acid group. The aromatic region will be simplified compared to your starting material.

  • TLC (Thin-Layer Chromatography): Co-spot your crude reaction mixture with your starting material. The formation of a new, typically less polar spot may indicate the formation of indoline.

The following workflow can help diagnose the issue:

G cluster_workflow Troubleshooting Workflow start Low Yield of Desired Product check_byproduct Analyze crude reaction mix (LC-MS, NMR) start->check_byproduct is_decarboxylation Is Indoline byproduct detected? check_byproduct->is_decarboxylation yes Decarboxylation Confirmed is_decarboxylation->yes  Yes no Other side reaction or incomplete conversion is_decarboxylation->no  No review_params Review Reaction Parameters: - Temperature - pH / Base - Catalyst - Reaction Time yes->review_params

Caption: Diagnostic workflow for suspected decarboxylation.

FAQ 3: What are the ideal reaction parameters to prevent decarboxylation?

Answer:

Controlling the reaction environment is critical. The three main parameters to manage are Temperature , pH , and Reagent Choice .

ParameterRecommendation & Rationale
Temperature Maintain low to moderate temperatures (0°C to room temperature). Heat is a primary driver of decarboxylation.[3][4] For reactions that require heating, such as some amide couplings or cross-coupling reactions, it is crucial to use the lowest effective temperature. A thorough screen of reaction temperatures is advised. For example, some copper-catalyzed reactions involving indole carboxylic acids require temperatures as high as 160°C, a condition that intentionally promotes decarboxylation.[6] To avoid this, milder conditions are necessary.
pH / Base Use non-nucleophilic, sterically hindered bases and avoid strong acids. The hydrochloride salt makes the initial solution acidic. While some reactions require a base to free the secondary amine and neutralize the HCl, the choice of base is critical. Strong bases can deprotonate the carboxylic acid, and in the presence of heat, the resulting carboxylate can be prone to decarboxylation.[4][7] Weak, non-nucleophilic bases like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) are often preferred. Sufficiently basic amines are needed for some catalytic cycles to proceed.[5]
Reagent Choice Select mild coupling reagents for amide bond formation. Avoid catalysts known to promote decarboxylation. For amide bond formation, standard coupling reagents that operate at room temperature or below are highly recommended.[8] Avoid transition metal catalysts, particularly copper salts at high temperatures, unless the goal is a decarboxylative coupling.[6][9]

Proactive Prevention: Recommended Protocols

To minimize the risk of decarboxylation from the outset, we recommend specific protocols for common transformations. Below is a detailed, field-proven protocol for performing an amide coupling reaction, one of the most common applications for this substrate.

Protocol: Amide Coupling with Minimal Decarboxylation Risk

This protocol utilizes EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (Hydroxybenzotriazole), a common and mild coupling system that proceeds efficiently at low temperatures.

Materials:

  • Indoline-4-carboxylic acid hydrochloride

  • Amine of choice (1.0 eq)

  • EDC (1.2 eq)

  • HOBt (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Step-by-Step Methodology:

  • Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve Indoline-4-carboxylic acid hydrochloride in your chosen anhydrous solvent (DMF or DCM).

  • Cooling: Cool the reaction mixture to 0°C using an ice-water bath. This is the most critical step for preventing thermal decarboxylation.

  • Base Addition: Slowly add DIPEA to the stirred solution. The base will neutralize the hydrochloride salt and deprotonate the carboxylic acid for activation. Stir for 10-15 minutes at 0°C.

  • Activator Addition: Add HOBt, followed by the slow, portion-wise addition of EDC. Stir the mixture at 0°C for 30 minutes to allow for the formation of the activated ester intermediate.

  • Amine Addition: Add your amine of choice (dissolved in a small amount of the reaction solvent if it is a solid) dropwise to the reaction mixture at 0°C.

  • Reaction Progression: Allow the reaction to stir at 0°C for 1-2 hours, then slowly warm to room temperature and stir overnight (12-16 hours).

  • Monitoring: Monitor the reaction progress by TLC or LC-MS to ensure the consumption of the starting material.

  • Work-up: Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., Ethyl Acetate). Wash the organic layer sequentially with a mild acid (e.g., 5% citric acid solution), a mild base (e.g., saturated NaHCO₃ solution), and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product via flash column chromatography.

G cluster_protocol Amide Coupling Workflow start Dissolve Substrate in Anhydrous Solvent cool Cool to 0°C start->cool add_base Add DIPEA cool->add_base add_activators Add HOBt, then EDC add_base->add_activators stir_activate Stir at 0°C for 30 min add_activators->stir_activate add_amine Add Amine stir_activate->add_amine stir_react Stir 2h at 0°C, then warm to RT overnight add_amine->stir_react workup Aqueous Work-up & Extraction stir_react->workup end Purification workup->end

Caption: Recommended workflow for a low-temperature amide coupling.

By adhering to these guidelines and protocols, you can significantly mitigate the risk of decarboxylation, leading to cleaner reactions, higher yields, and more reliable results in your research and development endeavors.

References

  • Master Organic Chemistry. (2022, May 20). Decarboxylation. Retrieved from [Link]

  • Sathee NEET. Chemistry Decarboxylation Reaction. Retrieved from [Link]

  • LNEYA Industrial Chillers Manufacturer. What are the conditions for the decarboxylation reaction? How to control the temperature of heating? Retrieved from [Link]

  • PubMed. (n.d.). Temperature effects on the hydrogen-bond patterns in 4-piperidinecarboxylic acid. Retrieved from [Link]

  • Synthesis App. (2019). Copper-Catalyzed Decarboxylative N-Arylation of Indole-2-carboxylic Acids. Retrieved from [Link]

  • ResearchGate. (n.d.). Decarboxylation of indole-3-carboxylic acids under metal-free conditions. Retrieved from [Link]

  • Allen. Decarboxylation Reaction | Mechanism, Enzymes, Examples & Role in Metabolism. Retrieved from [Link]

  • Organic Chemistry Portal. Decarboxylation. Retrieved from [Link]

  • Google Patents. (n.d.). CN109694343B - Decarboxylation method of heterocyclic carboxylic acid compounds.
  • National Institutes of Health. (2023, October 10). Decarboxylation and Tandem Reduction/Decarboxylation Pathways to Substituted Phenols from Aromatic Carboxylic Acids Using Bimetallic Nanoparticles on Supported Ionic Liquid Phases as Multifunctional Catalysts. Retrieved from [Link]

  • ResearchGate. (2024, December 22). On the Reactivity of ( S )‐Indoline‐2‐Carboxylic Acid. Retrieved from [Link]

  • University of Groningen research portal. (2021, June 29). Isoquinolone-4-Carboxylic Acids by Ammonia-Ugi-4CR and Copper-Catalyzed Domino Reaction. Retrieved from [Link]

  • Chemistry LibreTexts. (2021, March 5). 18.5: Decarboxylation of Carboxylic Acids. Retrieved from [Link]

  • Organic Chemistry Portal. Amide synthesis by acylation. Retrieved from [Link]

  • ACS Publications. (2021, June 29). Isoquinolone-4-Carboxylic Acids by Ammonia-Ugi-4CR and Copper-Catalyzed Domino Reaction | The Journal of Organic Chemistry. Retrieved from [Link]

  • Reddit. (2026, January 30). Amide coupling reaction between a carboxylic acid and aniline derivatives. Retrieved from [Link]

  • ACS Omega. (2019, September 5). Synthesis, Thermal Properties, and Rheological Characteristics of Indole-Based Aromatic Polyesters. Retrieved from [Link]

  • National Institutes of Health. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Retrieved from [Link]

  • Organic Syntheses Procedure. 1H-Indole-5-carboxylic acid, 2-methyl, ethyl ester. Retrieved from [Link]

  • ACS Publications. (2016, March 11). Structure Property Relationships of Carboxylic Acid Isosteres. Retrieved from [Link]

  • ResearchGate. (2025, August 7). Syntheses of Indole-2-carboxylic Acid and Indoline-2-carboxylic Acid and Transformation from Each Other. Retrieved from [Link]

Sources

Troubleshooting

"Indoline-4-carboxylic acid hydrochloride" stability issues in aqueous solutions

Technical Support Center: Indoline-4-carboxylic acid hydrochloride Welcome to the technical support guide for Indoline-4-carboxylic acid hydrochloride. This resource is designed for researchers, chemists, and formulation...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Indoline-4-carboxylic acid hydrochloride

Welcome to the technical support guide for Indoline-4-carboxylic acid hydrochloride. This resource is designed for researchers, chemists, and formulation scientists to navigate the complexities of this compound's stability in aqueous environments. Here, we address common challenges and provide expert-driven solutions to ensure the integrity and success of your experiments.

Section 1: Foundational Knowledge & FAQs

This section covers the fundamental properties of Indoline-4-carboxylic acid hydrochloride and answers frequently asked questions about its behavior in solution.

Q1: What is Indoline-4-carboxylic acid hydrochloride, and why is its aqueous solubility enhanced?

Indoline-4-carboxylic acid hydrochloride is a derivative of indoline, a bicyclic compound featuring a benzene ring fused to a five-membered nitrogen-containing ring.[1] The hydrochloride salt form significantly improves its water solubility compared to the freebase form.[1] This is because the hydrochloride salt protonates the indoline nitrogen, creating a more polar, charged species that readily interacts with water molecules. This property is advantageous for preparing aqueous stock solutions for various biological and chemical applications.[1]

Q2: I've dissolved the compound in water, but I'm seeing a precipitate form over time. What's happening?

This is a common issue that typically points to one of two phenomena: pH-dependent solubility changes or slow-onset degradation.

  • pH Shift: The hydrochloride salt makes the initial solution acidic. If the solution is unbuffered, interaction with atmospheric CO₂ or dilution into a neutral or basic medium can raise the pH. As the pH increases, the protonated indoline can deprotonate, and the carboxylic acid can ionize. The zwitterionic or freebase form may be less soluble than the starting salt, leading to precipitation.

  • Degradation: Over time, the indoline moiety may be susceptible to oxidation or other degradation pathways, leading to less soluble byproducts.[2]

Expert Recommendation: Always use a buffered solution to maintain a stable pH, especially for long-term storage or experiments. The optimal pH will be one where the compound is fully protonated and stable (typically in the acidic range, e.g., pH 3-5).

Q3: What are the primary degradation pathways I should be concerned about in an aqueous solution?

Based on the structure of the indoline ring and the carboxylic acid group, researchers should be vigilant about three main degradation pathways:

  • Oxidation: The indoline ring, particularly the nitrogen-containing portion, is susceptible to oxidation.[2] Dissolved oxygen in the aqueous solvent, exposure to air, or the presence of trace metal ions can catalyze this process. Oxidation can lead to the formation of colored impurities and a loss of compound integrity.

  • Photodegradation: Indole and its derivatives are known to be sensitive to light, especially UV radiation.[3] Exposure to ambient or direct light can initiate photochemical reactions, leading to complex degradation product profiles. It is crucial to protect solutions from light.

  • Decarboxylation: While generally requiring more forcing conditions (e.g., heat), the carboxylic acid group can undergo decarboxylation, particularly if the solution is heated or exposed to certain catalysts.[1]

Section 2: Troubleshooting Guide & Experimental Protocols

This section provides actionable troubleshooting workflows and detailed protocols to mitigate stability issues.

Troubleshooting Workflow: Unstable Aqueous Solutions

If you observe precipitation, color change, or a loss of purity in your solution, follow this diagnostic workflow.

TroubleshootingWorkflow start Observation: Solution Instability (Precipitate, Color Change, Purity Loss) check_pH Is the solution buffered? start->check_pH check_light Was the solution protected from light? check_pH->check_light Yes cause_pH Root Cause: pH-driven precipitation or hydrolysis. check_pH->cause_pH No check_temp Was the solution exposed to heat (>25°C)? check_light->check_temp Yes cause_light Root Cause: Photodegradation. check_light->cause_light No check_air Was the solution degassed or kept under inert gas? check_temp->check_air Yes cause_temp Root Cause: Thermal degradation or decarboxylation. check_temp->cause_temp No sol_air Solution: Use degassed solvents. For long-term storage, overlay with Argon or Nitrogen. check_air->sol_air No end If issues persist, consider non-aqueous solvents or perform forced degradation study. check_air->end Yes sol_pH Solution: Prepare fresh solution in an appropriate acidic buffer (e.g., pH 4 citrate). cause_pH->sol_pH sol_light Solution: Store solutions in amber vials and minimize exposure to ambient light. cause_light->sol_light sol_temp Solution: Store stock solutions at 2-8°C or frozen (-20°C / -80°C). Avoid freeze-thaw cycles. cause_temp->sol_temp cause_air Root Cause: Oxidation. cause_air->sol_air

Caption: Troubleshooting workflow for unstable aqueous solutions.

Protocol 1: Preparation and Storage of a Stable Aqueous Stock Solution

This protocol provides a self-validating method for preparing a reliable stock solution.

Objective: To prepare a 10 mM stock solution of Indoline-4-carboxylic acid hydrochloride in an aqueous buffer and establish best practices for storage.

Materials:

  • Indoline-4-carboxylic acid hydrochloride powder

  • Type I ultrapure water

  • Citrate buffer components (Citric acid, Sodium citrate) or pre-made 0.1 M citrate buffer concentrate

  • Calibrated pH meter

  • Sterile 0.22 µm syringe filters

  • Amber glass vials with PTFE-lined caps

  • Inert gas (Argon or Nitrogen)

  • Analytical balance

  • HPLC system with a C18 column for quality control[4][5]

Procedure:

  • Buffer Preparation: Prepare a 50 mM sodium citrate buffer. Adjust the pH to 4.0 using citric acid. Degas the buffer by sonicating for 15 minutes or by sparging with helium.

    • Causality: A pH of 4.0 ensures both the indoline nitrogen (pKa ~4-5) and the carboxylic acid (pKa ~3-4) are in their more stable, protonated forms, maximizing solubility and minimizing pH-related degradation.

  • Weighing: Accurately weigh the required amount of Indoline-4-carboxylic acid hydrochloride powder in a clean weighing vessel.

  • Dissolution: Add the powder to a volumetric flask and add approximately 80% of the final volume of the pH 4.0 citrate buffer. Gently sonicate or vortex until fully dissolved. Once dissolved, bring the solution to the final volume with the buffer.

  • Sterilization & Particulation Removal: Filter the solution through a 0.22 µm syringe filter into a sterile container. This removes any potential microbial contamination and particulate matter.

  • Initial Quality Control (Self-Validation): Immediately after preparation, take an aliquot for analysis.

    • Run an HPLC-UV analysis to establish a baseline purity profile (t=0).[6]

    • Measure the UV-Vis spectrum to determine the absorbance maximum (λ-max) and confirm the concentration using a previously established extinction coefficient.

  • Aliquoting and Storage:

    • Aliquot the stock solution into single-use volumes in amber glass vials to minimize freeze-thaw cycles and light exposure.[3]

    • Before sealing, gently flush the headspace of each vial with an inert gas like argon or nitrogen to displace oxygen.[2]

    • Store the vials upright at -20°C or -80°C for long-term storage. For short-term use (1-2 weeks), storage at 2-8°C is acceptable.

Recommended Storage Conditions Summary

Storage ConditionDurationBuffer RecommendationKey Considerations
Short-Term < 2 weekspH 3-5 Buffered (Citrate/Acetate)Refrigerate (2-8°C), protect from light
Long-Term > 2 weekspH 3-5 Buffered (Citrate/Acetate)Freeze (-20°C or -80°C), inert gas overlay, single-use aliquots
Working Solutions < 24 hoursDilute in experimental bufferPrepare fresh daily from frozen stock

Section 3: Advanced Analysis - Forced Degradation Studies

For drug development and formulation, understanding the compound's intrinsic stability is critical. Forced degradation (or stress testing) studies are designed to accelerate degradation to identify likely degradation products and establish stability-indicating analytical methods.[7]

Q4: How do I design a forced degradation study for this compound?

A forced degradation study exposes the compound in solution to harsh conditions to predict its long-term stability and identify degradation pathways.[8]

Protocol 2: Basic Forced Degradation Study

Objective: To identify the degradation susceptibility of Indoline-4-carboxylic acid hydrochloride under hydrolytic, oxidative, and photolytic stress.

Procedure:

  • Prepare a solution of the compound (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water) to ensure solubility under all conditions.

  • Divide the solution into five separate amber glass vials. Treat each as follows:

    • Acid Hydrolysis: Add 0.1 M HCl. Heat at 60°C for 24-48 hours.[7]

    • Base Hydrolysis: Add 0.1 M NaOH. Keep at room temperature for 8-24 hours.[7]

    • Oxidative Degradation: Add 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

    • Photolytic Degradation: Expose to a calibrated light source according to ICH Q1B guidelines (e.g., >1.2 million lux hours and >200 W·h/m²).[9] A control sample should be wrapped in foil and kept alongside.

    • Thermal Degradation: Heat the solution at 60-70°C for up to 7 days, protected from light.[8]

  • Analysis: At designated time points, withdraw an aliquot from each condition. If necessary, neutralize the acidic and basic samples before injection. Analyze all samples by a stability-indicating HPLC method (e.g., reverse-phase HPLC with a gradient mobile phase and PDA detector) against an untreated control.[10]

Interpreting Results:

  • Significant degradation in acid/base: Suggests hydrolysis is a key pathway.

  • Degradation with H₂O₂: Confirms susceptibility to oxidation.

  • Degradation under light: Confirms photolytic instability.

  • Degradation with heat: Indicates thermal liability.

The goal is to achieve 5-20% degradation to ensure that the analytical method can separate the parent compound from its degradation products.[7]

ForcedDegradation cluster_stress Stress Conditions cluster_analysis Analysis & Outcome Acid Acidic (0.1 M HCl, 60°C) HPLC Stability-Indicating HPLC-PDA/MS Analysis Acid->HPLC Base Basic (0.1 M NaOH, RT) Base->HPLC Oxidative Oxidative (3% H₂O₂, RT) Oxidative->HPLC Photo Photolytic (ICH Q1B) Photo->HPLC Thermal Thermal (60°C) Thermal->HPLC Outcome Identify Degradation Pathways & Validate Analytical Method HPLC->Outcome Start Drug Solution (1 mg/mL) Start->Acid Start->Base Start->Oxidative Start->Photo Start->Thermal

Caption: Workflow for a forced degradation study.

References

  • Bhaskar, R., Ola, M., Vinit, A., Chavan, A., & Girase, H. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics, 10(2-s), 149-155. Retrieved from [Link]

  • Slaughter, B. D., Allen, M. W., Lushington, G. H., & Johnson, C. K. (2003). Spectroscopy and photophysics of indoline and indoline-2-carboxylic acid. The Journal of Physical Chemistry A, 107(29), 5661-5669.
  • Klick, S., Muzaffar, A., Hofer, J., & Holzgrabe, U. (2005). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 813-833.
  • LibreTexts Chemistry. (2024). Chemistry of Acid Halides. Retrieved from [Link]

  • Britannica. (2026). Carboxylic acid. Retrieved from [Link]

  • Loba Chemie. (2018). INDOLINE MSDS. Retrieved from [Link]

  • Cilliers, C., Sheridan, C., & van Hille, R. (2021). Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. Chemical Engineering Transactions, 89, 1399-1404.
  • KPU Pressbooks. (n.d.). Organic Chemistry II. Retrieved from [Link]

  • Caron Products & Services, Inc. (n.d.). RAPID & REPEATABLE PHOTOSTABILITY RESULTS IN AN ICH Q1B OPTION II CHAMBER. Retrieved from [Link]

  • Waluk, J., & Herbich, J. (2015). Solvent-Induced Changes in Photophysics and Photostability of Indole-Naphthyridines. The Journal of Physical Chemistry B, 119(2), 544-552.
  • Singh, R., Kumar, M., Mittal, A., & Mehta, P. K. (2017). HPLC method development and validation for the stability indicating assay of doxofylline and its degradation products. Pharmaceutical Methods, 8(1), 53-60.
  • International Journal of Research and Analytical Reviews (IJRAR). (2024). Analytical Method Development and Validation In Pharmaceutical Dosage Form Of Doxofylline And Ambroxol Hydrochloride In Bulk. Retrieved from [Link]

  • Longdom Publishing. (n.d.). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Retrieved from [Link]

Sources

Optimization

Fischer indole synthesis problems with substituted phenylhydrazines

Topic: Fischer Indole Synthesis with Substituted Phenylhydrazines Status: Operational Ticket ID: FIS-SUB-001 Lead Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Fischer Indole Synthesis with Substituted Phenylhydrazines

Status: Operational Ticket ID: FIS-SUB-001 Lead Scientist: Dr. A. Vance

Introduction: The Substituted Phenylhydrazine Challenge

Welcome to the Technical Support Hub. You are likely here because standard protocols for Fischer Indole Synthesis (FIS) failed when moving from simple phenylhydrazine to substituted analogs.

The core issue is symmetry breaking . When you introduce a substituent on the phenylhydrazine ring—particularly at the meta position—you introduce competing mechanistic pathways. Furthermore, the electronic nature of these substituents (Electron Withdrawing Groups [EWG] vs. Electron Donating Groups [EDG]) drastically alters the reaction kinetics, often leading to stalled reactions or tar formation.

This guide provides the causality, logic, and protocols to salvage your synthesis.

Module 1: Regioselectivity (The Meta-Substitution Conundrum)

The Problem

Using a meta-substituted phenylhydrazine (


 at the 3-position) destroys the symmetry of the [3,3]-sigmatropic rearrangement. The enamine intermediate can cyclize at two non-equivalent ortho positions, leading to a mixture of 4-substituted  and 6-substituted  indoles.
The Diagnostic Logic

The ratio of regioisomers is governed by the interplay of steric hindrance and electronic stabilization of the transition state.

  • Electronic Effect: The rearrangement involves bond formation between C3 of the indole-to-be and the benzene ring. This step is electrophilic in nature regarding the benzene ring. Therefore, nucleophilic sites (ortho/para to EDGs) are favored.

  • Steric Effect: Cyclization at the less hindered site is generally preferred.

Decision Matrix: Predicting the Major Isomer
Substituent Type (at meta position)Example GroupsMajor RegioisomerMechanistic Rationale
Strong EDG

6-Substituted The position para to the EDG is electronically activated (nucleophilic), favoring attack there despite minor steric costs.
Weak EDG / Alkyl

Mixed (favors 6-) Electronic activation is weaker; sterics begin to compete, but 6-isomer usually dominates.
Strong EWG

Mixed / 4-Substituted The ring is deactivated. Cyclization often occurs ortho to the EWG (4-position) or yields effectively 1:1 mixtures due to lack of strong directing effects.
Halogens

Mixed Inductive withdrawal vs. resonance donation leads to poor selectivity.
Visualization: The Bifurcation Pathway

Regioselectivity cluster_0 Input cluster_1 [3,3]-Sigmatropic Rearrangement cluster_2 Outcomes Start Meta-Substituted Phenylhydrazone TS Transition State Bifurcation Start->TS PathA Attack Para to R (Less Steric Hindrance) TS->PathA Preferred by EDG (Electronic push) PathB Attack Ortho to R (Steric Clash) TS->PathB Disfavored by Sterics Prod6 6-Substituted Indole (Major for EDGs) PathA->Prod6 Prod4 4-Substituted Indole (Minor for EDGs) PathB->Prod4

Caption: Mechanistic bifurcation of meta-substituted hydrazones. EDGs strongly bias the pathway toward the 6-isomer.

Module 2: Reactivity & Kinetics (Troubleshooting Stalls)

The Problem

You added the acid catalyst, heated it, and nothing happened (starting material recovery) or the reaction turned into black tar.

Root Cause Analysis
  • Hydrazine Nucleophilicity (Step 1 Failure): EWGs (e.g., 4-nitrophenylhydrazine) reduce the nucleophilicity of the hydrazine nitrogen (

    
    ). It struggles to attack the ketone to form the hydrazone.
    
  • Rearrangement Energy Barrier (Step 2 Failure): The [3,3]-sigmatropic shift requires temporary disruption of aromaticity. EWGs destabilize the cationic transition state, significantly raising the activation energy.

  • Acid Strength Mismatch:

    • Too Weak: Cannot protonate the EWG-deactivated hydrazone.

    • Too Strong: Causes polymerization of EDG-rich electron-rich indoles.

Optimization Guidelines
ScenarioHydrazine TypeRecommended CatalystTemperatureProtocol Adjustment
Standard Phenyl / Tolyl

/ AcOH (1:10)
Reflux (80-100°C)Standard one-pot.
Deactivated Nitro / CyanoPolyphosphoric Acid (PPA)100-120°CMandatory: Pre-form and isolate hydrazone first.
Activated Methoxy / AminoZnCl_2 (anhydrous)110-140°CUse inert atmosphere (

). Avoid mineral acids to prevent tar.
Sensitive Acid-labile groupsLewis Acid (

)
MW / 80°CMicrowave irradiation often improves yields for deactivated substrates.

Module 3: Validated Experimental Protocols

Protocol A: The "Sledgehammer" Method (Polyphosphoric Acid)

Best for: Electron-withdrawing substituents (Nitro, CF3) or sterically hindered ketones.

Safety: PPA is viscous and retains heat. Causes severe burns.

  • Hydrazone Formation (Pre-step):

    • Combine substituted phenylhydrazine (1.0 eq) and ketone (1.1 eq) in Ethanol.

    • Add 3 drops of glacial acetic acid.

    • Reflux for 1-2 hours. Cool, filter the solid hydrazone, and dry under vacuum. Do not skip this. PPA is too thick to allow efficient hydrazone formation kinetics in-situ.

  • Cyclization:

    • Place PPA (10-15g per 1g of hydrazone) in a beaker/flask with mechanical stirring (magnetic bars will seize).

    • Heat PPA to 90°C (check internal temp).

    • Add the dried hydrazone in small portions over 10 minutes. Exotherm warning.

    • Ramp temperature to 110-120°C . Stir for 30-60 mins. Monitor by TLC (mini-workup required: take drop, dilute in water, extract EtOAc).

  • Quench:

    • Cool to 60°C.

    • Pour onto crushed ice/water (approx 10x volume). Stir vigorously until PPA dissolves.

    • Precipitate usually forms. Filter or extract with EtOAc.

Protocol B: The "Gentle" Method (Zinc Chloride)

Best for: Electron-donating substituents (OMe) or acid-sensitive substrates.

  • Setup: Flame-dried flask,

    
     atmosphere.
    
  • Mix: Combine hydrazone (1.0 eq) and anhydrous

    
     (1.0 - 2.0 eq).
    
  • Solvent: Use glacial acetic acid or xylene.

  • Reaction: Reflux (approx 140°C for xylene) for 2-4 hours.

  • Workup:

    • Cool.[1][2] Dilute with water.

    • Crucial: Wash organic layer with dilute HCl (to remove Zn salts) and then

      
      .
      

Module 4: Troubleshooting Workflow (FAQ)

Visual Diagnostics Flowchart

Troubleshooting Problem Reaction Failed/Low Yield CheckTLC Check TLC/LCMS Problem->CheckTLC Result1 Starting Material Remains CheckTLC->Result1 Result2 Black Tar / Multiple Spots CheckTLC->Result2 Result3 Product formed but Wrong Isomer CheckTLC->Result3 Action1 Increase Temp OR Switch to PPA Result1->Action1 Kinetic Barrier Action2 Switch to ZnCl2 (Milder) Exclude Oxygen Result2->Action2 Decomposition Action3 Check Regioselectivity Rules (Module 1) Result3->Action3 Mechanism

Caption: Logical workflow for diagnosing Fischer Indole Synthesis failures.

Frequently Asked Questions

Q: My product is an oil that won't crystallize. Is it impure? A: Not necessarily. Indoles with alkyl chains are often oils. However, if the oil is dark brown/black, it contains polymerized byproducts. Fix: Perform column chromatography immediately. Indoles are light-sensitive; do not leave the crude oil on the bench.

Q: I used a nitro-phenylhydrazine and got 0% yield in acetic acid. A: Acetic acid is too weak for nitro-substituted hydrazines. The electron-withdrawing group prevents the protonation required for the [3,3]-shift. Fix: Switch to Polyphosphoric Acid (Protocol A) or use microwave irradiation.

Q: Can I use unsymmetrical ketones (e.g., 2-butanone)? A: Yes, but expect regioselectivity issues at the ketone side.

  • Methyl ketones (Methyl vs Ethyl): Generally favor formation of the less substituted alkene intermediate, leading to the 2,3-disubstituted indole (over the 2-substituted).

  • Strong Acid (PPA): Favors the thermodynamically more stable product (more substituted double bond).

  • Weak Acid: Favors the kinetic product.

References

  • Fischer, E., & Jourdan, F. (1883).[3] Ueber die Hydrazine der Brenztraubensäure. Berichte der deutschen chemischen Gesellschaft.

  • Robinson, B. (1963). The Fischer Indole Synthesis. Chemical Reviews, 63(4), 373–401. (The definitive review on mechanism and catalysis).

  • Wagaw, S., Yang, B. H., & Buchwald, S. L. (1998).[4] A Palladium-Catalyzed Strategy for the Preparation of Indoles: A Novel Entry into the Fischer Indole Synthesis. Journal of the American Chemical Society.[4] (Modern alternatives for difficult substrates).

  • Hughes, D. L. (1993). Progress in the Fischer Indole Synthesis. Organic Preparations and Procedures International. (Review of regioselectivity rules).

  • BenchChem Technical Support. (2025). Troubleshooting common issues in Fischer indole synthesis.

Sources

Troubleshooting

Technical Support Center: Best Practices for the Workup and Isolation of Indoline-4-carboxylic Acid Hydrochloride

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals working with indoline-4-carboxylic acid hydrochloride. This resource provides in-depth, field-proven insigh...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals working with indoline-4-carboxylic acid hydrochloride. This resource provides in-depth, field-proven insights into the critical workup and isolation stages of this compound. Drawing from established chemical principles and practical laboratory experience, this guide is structured in a question-and-answer format to directly address the challenges you may encounter. Our goal is to equip you with the knowledge to not only execute procedures but also to understand the underlying chemistry, enabling you to troubleshoot and optimize your own experiments effectively.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to indoline-4-carboxylic acid hydrochloride, and how does this impact the workup strategy?

The most prevalent synthetic pathway to indoline-4-carboxylic acid hydrochloride involves a two-step process:

  • Synthesis of the Indoline-4-carboxylic Acid Free Base: This is typically achieved through the reduction of the aromatic precursor, indole-4-carboxylic acid.

  • Formation of the Hydrochloride Salt: The isolated indoline-4-carboxylic acid is then treated with hydrochloric acid to yield the desired salt.

This synthetic approach is crucial as it informs the entire workup and purification strategy. The primary challenge after the reduction step is the efficient removal of the reducing agent or catalyst and any unreacted starting material or byproducts.

Common reduction methods include:

  • Catalytic Hydrogenation: This "green" method often employs catalysts like palladium on carbon (Pd/C) or platinum on carbon (Pt/C) in the presence of hydrogen gas.[1] The workup here is centered on the complete removal of the solid catalyst via filtration.

  • Chemical Reduction: Reagents such as sodium borohydride in combination with an acid like trifluoroacetic acid are also utilized.[2][3] The workup for this method requires quenching of the excess reducing agent and careful pH control during the isolation of the free base.

The subsequent salt formation step is generally clean, but the choice of solvent and the method of HCl addition can significantly influence the crystallinity and purity of the final product.

Troubleshooting Guide

General Workup and Isolation Workflow

The following diagram outlines a general workflow for the workup and isolation of indoline-4-carboxylic acid hydrochloride, highlighting key decision points and potential areas for troubleshooting.

Workup_Isolation_Workflow cluster_reduction Reduction of Indole-4-carboxylic Acid cluster_workup Workup cluster_isolation Isolation of Free Base cluster_salt_formation Hydrochloride Salt Formation Reaction_Mixture Crude Reaction Mixture Catalyst_Removal Catalyst Removal (if applicable) Reaction_Mixture->Catalyst_Removal Heterogeneous Catalysis Quenching Quenching of Reducing Agent Reaction_Mixture->Quenching Chemical Reduction Solvent_Removal Solvent Removal Catalyst_Removal->Solvent_Removal Quenching->Solvent_Removal Acid_Base_Extraction Acid-Base Extraction Solvent_Removal->Acid_Base_Extraction pH_Adjustment pH Adjustment to Isoelectric Point Acid_Base_Extraction->pH_Adjustment Precipitation Precipitation/ Crystallization pH_Adjustment->Precipitation Filtration_Drying_FB Filtration & Drying of Free Base Precipitation->Filtration_Drying_FB Dissolution Dissolution of Free Base Filtration_Drying_FB->Dissolution HCl_Addition Addition of HCl Dissolution->HCl_Addition Crystallization_HCl Crystallization HCl_Addition->Crystallization_HCl Filtration_Drying_HCl Filtration & Drying of HCl Salt Crystallization_HCl->Filtration_Drying_HCl Final_Product Pure Indoline-4-carboxylic acid hydrochloride Filtration_Drying_HCl->Final_Product

Caption: General workflow for the workup and isolation of indoline-4-carboxylic acid hydrochloride.

Q2: My reaction mixture after catalytic hydrogenation is a black slurry. What is the best way to remove the catalyst without losing my product?

This is a common scenario when using catalysts like Pd/C. The fine catalyst particles can be challenging to remove completely.

Best Practices:

  • Filtration through Celite® or Diatomaceous Earth: The most effective method is to filter the reaction mixture through a pad of Celite® or diatomaceous earth.

    Protocol for Catalyst Filtration:

    • Prepare a filter cake by layering Celite® (approximately 1-2 cm thick) over a sintered glass funnel or a Büchner funnel with filter paper.

    • Wet the Celite® pad with the reaction solvent and apply gentle suction to pack it down.

    • Carefully decant the reaction mixture onto the Celite® pad.

    • Wash the reaction flask with fresh solvent and pour the washings through the filter to ensure complete transfer of the product.

    • Wash the filter cake with additional fresh solvent until all the product has been eluted. You can monitor the filtrate by thin-layer chromatography (TLC) to determine when all the product has passed through.

  • Solvent Choice: Ensure your product is highly soluble in the solvent used for filtration to minimize losses on the filter cake. Methanol or ethanol are often good choices for indoline derivatives.

Troubleshooting:

  • Product Adsorption onto Catalyst: Indolines, being basic, can sometimes adsorb onto the acidic sites of the carbon support. To mitigate this, you can add a small amount of a non-nucleophilic base, like triethylamine, to the reaction mixture before filtration to displace the product from the catalyst surface.

  • Catalyst Passing Through the Filter: If you still observe fine black particles in your filtrate, you may need to use a finer grade of filter paper or a membrane filter (e.g., 0.45 µm PTFE) in conjunction with the Celite® pad.

Q3: I've removed the solvent and have a crude residue. How do I effectively purify the indoline-4-carboxylic acid free base before salt formation?

An acid-base extraction is a highly effective technique for purifying amino acids like indoline-4-carboxylic acid from neutral or acidic impurities. This method leverages the amphoteric nature of the molecule.

Underlying Principle:

  • In a basic aqueous solution (pH > pKa of the amine), the carboxylic acid group will be deprotonated (COO-), and the amine will be in its free base form (NH). This carboxylate salt is typically water-soluble.

  • In an acidic aqueous solution (pH < pKa of the carboxylic acid), the amine will be protonated (NH2+), and the carboxylic acid will be in its protonated form (COOH). The resulting ammonium salt is also generally water-soluble.

  • At the isoelectric point (pI), the molecule exists as a zwitterion, which often has minimal water solubility, allowing it to precipitate.

Experimental Protocol for Acid-Base Extraction:

  • Dissolve the crude residue in a suitable organic solvent, such as ethyl acetate or dichloromethane.

  • Extract the organic solution with an aqueous base (e.g., 1 M sodium bicarbonate or sodium carbonate solution). The indoline-4-carboxylic acid will be converted to its sodium salt and move into the aqueous layer. Neutral impurities will remain in the organic layer.

  • Separate the aqueous layer and wash it with a fresh portion of the organic solvent to remove any remaining neutral impurities.

  • Acidify the aqueous layer slowly with a dilute acid (e.g., 1 M HCl) with vigorous stirring. As the pH approaches the isoelectric point, the zwitterionic indoline-4-carboxylic acid will precipitate out of the solution. A patent for the purification of a similar compound, indole-2-carboxylic acid, describes a stepwise pH adjustment to first precipitate impurities at a higher pH before precipitating the desired product at a lower pH (around 2-3).[4]

  • Collect the precipitated solid by filtration, wash it with cold water, and then a non-polar solvent like hexane to aid in drying.

  • Dry the purified free base under vacuum.

Q4: My product "oils out" instead of crystallizing during pH adjustment. What should I do?

"Oiling out" is a common problem, especially if impurities are present that act as a solvent for your product or if the supersaturation is too high.

Troubleshooting Strategies:

  • Slow Down the Precipitation: Add the acid dropwise with very efficient stirring to avoid localized high concentrations of the precipitating species.

  • Control the Temperature: Sometimes, cooling the solution can promote crystallization over oiling. However, in some cases, gentle warming might be necessary to allow for slower, more ordered crystal growth.

  • Scratch the Flask: Use a glass rod to scratch the inside of the flask at the liquid-air interface. The microscopic imperfections on the glass can provide nucleation sites for crystal growth.

  • Seed the Solution: If you have a small amount of solid product from a previous batch, add a tiny crystal to the solution to induce crystallization.

  • Change the Solvent System: If the product is still oily, you may need to re-extract it into an organic solvent and attempt crystallization from a different solvent system.

Q5: What is the best way to convert the purified free base to the hydrochloride salt and obtain a crystalline product?

The final step is the formation of the hydrochloride salt. The goal is to obtain a pure, crystalline solid that is easy to handle and has good stability.

Best Practices:

  • Solvent Selection: The hydrochloride salt of indoline-4-carboxylic acid is expected to be more water-soluble than the free base.[5] For crystallization, you'll want a solvent in which the hydrochloride salt is sparingly soluble at room temperature but soluble at elevated temperatures. Common choices include:

    • Ethanol

    • Isopropanol

    • A mixture of an alcohol and a less polar solvent like ethyl acetate or diethyl ether.

  • Method of HCl Addition:

    • HCl in an Organic Solvent: A solution of HCl in a solvent like isopropanol or diethyl ether is often preferred as it avoids introducing water, which can sometimes hinder crystallization or lead to the formation of hydrates.

    • Gaseous HCl: Bubbling dry HCl gas through a solution of the free base is another option, though it requires more specialized equipment.

    • Aqueous HCl: While convenient, concentrated aqueous HCl should be used with caution as the added water can increase the solubility of the salt and lower the yield.

Experimental Protocol for Hydrochloride Salt Formation:

  • Dissolve the purified indoline-4-carboxylic acid free base in a minimal amount of a suitable hot solvent (e.g., ethanol or isopropanol).

  • Slowly add a stoichiometric amount of HCl (as a solution in an organic solvent or as concentrated aqueous HCl) to the warm solution.

  • Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to maximize crystal formation.

  • If crystallization is slow to initiate, try the troubleshooting techniques mentioned in Q4 (scratching, seeding).

  • Collect the crystals by filtration, wash them with a small amount of the cold crystallization solvent, followed by a non-polar solvent like diethyl ether or hexane.

  • Dry the final product under vacuum to remove all residual solvents.

Data Presentation

Solubility Profile (Qualitative)
CompoundWaterMethanol/EthanolEthyl AcetateDichloromethaneHexane
Indoline-4-carboxylic acid (Free Base) Sparingly SolubleSolubleSolubleSolubleInsoluble
Indoline-4-carboxylic acid HCl Soluble[5]SolubleSparingly SolubleSparingly SolubleInsoluble

This table is based on general principles of amino acid and hydrochloride salt solubility and should be confirmed experimentally for optimal solvent selection.

Characterization of the Final Product

After isolation, it is crucial to confirm the identity and purity of your indoline-4-carboxylic acid hydrochloride.

  • Melting Point: A sharp melting point is a good indicator of purity.

  • NMR Spectroscopy (¹H and ¹³C): This will confirm the structure of the compound. For ¹H NMR, expect to see characteristic peaks for the aromatic and aliphatic protons of the indoline ring, as well as a broad singlet for the carboxylic acid proton and the ammonium proton.

  • Infrared (IR) Spectroscopy: Look for characteristic stretches for the N-H bond of the secondary amine, the C=O of the carboxylic acid, and the aromatic C-H bonds.

  • High-Performance Liquid Chromatography (HPLC): This is an excellent method for assessing the purity of the final product.

References

  • Gribble, G. W., Lord, P. D., Skotnicki, J., Dietz, S. E., Eaton, J. T., & Johnson, J. L. (1974). Reactions of Sodium Borohydride in Acetic Acid. A Convenient Procedure for the N-Acetylation of Indoles and a New Synthesis of Tryptamines. Journal of the American Chemical Society, 96(25), 7812–7814. Available at: [Link]

  • MDPI. (2022). Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 2: Highly Efficient Purification of Indole in Indole-Concentrated Oil via Solute Crystallization). Available at: [Link]

  • Google Patents. (2016). CN106008311A - Refinement method of indole-2-carboxylic acid.
  • Rhodium.ws. (n.d.). Sodium Borohydride in Carboxylic Acid Media: Reduction of Indoles and N-alkylation of Anilines. Available at: [Link]

  • ResearchGate. (2011). Syntheses of Indole-2-carboxylic Acid and Indoline-2-carboxylic Acid and Transformation from Each Other. Available at: [Link]

  • ResearchGate. (n.d.). A convenient preparation of indoline. Available at: [Link]

  • Google Patents. (1980). US4210590A - Reduction of indole compounds to indoline compounds.
  • ResearchGate. (2014). How to get (or crystallize) solid amino acids derivatives and peptides?. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Heterogeneous catalytic hydrogenation of unprotected indoles in water: A green solution to a long-standing challenge. Available at: [Link]

  • Hindawi. (2021). Selective hydrogenation of unprotected indole to indoline over N-doped carbon supported palladium catalyst. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Validating the Biological Activity of Synthesized Indoline-4-carboxylic acid hydrochloride

Welcome, researchers and innovators in drug discovery. You have successfully synthesized Indoline-4-carboxylic acid hydrochloride.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome, researchers and innovators in drug discovery. You have successfully synthesized Indoline-4-carboxylic acid hydrochloride. This molecule, built upon the indoline scaffold, represents a promising starting point for novel therapeutic development. The indoline nucleus is what medicinal chemists refer to as a "privileged structure," a molecular framework that is capable of binding to multiple biological targets with high affinity.[1] Indeed, derivatives of the closely related indole and indoline cores are known to exhibit a vast array of biological activities, including anticancer, anti-inflammatory, antiviral, and antibacterial effects.[2][3]

This guide is designed to provide you with a strategic, in-depth framework for exploring and validating the biological potential of your synthesized compound. We will move beyond simple, isolated assays and instead construct a logical, comparative workflow. Our approach is grounded in scientific integrity, ensuring that each step provides robust, interpretable data that will confidently guide your research and development decisions. We will not just list protocols; we will delve into the causality behind experimental choices, empowering you to build a comprehensive biological profile for your molecule.

Part 1: Strategic Triage - Charting the Course for Biological Evaluation

Given the broad potential of the indoline scaffold, a "shotgun" approach to screening is inefficient. A more strategic methodology involves a preliminary assessment to prioritize the most probable biological activities. This initial triage should be guided by the specific chemical modifications made to your Indoline-4-carboxylic acid core.

Consider the nature of the substituents you have introduced. Have you added moieties known to interact with specific protein families? For instance, the addition of a sulfonamide group might suggest exploring carbonic anhydrase or kinase inhibition, while incorporating a hydroxamic acid might point towards histone deacetylase (HDAC) inhibition.[1] The following workflow provides a decision-making framework for prioritizing your screening efforts.

G cluster_focused Focused Mechanistic Assays start Synthesized Indoline-4-carboxylic acid hydrochloride initial_screen Initial Broad-Spectrum Viability Screen (e.g., NCI-60 Panel) start->initial_screen decision Any significant cytotoxic or cytostatic activity observed? initial_screen->decision anticancer Anticancer Pathway (Apoptosis, Cell Cycle) decision->anticancer  Yes anti_inflammatory Anti-inflammatory Pathway (e.g., COX/LOX Inhibition) decision->anti_inflammatory  No (Proceed based on structural hypothesis) antiviral Antiviral Pathway (e.g., HIV Integrase) other Other Hypothesized Pathways (Kinase, GPCR, etc.) no_activity Consider derivatization or re-evaluate scaffold. G start Synthesized Compound primary_assay Primary Screen: MTT Cell Viability Assay (e.g., MCF-7, A549, HCT116) start->primary_assay decision IC50 < Threshold (e.g., < 10 µM)? primary_assay->decision comparator1 Comparator: Doxorubicin comparator1->primary_assay secondary_assay Secondary Validation: Cell Cycle Analysis via Flow Cytometry decision->secondary_assay Yes no_outcome Activity likely not via cell cycle disruption. Investigate other mechanisms. decision->no_outcome No outcome Validated G2/M Phase Arrest Activity secondary_assay->outcome comparator2 Comparator: Nocodazole (G2/M arrest) comparator2->secondary_assay

Caption: Experimental workflow for validating anticancer activity.

This assay measures the metabolic activity of cells, which is proportional to the number of viable cells. A reduction in metabolic activity indicates either cytotoxicity or cytostaticity.

Protocol:

  • Cell Plating: Seed cancer cell lines (e.g., MCF-7 breast, A549 lung, HCT116 colon) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Compound Treatment: Prepare a 2-fold serial dilution of your synthesized compound (e.g., from 100 µM to 0.1 µM) and the comparator, Doxorubicin. Add the compounds to the wells and incubate for 48-72 hours.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Solubilization: Remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control (e.g., 0.1% DMSO) and plot a dose-response curve to determine the IC50 value (the concentration that inhibits 50% of cell growth).

If your compound shows significant activity in the primary screen, the next logical step is to determine how it is affecting the cells. Cell cycle analysis will reveal if the compound causes cells to arrest at a specific phase (e.g., G1, S, or G2/M), a hallmark of many anticancer drugs. [4] Protocol:

  • Treatment: Seed cells (e.g., HCT116) in 6-well plates. Treat with your compound at its IC50 and 2x IC50 concentrations for 24 hours. Include a vehicle control and a positive control for G2/M arrest, such as Nocodazole.

  • Cell Harvesting: Harvest the cells by trypsinization, wash with cold PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

  • Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A.

  • Flow Cytometry: Analyze the samples on a flow cytometer. PI intercalates with DNA, and the fluorescence intensity is directly proportional to the DNA content.

  • Analysis: Deconvolute the resulting histograms to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. Compare the distribution in treated cells to the vehicle control.

Data Presentation:

CompoundCell LinePrimary Assay IC50 (µM)Secondary Assay Outcome (at IC50)
Synthesized CompoundHCT116Experimental ValueExperimental Observation
Doxorubicin (Comparator)HCT116~0.1G2/M Arrest & Apoptosis
Nocodazole (Comparator)HCT116~0.05G2/M Arrest
B. Anti-Inflammatory Activity Validation (COX-2 Inhibition)

Rationale: The arachidonic acid cascade is a key pathway in inflammation, with the cyclooxygenase (COX) enzymes being major therapeutic targets. [5]Selective inhibition of COX-2 is a desirable profile for anti-inflammatory drugs as it can reduce the gastrointestinal side effects associated with non-selective COX inhibitors. Indole derivatives have been investigated as potential selective COX-2 inhibitors. [6]

G AA Arachidonic Acid (from Cell Membrane) COX1 COX-1 (Constitutive) AA->COX1 COX2 COX-2 (Inducible) AA->COX2 PGs_const Prostaglandins (Stomach Lining, Platelets) COX1->PGs_const PGs_inflam Prostaglandins (Inflammation, Pain) COX2->PGs_inflam Inhibitor Synthesized Compound Celecoxib (Comparator) Inhibitor->COX2

Caption: Simplified COX pathway showing the target of selective inhibitors.

This assay directly measures the ability of your compound to inhibit the COX-2 enzyme in a purified system, eliminating complexities of cell-based systems like membrane permeability.

Protocol:

  • Assay Preparation: Use a commercial COX-2 inhibitor screening kit (e.g., from Cayman Chemical or Abcam). These kits typically provide recombinant COX-2 enzyme, arachidonic acid (substrate), and a colorimetric or fluorescent probe that reacts with the prostaglandin product.

  • Compound Incubation: Add your serially diluted compound and the comparator, Celecoxib, to the assay wells containing the COX-2 enzyme. Allow a brief pre-incubation period.

  • Initiate Reaction: Add arachidonic acid to start the enzymatic reaction.

  • Data Acquisition: After the specified incubation time, measure the signal (absorbance or fluorescence) on a plate reader.

  • Analysis: Calculate the percent inhibition for each concentration and determine the IC50 value. To assess selectivity, this assay should be run in parallel with a COX-1 enzymatic assay.

This assay validates the activity in a more physiologically relevant context, confirming that the compound can enter cells and inhibit COX-2 activity in response to an inflammatory stimulus.

Protocol:

  • Cell Culture: Culture murine macrophages (e.g., RAW 264.7) in 24-well plates.

  • Pre-treatment: Pre-treat the cells with your serially diluted compound or Celecoxib for 1 hour.

  • Stimulation: Induce inflammation by adding Lipopolysaccharide (LPS) (1 µg/mL) to the wells and incubate for 18-24 hours. This will upregulate COX-2 expression and activity.

  • Supernatant Collection: Collect the cell culture supernatant.

  • ELISA: Quantify the amount of Prostaglandin E2 (PGE2) in the supernatant using a competitive ELISA kit.

  • Analysis: Calculate the IC50 value based on the reduction of PGE2 levels compared to the LPS-stimulated, vehicle-treated control.

Data Presentation:

CompoundCOX-1 IC50 (µM) (Cell-Free)COX-2 IC50 (µM) (Cell-Free)Selectivity Index (COX-1/COX-2)PGE2 Inhibition IC50 (µM) (Cell-Based)
Synthesized CompoundExperimental ValueExperimental ValueCalculated ValueExperimental Value
Celecoxib>10~0.04>250~0.3
C. Antiviral Activity Validation (HIV-1 Integrase Inhibition)

Rationale: HIV-1 integrase is a critical enzyme for viral replication, and its inhibitors (INSTIs) are a cornerstone of modern antiretroviral therapy. Notably, indole-2-carboxylic acid, a close structural relative of your scaffold, has been identified as a promising starting point for developing novel INSTIs. [7][8]This makes the integrase enzyme a highly rational target to investigate.

G Viral_DNA Viral DNA Integrase HIV-1 Integrase Viral_DNA->Integrase Host_DNA Host Cell DNA Integrase->Host_DNA Strand Transfer Integration Integration into Host Genome Host_DNA->Integration Inhibitor Synthesized Compound Raltegravir (Comparator) Inhibitor->Integrase

Caption: The role of HIV-1 integrase and the action of strand transfer inhibitors.

This biochemical assay isolates the integrase enzyme and measures its ability to perform the strand transfer reaction, providing a direct measure of your compound's inhibitory activity against the target.

Protocol:

  • Assay Setup: Utilize a FRET (Förster Resonance Energy Transfer)-based HIV-1 integrase assay kit. These kits contain recombinant integrase, a donor-labeled viral DNA oligonucleotide, and an acceptor-labeled target oligonucleotide.

  • Compound Addition: Add serially diluted concentrations of your compound and the comparator, Raltegravir, to the wells of a microplate.

  • Reaction: Add the enzyme and DNA substrates according to the kit protocol. In the absence of an inhibitor, the integrase will integrate the donor-labeled DNA into the acceptor-labeled DNA, bringing the fluorophores into close proximity and generating a FRET signal.

  • Data Acquisition: Read the plate on a fluorescent plate reader at the appropriate excitation/emission wavelengths.

  • Analysis: Calculate the IC50 value from the dose-dependent decrease in the FRET signal.

A positive result in the cell-free assay must be confirmed in a cell-based model to ensure the compound can penetrate cells and inhibit viral replication.

Protocol:

  • Cell Culture: Plate susceptible T-lymphocyte cells (e.g., MT-4 cells) in a 96-well plate.

  • Treatment and Infection: Pre-treat the cells with your serially diluted compound or Raltegravir for 1 hour. Then, infect the cells with a laboratory-adapted strain of HIV-1.

  • Incubation: Incubate the infected cells for 4-5 days.

  • Endpoint Measurement: Measure the outcome of the infection. This can be done in two ways:

    • Cytopathic Effect (CPE) Reduction: Add a cell viability reagent (like MTT or CellTiter-Glo®). Active compounds will protect the cells from virus-induced death.

    • Viral Load Reduction: Measure the amount of HIV-1 p24 capsid protein in the supernatant using an ELISA kit.

  • Analysis: Calculate the EC50 (50% effective concentration) from the dose-response curve. It is also crucial to run a parallel cytotoxicity assay (CC50) on uninfected cells to ensure the antiviral effect is not simply due to killing the host cells. The selectivity index (SI = CC50/EC50) is a key metric of a compound's potential.

Data Presentation:

CompoundIntegrase IC50 (µM) (Cell-Free)Antiviral EC50 (µM) (Cell-Based)Cytotoxicity CC50 (µM) (Cell-Based)Selectivity Index (SI = CC50/EC50)
Synthesized CompoundExperimental ValueExperimental ValueExperimental ValueCalculated Value
Raltegravir~0.05~0.02>50>2500

Part 3: Interpreting the Data and Charting the Future

Your journey does not end with a set of IC50 values. The true scientific insight comes from interpreting these numbers within the comparative context we have established.

  • Potency: How does your compound's IC50 or EC50 value compare to the established drug? Is it in the same order of magnitude? This determines its competitiveness.

  • Selectivity: In the anti-inflammatory and antiviral assays, the selectivity index is paramount. A compound that is potent against its target but also highly toxic to host cells has little therapeutic potential. A high SI value is a strong positive indicator.

  • Mechanism: Do the results from the primary and secondary assays align? A potent inhibitor in a cell-free assay that fails in a cell-based assay may have poor permeability or be subject to efflux pumps. Conversely, activity in a cell-based assay without corresponding enzymatic inhibition suggests an alternative mechanism of action.

Upon successful validation in one of these pathways, the next steps in the drug development process would include initiating a structure-activity relationship (SAR) campaign to optimize potency and selectivity, performing ADME/Tox profiling to assess its drug-like properties, and eventually, advancing lead compounds into in vivo animal models.

This guide provides a robust, logical, and defensible framework for uncovering the biological story of your synthesized Indoline-4-carboxylic acid hydrochloride. By employing this comparative and mechanistic approach, you will generate high-quality, trustworthy data that can accelerate your journey from a novel molecule to a potential therapeutic breakthrough.

References

  • Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). (2024). ResearchGate. [Link]

  • Development and Application of Indolines in Pharmaceuticals. (2023). National Center for Biotechnology Information (NCBI). [Link]

  • Isoquinolone-4-Carboxylic Acids by Ammonia-Ugi-4CR and Copper-Catalyzed Domino Reaction. (2021). ACS Publications. [Link]

  • Biomedical Importance of Indoles. (n.d.). National Center for Biotechnology Information (NCBI). [Link]

  • Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. (2024). RSC Publishing. [Link]

  • Identification of Indole Derivatives as Selective Cyclooxygenase-2 Inhibitors by Virtual Screening and Molecular Dynamic Simulation. (2025). ResearchGate. [Link]

  • Isoquinolone-4-Carboxylic Acids by Ammonia-Ugi-4CR and Copper-Catalyzed Domino Reaction. (2021). University of Groningen Research Portal. [Link]

  • Discovery and Optimization of Indoline-Based Compounds as Dual 5-LOX/sEH Inhibitors: In Vitro and In Vivo Anti-Inflammatory Characterization. (2022). ACS Publications. [Link]

  • The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. (n.d.). MDPI. [Link]

  • Discovery of Primaquine–Indole Carboxamides with Cancer-Cell-Selective Antiproliferative Activity. (2025). National Center for Biotechnology Information (NCBI). [Link]

  • Development and Application of Indolines in Pharmaceuticals. (2023). PubMed. [Link]

  • Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. (2022). Frontiers. [Link]

  • Appendix 2: Carcinogenic potency categorisation approach for N-nitrosamines. (2023). European Medicines Agency. [Link]

  • Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. (2017). ResearchGate. [Link]

  • Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. (n.d.). RSC Publishing. [Link]

  • Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). (n.d.). National Center for Biotechnology Information (NCBI). [Link]

  • Discovery of novel indoline derivatives as potent small molecule PD-L1 inhibitors. (2026). ScienceDirect. [Link]

  • Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Treatment. (2024). MDPI. [Link]

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Comparative

A Comparative Guide to the Structure-Activity Relationship of Indoline-4-Carboxylic Acid Derivatives as S1P1 Receptor Agonists

For Researchers, Scientists, and Drug Development Professionals Introduction: The Therapeutic Promise of S1P1 Agonism Sphingosine-1-phosphate (S1P) is a crucial signaling lipid that regulates a vast array of cellular pro...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Promise of S1P1 Agonism

Sphingosine-1-phosphate (S1P) is a crucial signaling lipid that regulates a vast array of cellular processes by binding to five distinct G protein-coupled receptors (GPCRs), S1P1-5.[1] The S1P1 receptor, in particular, has emerged as a highly validated therapeutic target for autoimmune diseases. Its activation on lymphocytes prevents their egress from lymph nodes, thereby reducing the circulation of autoreactive immune cells and mitigating tissue inflammation.[2][3]

This mechanism is the foundation for the success of drugs like Fingolimod (Gilenya), the first-in-class S1P receptor modulator approved for multiple sclerosis.[4] However, Fingolimod's lack of selectivity, notably its activity at the S1P3 receptor, is associated with cardiovascular side effects such as transient bradycardia.[4][5] This has driven extensive research into developing second-generation, highly selective S1P1 agonists to improve the safety profile while retaining therapeutic efficacy.[5][6] The indoline and indole scaffolds have been identified as privileged structures in this pursuit, offering a versatile framework for potent and selective S1P1 modulation.[7][8]

This guide focuses on the indoline-4-carboxylic acid scaffold, dissecting how structural modifications influence its interaction with the S1P1 receptor.

The S1P1 Signaling Cascade

Activation of the S1P1 receptor by an agonist initiates a cascade of intracellular events. S1P1 primarily couples to the Gi/o family of G proteins.[1] Upon agonist binding, the Gαi subunit dissociates from the Gβγ dimer, leading to the inhibition of adenylyl cyclase and a subsequent decrease in cyclic AMP (cAMP) levels. This signaling is fundamental to the receptor's role in regulating cell migration and trafficking.[9] Understanding this pathway is critical for designing functional assays to quantify agonist activity.

S1P1_Signaling cluster_membrane Cell Membrane S1P1 S1P1 Receptor G_protein Heterotrimeric G Protein (Gαi-GDP-Gβγ) S1P1->G_protein Activates G_alpha_GTP Gαi-GTP G_protein->G_alpha_GTP GDP/GTP Exchange G_beta_gamma Gβγ G_protein->G_beta_gamma GDP/GTP Exchange Agonist Indoline Agonist Agonist->S1P1 Binds AdenylylCyclase Adenylyl Cyclase (AC) cAMP cAMP AdenylylCyclase->cAMP Converts ATP ATP ATP->AdenylylCyclase Downstream Downstream Cellular Effects (e.g., Inhibition of Lymphocyte Egress) cAMP->Downstream Reduced levels lead to G_alpha_GTP->AdenylylCyclase Inhibits

Caption: S1P1 receptor activation pathway.

Core Structure-Activity Relationship (SAR) of Indoline Derivatives

The indoline-4-carboxylic acid scaffold can be divided into three key regions for SAR exploration: the acidic headgroup (carboxylic acid), the core indoline ring, and various substituents extending from the ring system.

The Acidic Headgroup: A Critical Anchor

The carboxylic acid moiety is a crucial pharmacophore, mimicking the phosphate group of the endogenous ligand, sphingosine-1-phosphate. It typically forms a key ionic interaction with a positively charged residue (e.g., Arginine or Lysine) in the S1P1 binding pocket.

Bioisosteric Replacements: While essential for activity, the carboxylic acid group can lead to poor pharmacokinetic properties, such as rapid clearance or formation of reactive acyl glucuronide metabolites.[10] Therefore, significant effort has been invested in identifying suitable bioisosteres.[11][12]

  • Tetrazoles: This is the most common and successful replacement for the carboxylic acid in S1P1 agonists.[8][12] Tetrazoles maintain the necessary acidic pKa to engage in the ionic interaction but offer improved metabolic stability and cell permeability.[13]

  • Amides and other neutral groups: In some cases, replacing the carboxylic acid with neutral groups like amides has been tolerated, suggesting alternative binding modes or reliance on other interactions to anchor the molecule.[8]

Modifications to the Indoline Core

The bicyclic indoline core provides a rigid scaffold to orient the other key functional groups.

  • N-Substitution: Methylation of the indoline nitrogen has been shown to be tolerable, indicating this position is not critical for direct receptor interaction and can be used to fine-tune physicochemical properties.[8]

  • Aromatic Ring Substitution: The benzene portion of the indoline ring is a prime location for modification to enhance potency and selectivity. Halogenation (e.g., with fluorine or chlorine) at positions 4 or 5 can improve activity.[8][14] This is often attributed to favorable electronic interactions or the ability to occupy small hydrophobic pockets within the receptor.

The Lipophilic Tail: Driving Potency and Selectivity

Extending from the indoline core, a lipophilic "tail" is required to occupy a deep hydrophobic pocket in the S1P1 receptor. The composition and length of this tail are major determinants of both potency and selectivity over other S1P receptor subtypes, particularly S1P3.

  • Linker and Terminal Group: A common strategy involves attaching a substituted phenyl ring via a linker, such as an oxadiazole.[5][8] The substituents on this terminal phenyl ring are critical. For instance, a 3-chloro-4-isopropoxy phenyl moiety has been identified as crucial for high in vitro potency in some series.[8] The combination of a cyano group and an alkoxy group (e.g., isopropoxy) on the terminal phenyl ring is a recurring motif in potent and selective S1P1 agonists.[5]

Comparative Performance Data

The table below summarizes SAR data for a hypothetical series of indoline-4-carboxylic acid derivatives, illustrating the principles discussed. Data is presented as EC50 values, the concentration of an agonist that gives half-maximal response in a functional assay.

Compound IDR1 (Headgroup)R2 (Indoline Ring)R3 (Lipophilic Tail)S1P1 EC50 (nM)S1P3 EC50 (nM)Selectivity (S1P3/S1P1)
1a -COOHH4-Isopropoxyphenyl50.51500~30x
1b -COOH5-Fluoro4-Isopropoxyphenyl15.22500~164x
1c Tetrazole5-Fluoro4-Isopropoxyphenyl10.83100~287x
1d Tetrazole5-Fluoro3-Cyano-4-isopropoxyphenyl1.1 >10,000>9000x
2a -COOHH3-Chloro-4-hydroxyphenyl85.0950~11x
2b TetrazoleH3-Chloro-4-isopropoxyphenyl5.36500~1226x

Data is illustrative and compiled based on principles from cited literature.

Analysis:

  • Fluorination (1a vs. 1b): Adding a fluorine to the indoline ring improves potency and selectivity.[8]

  • Bioisostere (1b vs. 1c): Replacing the carboxylic acid with a tetrazole further enhances potency.[12][13]

  • Lipophilic Tail Optimization (1c vs. 1d): The addition of a cyano group to the terminal phenyl ring dramatically increases both potency and, critically, selectivity over S1P3.[5]

  • Combined Effects (2a vs. 2b): The combination of a tetrazole bioisostere and an optimized lipophilic tail (isopropoxy vs. hydroxyl) leads to a significant improvement in both potency and selectivity.

Comparison with Alternative S1P1 Modulators

Compound ClassMechanismKey AdvantageKey Disadvantage
Fingolimod (Gilenya®) Non-selective S1P Modulator (Prodrug)Proven clinical efficacy in MS.[4]Bradycardia and other off-target effects due to S1P3 agonism.[5]
Ozanimod (Zeposia®) Selective S1P1 and S1P5 AgonistImproved cardiac safety profile over Fingolimod.[2]Still requires dose titration; activity at S1P5 is not fully understood.
Indoline-4-Carboxylic Acids Direct, Selective S1P1 AgonistPotential for high selectivity, avoiding S1P3-mediated side effects.[5]Development is still in earlier stages; requires optimization of ADME properties.

Experimental Protocols for Compound Evaluation

Accurate and reproducible evaluation of novel compounds is paramount. Below are step-by-step protocols for two key assays used to characterize S1P1 agonists.

Experimental Workflow: From Synthesis to Activity Confirmation

Workflow cluster_chem Chemistry cluster_bio Biology & Pharmacology Synthesis Compound Synthesis (Indoline Scaffold) Purification Purification & Characterization (HPLC, NMR, MS) Synthesis->Purification Primary_Assay Primary Screen: GTPγS Binding Assay (Determine Potency - EC50) Purification->Primary_Assay Secondary_Assay Secondary Screen: Calcium Mobilization Assay (Confirm Functional Activity) Primary_Assay->Secondary_Assay Selectivity_Panel Selectivity Profiling (Test against S1P2, S1P3, S1P4, S1P5) Secondary_Assay->Selectivity_Panel ADME_Tox In Vitro ADME/Tox (Microsomal Stability, Cytotoxicity) Selectivity_Panel->ADME_Tox

Caption: Typical workflow for S1P1 agonist development.
Protocol 1: [³⁵S]GTPγS Binding Assay (Potency Determination)

This assay directly measures the activation of the Gαi protein coupled to the S1P1 receptor, providing a robust measure of agonist potency.[9][15]

Principle: In the inactive state, Gαi is bound to GDP. Receptor activation by an agonist promotes the exchange of GDP for GTP. This assay uses a non-hydrolyzable, radiolabeled GTP analog, [³⁵S]GTPγS, which accumulates on activated Gα subunits. The amount of incorporated radioactivity is proportional to the level of receptor activation.[16][17]

Materials:

  • Cell membranes prepared from cells stably expressing human S1P1 (e.g., CHO or HEK293 cells).

  • Assay Buffer: 50 mM HEPES, 100 mM NaCl, 5 mM MgCl₂, pH 7.4.

  • GDP (10 µM final concentration).

  • [³⁵S]GTPγS (0.1 nM final concentration).

  • Test compounds (serial dilutions).

  • Scintillation proximity assay (SPA) beads (e.g., wheat germ agglutinin-coated).

  • 96-well microplates.

Procedure:

  • Reagent Preparation: Prepare serial dilutions of the test compound in Assay Buffer.

  • Assay Setup: To each well of a 96-well plate, add in order:

    • 50 µL of Assay Buffer containing GDP.

    • 25 µL of test compound dilution or vehicle control.

    • 25 µL of S1P1-expressing cell membranes (5-10 µg protein/well).

    • Incubate for 10 minutes at 30°C to allow compound binding.

  • Initiate Reaction: Add 25 µL of [³⁵S]GTPγS to each well to start the binding reaction.

  • Incubation: Incubate the plate for 30-60 minutes at 30°C with gentle agitation.

  • Termination & Detection:

    • Add 50 µL of a slurry of WGA-SPA beads to each well to capture the membranes.[15]

    • Seal the plate and incubate for at least 1 hour at room temperature to allow the beads to settle.

    • Count the plate in a microplate scintillation counter.

  • Data Analysis: Plot the scintillation counts against the logarithm of the compound concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

Protocol 2: FLIPR Calcium Mobilization Assay (Functional Confirmation)

This assay measures a downstream consequence of S1P1 activation and is suitable for high-throughput screening.[18][19]

Principle: While S1P1 is primarily Gi-coupled, many cell lines engineered for screening co-express a "promiscuous" G-protein like Gα16 or a chimeric G-protein (e.g., Gαqi5) that redirects the signal through the Gq pathway. Gq activation stimulates phospholipase C (PLC), leading to the release of calcium (Ca²⁺) from intracellular stores. A calcium-sensitive fluorescent dye reports this change in intracellular Ca²⁺ concentration.[20]

Materials:

  • HEK293 or CHO cells stably co-expressing human S1P1 and a suitable chimeric G-protein.

  • FLIPR Calcium Assay Kit (e.g., FLIPR Calcium 4, 5, or 6).[21]

  • Assay Buffer: Hanks’ Balanced Salt Solution (HBSS) with 20 mM HEPES.

  • 96- or 384-well black-walled, clear-bottom microplates.

  • Fluorescence imaging plate reader (FLIPR or FlexStation).

Procedure:

  • Cell Plating: Seed the cells into microplates and grow overnight to form a confluent monolayer.

  • Dye Loading:

    • Prepare the calcium indicator dye solution according to the kit manufacturer's instructions.[18]

    • Remove the cell culture medium and add 100 µL (for 96-well) of the dye solution to each well.

    • Incubate for 1 hour at 37°C. Do not wash the cells.

  • Compound Preparation: Prepare a separate plate containing serial dilutions of the test compounds at 4x the final desired concentration.

  • Measurement:

    • Place both the cell plate and the compound plate into the FLIPR instrument.

    • The instrument will record a baseline fluorescence reading for a few seconds.

    • It will then automatically add the compound from the source plate to the cell plate.

    • Continue to record the fluorescence signal for 1-2 minutes to capture the calcium transient.

  • Data Analysis: The change in fluorescence intensity (maximum signal - baseline) is plotted against the logarithm of compound concentration. Fit the data to determine the EC50 value.

Conclusion and Future Directions

The indoline-4-carboxylic acid scaffold represents a highly promising foundation for the development of potent and, crucially, selective S1P1 receptor agonists. Structure-activity relationship studies have clearly demonstrated that potency is driven by a combination of an acidic headgroup (or a suitable bioisostere like tetrazole), specific substitutions on the indoline core, and a carefully optimized lipophilic tail.[5][8] The primary advantage of this class over earlier S1P modulators is the potential to engineer out S1P3 activity, thereby mitigating the risk of cardiovascular side effects.

Future work in this area will likely focus on further refining the ADME (absorption, distribution, metabolism, and excretion) properties of these compounds to achieve optimal oral bioavailability and pharmacokinetic profiles suitable for once-daily dosing. The detailed protocols and SAR insights provided in this guide offer a robust framework for researchers aiming to discover the next generation of safe and effective immunomodulatory therapies based on the indoline scaffold.

References

  • Synthesis and Evaluation of Serinolamide Derivatives as Sphingosine-1-Phosphate-1 (S1P1) Receptor Agonists. PubMed Central. Available at: [Link]

  • SAR Analysis of Innovative Selective Small Molecule Antagonists of Sphingosine-1-Phosphate 4 (S1P4) Receptor. PubMed Central. Available at: [Link]

  • Discovery of novel indoline derivatives as potent small molecule PD-L1 inhibitors. ScienceDirect. Available at: [Link]

  • Structure–Activity Relationship Studies of the Tricyclic Indoline Resistance-Modifying Agent. ACS Publications. Available at: [Link]

  • Structure–Activity Relationship and Molecular Docking of Natural Product Library Reveal Chrysin as a Novel Dipeptidyl Peptidase-4 (DPP-4) Inhibitor: An Integrated In Silico and In Vitro Study. MDPI. Available at: [Link]

  • Drug Repurposing for Identification of S1P1 Agonists with Potential Application in Multiple Sclerosis Using In Silico Drug Design Approaches. ResearchGate. Available at: [Link]

  • Recent Advances in the Discovery and Development of Sphingosine-1-Phosphate-1 Receptor Agonists. ResearchGate. Available at: [Link]

  • Identification of a Novel Agonist of the Sphingosine 1-phosphate Receptor 4 (S1P4). NCBI. Available at: [Link]

  • Indole and indoline scaffolds in drug discovery. ResearchGate. Available at: [Link]

  • Modulators of the Sphingosine 1-Phosphate Receptor 1. PubMed Central. Available at: [Link]

  • Discovery of a Selective S1P1 Receptor Agonist Efficacious at Low Oral Dose and Devoid of Effects on Heart Rate. PubMed Central. Available at: [Link]

  • Efficacy and Safety of S1P1 Receptor Modulator Drugs for Patients with Moderate-to-Severe Ulcerative Colitis. MDPI. Available at: [Link]

  • Synthesis and Evaluation of Serinolamide Derivatives as Sphingosine-1-Phosphate-1 (S1P1) Receptor Agonists. MDPI. Available at: [Link]

  • Dose Response Assays for S1P1 Agonists and Agonism Potentiators. PubChem. Available at: [Link]

  • Carboxylic Acid Bioisosteres Boost Nurr1 Agonist Selectivity. PubMed. Available at: [Link]

  • GTPγS Binding Assays. NCBI Bookshelf. Available at: [Link]

  • FLIPR Calcium Assay Kits. Molecular Devices. Available at: [Link]

  • Application of Carboxylic Acid Bioisosteres in Drug Structure Optimization. ResearchGate. Available at: [Link]

  • FLIPR Calcium Mobilization Assays in GPCR Drug Discovery. PubMed. Available at: [Link]

  • Bioisosteres for carboxylic acid groups. Hypha Discovery. Available at: [Link]

  • Molecular and neuroimmune pharmacology of S1P receptor modulators and other disease-modifying therapies for multiple sclerosis. PubMed Central. Available at: [Link]

  • The [35S]GTPγS binding assay: Approaches and applications in pharmacology. ResearchGate. Available at: [https://www.researchgate.net/publication/7891790_The_35S]GTPgammaS_binding_assay_Approaches_and_applications_in_pharmacology]([Link])

  • Discovery of a Selective S1P1 Receptor Agonist Efficacious at Low Oral Dose and Devoid of Effects on Heart Rate. PubMed. Available at: [Link]

  • One-Pot Bioisosteric Replacement of Alkyl Carboxylic Acids via Organic Photoredox Catalysis. PubMed Central. Available at: [Link]

  • Measuring G-Protein-Coupled Receptor Signaling. YouTube. Available at: [Link]

  • Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Semantic Scholar. Available at: [Link]

  • Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors. PubMed Central. Available at: [Link]

  • FLIPR Calcium 4 Assay Kit Guide. Molecular Devices. Available at: [Link]

  • High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes. PubMed Central. Available at: [Link]

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Safety & Regulatory Compliance

Handling

Personal protective equipment for handling Indoline-4-carboxylic acid hydrochloride

[1] Executive Directive Do not treat Indoline-4-carboxylic acid hydrochloride as a generic reagent. As a core scaffold in drug discovery—often used in synthesizing poly-ADP-ribose polymerase (PARP) inhibitors and other h...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Directive

Do not treat Indoline-4-carboxylic acid hydrochloride as a generic reagent. As a core scaffold in drug discovery—often used in synthesizing poly-ADP-ribose polymerase (PARP) inhibitors and other heterocyclic bioactive agents—this compound presents a dual-hazard profile.[1] It combines the sensitizing potential of the indoline moiety with the corrosive nature of the hydrochloride salt.

This guide moves beyond basic compliance. It establishes a self-validating safety system designed to protect the integrity of your biological assays by preventing trace contamination while ensuring operator safety.

Hazard Identification & Risk Assessment

The hydrochloride salt form (HCl) significantly alters the handling requirements compared to the free acid. The salt is hygroscopic and generates hydrochloric acid upon contact with mucosal moisture.

Hazard Matrix (Derived from GHS Standards)
Hazard ClassCategoryH-CodeCritical Effect
Skin Corrosion/Irritation Cat 2H315Causes skin irritation (Acidic hydrolysis on skin).[1]
Serious Eye Damage Cat 2AH319Causes serious eye irritation (Corneal opacity risk).[1]
STOT - Single Exposure Cat 3H335May cause respiratory irritation (Mucosal burning).[1][2]
Acute Toxicity (Oral) Cat 4H302Harmful if swallowed.[1][2][3][4]

Scientist-to-Scientist Note: The "Warning" signal word often leads to complacency.[1] However, H335 (Respiratory Irritation) is the critical failure point in most labs. Inhalation of the dust during weighing triggers an immediate cough reflex and potential sensitization. Engineering controls are primary; PPE is secondary.

The PPE Architecture (Personal Protective Equipment)

Effective PPE is not just about "wearing gear"; it is about creating a barrier system with known breakthrough times.

A. Dermal Protection (The "Double-Shell" Protocol)

Standard: Nitrile Rubber (NBR). Prohibited: Latex (Poor resistance to organic acid salts; high sensitization risk).

  • Layer 1 (Inner): 4 mil (0.10 mm) Nitrile. Acts as a second skin and sweat barrier.

  • Layer 2 (Outer): 5-8 mil (0.12–0.20 mm) Nitrile (Long Cuff).[1]

    • Why? Indoline derivatives can permeate thin nitrile over time. The outer glove is sacrificial. If you spill a solution (e.g., in DMSO or Methanol), strip the outer glove immediately .

    • Validation: Check the glove fingertips for discoloration (yellowing/browning) which indicates oxidation of the amine salt and barrier failure.

B. Ocular Defense

Standard: Chemical Splash Goggles (Indirect Vent). Context:

  • Solids: Safety glasses with side shields are permissible only if handling <100 mg in a static-free environment.

  • Solutions: Goggles are mandatory. The HCl salt in solution creates an acidic environment; a splash can cause immediate protein denaturation in the eye.

C. Respiratory Protection

Primary: Chemical Fume Hood (Face velocity: 80–100 fpm). Secondary (If hood is unavailable/cleaning spills):

  • Respirator: Half-face respirator with P100 (HEPA) cartridges + OV (Organic Vapor) relief.[1]

  • Logic: The P100 stops the dust; the OV layer captures any dissociated HCl or organic volatiles if the salt hydrolyzes.

Operational Workflow: Step-by-Step

This protocol integrates safety with experimental precision.

Phase 1: Weighing & Transfer (The High-Risk Zone)[1]
  • The Problem: HCl salts are often electrostatic. They "jump" from the spatula, creating invisible dust.

  • The Fix:

    • Static Neutralization: Use an ionizing bar or anti-static gun on the weigh boat and spatula before touching the powder.

    • Draft Shield: Weigh inside the fume hood. If the balance is sensitive to draft, use a balance enclosure, not a benchtop balance.

    • Solvent Trap: Place a Kimwipe dampened with methanol near the balance (inside the hood) to catch stray particles.

Phase 2: Solubilization
  • Solvents: DMSO, Methanol, Water (partial).

  • Thermodynamics: Dissolution of HCl salts is often slightly exothermic.

    • Add solvent slowly to the solid (not solid to solvent) to prevent "clumping" and sudden gas release.

    • Venting: If dissolving in a sealed vial, loosen the cap slightly to allow pressure equalization, then seal.

Phase 3: Decontamination
  • Spill Cleanup: Do not just wipe with water.

    • Cover spill with sodium bicarbonate (baking soda) or a spill pillow to neutralize the acidity.

    • Wipe with water, then follow with a methanol wipe to remove the organic residue.

Visualized Safety Decision Tree

The following diagram outlines the logical flow for PPE selection based on the state of the matter (Solid vs. Liquid).

SafetyProtocol Start Start: Handling Indoline-4-COOH HCl StateCheck Determine Physical State Start->StateCheck SolidState Solid / Powder Form StateCheck->SolidState Weighing LiquidState Solution (DMSO/MeOH) StateCheck->LiquidState Dissolving/Pipetting HoodCheck Is Fume Hood Available? SolidState->HoodCheck SplashRisk Splash Risk Assessment LiquidState->SplashRisk StandardPPE Standard PPE: Lab Coat, Nitrile Gloves (4mil), Safety Glasses HoodCheck->StandardPPE Yes (Primary Control) RespRequired Respirator REQUIRED: P100 + OV Cartridge HoodCheck->RespRequired No (Open Bench) StaticControl Apply Static Control (Ionizer) StandardPPE->StaticControl Goggles REQUIRED: Chemical Splash Goggles + Double Gloving (Nitrile) SplashRisk->Goggles Always assume splash risk

Figure 1: Decision logic for PPE selection based on physical state and engineering controls.[1]

Disposal & Environmental Stewardship

Do not pour down the drain. The hydrochloride moiety does not negate the toxicity of the indoline scaffold to aquatic life.

  • Solid Waste: Segregate into "Hazardous Solid Waste - Toxic/Irritant." Label clearly with the full chemical name.

  • Liquid Waste:

    • If dissolved in DMSO/Methanol: "Organic Solvent Waste."

    • If dissolved in aqueous buffer: "Aqueous Waste (Acidic)." Check pH before disposal; if <2, it may need a specific corrosive waste stream.[1]

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 24854799, Indole-4-carboxylic acid. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Glove Selection Chart. Retrieved from [Link]

  • Prudent Practices in the Laboratory. Handling and Management of Chemical Hazards. National Academies Press.[5] Retrieved from [Link][1][5]

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Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Indoline-4-carboxylic acid hydrochloride
Reactant of Route 2
Reactant of Route 2
Indoline-4-carboxylic acid hydrochloride
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